4-Ethyl-1,2-dimethoxybenzene

• CAS: 5888-51-7

Core Science & Biosynthesis

"synthesis of 4-ethylveratrole from 3,4-dimethoxystyrene"

An In-depth Technical Guide to the Synthesis of 4-Ethylveratrole from 3,4-Dimethoxystyrene

Executive Summary: This guide provides a comprehensive, technically-grounded protocol for the synthesis of 4-ethylveratrole via the selective catalytic hydrogenation of 3,4-dimethoxystyrene. The chosen methodology employs palladium on carbon (Pd/C) as a heterogeneous catalyst, a robust and highly efficient system for the reduction of vinyl groups under mild conditions. This document details the underlying reaction mechanism, provides a step-by-step experimental procedure, outlines critical safety protocols, and specifies methods for purification and characterization of the final product. The content is designed for researchers, chemists, and drug development professionals requiring a reliable and well-validated synthetic route.

Introduction

4-Ethylveratrole (also known as 4-ethyl-1,2-dimethoxybenzene) is a valuable organic compound found in various natural products and serves as a key intermediate in the synthesis of more complex molecules.[1] Its precursor, 3,4-dimethoxystyrene (or 4-vinylveratrole), is an aromatic compound featuring a reactive vinyl group, making it a versatile starting material for various chemical transformations.[2][3]

The conversion of the vinyl moiety in 3,4-dimethoxystyrene to an ethyl group represents a fundamental reduction reaction. The primary challenge lies in achieving this transformation with high selectivity, ensuring the integrity of the aromatic ring and the methoxy functional groups. This guide focuses on catalytic hydrogenation, a sustainable and atom-economical method, as the premier strategy for this synthesis.[4][5]

Synthetic Strategy: Mechanistic Insights

The selective reduction of an alkene in the presence of an aromatic ring is efficiently achieved through catalytic hydrogenation.[6] Palladium on carbon (Pd/C) is the catalyst of choice for this transformation due to its exceptional activity and selectivity for hydrogenating carbon-carbon double and triple bonds without affecting more stable aromatic systems under mild conditions.[7][8][9]

The reaction proceeds on the surface of the palladium catalyst. The generally accepted mechanism involves the following key steps[10]:

• Adsorption of Reactants : Both hydrogen gas (H₂) and the alkene (3,4-dimethoxystyrene) adsorb onto the surface of the palladium metal.

• Dissociation of Hydrogen : The H-H bond in molecular hydrogen is cleaved, forming reactive palladium-hydride species on the catalyst surface.[10]

• Migratory Insertion : The adsorbed alkene undergoes a stepwise addition of two hydrogen atoms. An initial insertion forms a new carbon-hydrogen bond and a palladium-carbon bond.

• Reductive Elimination : The second hydrogen atom is transferred to the alkyl-palladium intermediate, forming the final carbon-hydrogen bond and regenerating the active catalyst site. The saturated product, 4-ethylveratrole, then desorbs from the surface.

This process is highly efficient and selective because the energy barrier for hydrogenating the isolated vinyl double bond is significantly lower than that required to reduce the resonance-stabilized aromatic ring.[11]

Materials and Instrumentation

Reagents and Chemicals	Grade	Supplier
3,4-Dimethoxystyrene (≥98%)	Reagent	Standard Chemical Supplier
Palladium on Carbon (5% Pd, wet)	Catalyst	Standard Chemical Supplier
Ethanol (200 proof)	Anhydrous	Standard Chemical Supplier
Hydrogen Gas (H₂)	High Purity (≥99.99%)	Gas Supplier
Nitrogen Gas (N₂)	High Purity (≥99.99%)	Gas Supplier
Celite® 545	Filtration Aid	Standard Chemical Supplier
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent	Standard Chemical Supplier
Deuterated Chloroform (CDCl₃)	NMR Grade	Standard Chemical Supplier

Instrumentation

Three-neck round-bottom flask

Magnetic stirrer and stir bar

Gas inlet adapter with stopcock

Hydrogen balloon or connection to H₂ cylinder with regulator

Nitrogen/Vacuum manifold (Schlenk line)

Buchner funnel and filter flask

Rotary evaporator

High-vacuum pump

Nuclear Magnetic Resonance (NMR) Spectrometer

Gas Chromatography-Mass Spectrometry (GC-MS) system

Experimental Protocol

Reactor Setup and Safety Precautions

Causality : Catalytic hydrogenation involves highly flammable hydrogen gas and a potentially pyrophoric catalyst (Pd/C).[12][13] Establishing a closed, oxygen-free system is paramount to prevent the formation of explosive gas mixtures and ensure reaction efficiency.[13][14]

• Ventilation : All operations must be conducted within a certified chemical fume hood.[15][16]

• Personal Protective Equipment (PPE) : Safety goggles, a flame-resistant lab coat, and appropriate gloves are mandatory.[16]

• Inert Atmosphere : The reaction apparatus must be meticulously purged of air before introducing hydrogen. This is achieved by repeatedly evacuating the system and back-filling with an inert gas like nitrogen.[13][14]

• Catalyst Handling : Palladium on carbon is pyrophoric, especially after use when it is saturated with hydrogen and finely divided.[12][13] It should be handled while wet with solvent. After the reaction, the used catalyst must be quenched by keeping it wet with water and disposed of in a dedicated waste container.[12]

Step-by-Step Synthesis Procedure

• System Preparation : Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a gas inlet adapter connected to a nitrogen/vacuum manifold, and a rubber septum.

• Catalyst Addition : To the flask, add 5% Palladium on Carbon (0.05 molar equivalents relative to the substrate).

• Inerting the System : Seal the flask and purge the system by evacuating to a low pressure and back-filling with nitrogen. Repeat this cycle at least three times to ensure the complete removal of oxygen.[12][15]

• Solvent and Substrate Addition : Under a positive pressure of nitrogen, add anhydrous ethanol via syringe to dissolve the substrate (e.g., 10 mL per 1 gram of substrate). Then, add the 3,4-dimethoxystyrene (1.0 eq) dissolved in a minimal amount of ethanol.

• Hydrogenation : Evacuate the nitrogen atmosphere and carefully introduce hydrogen gas into the flask, typically via a balloon or a regulated supply line.

• Reaction Execution : Stir the reaction mixture vigorously at room temperature. A vigorous stir rate is crucial to ensure efficient mixing of the gas, liquid, and solid phases.

• Monitoring Progress : The reaction progress can be monitored by Thin Layer Chromatography (TLC) or by observing the consumption of hydrogen if using a pressure gauge. The reaction is typically complete within 2-4 hours.

• Reaction Completion : Once the starting material is fully consumed, stop the stirring. Carefully evacuate the hydrogen gas from the flask and purge the system with nitrogen three times.[15]

Product Isolation and Purification

Causality : The heterogeneous nature of the Pd/C catalyst allows for its straightforward removal by filtration.[10] Celite is used as a filter aid to prevent the fine carbon particles from clogging the filter paper and contaminating the product.

• Catalyst Filtration : Under a nitrogen atmosphere, carefully filter the reaction mixture through a pad of Celite® in a Buchner funnel.[12]

• Washing : Wash the filter cake with a small amount of fresh ethanol to ensure complete recovery of the product.

• Quenching the Catalyst : Immediately upon completion of the filtration, carefully wet the Celite/Pd/C mixture with water to deactivate the pyrophoric catalyst before disposal.[12]

• Solvent Removal : Combine the filtrate and washings and remove the ethanol under reduced pressure using a rotary evaporator.

• Final Product : The resulting residue is the crude 4-ethylveratrole. For most applications, the purity is sufficiently high. If further purification is needed, column chromatography on silica gel can be performed.

Characterization of 4-Ethylveratrole

The identity and purity of the synthesized 4-ethylveratrole should be confirmed using standard analytical techniques.

Property	Value
Molecular Formula	C₁₀H₁₄O₂[1]
Molecular Weight	166.22 g/mol [1]
Appearance	Colorless to pale yellow liquid[17]
Boiling Point	~226 °C @ 760 mmHg (est.)[17]
¹H NMR (CDCl₃)	δ ~6.7-6.8 (m, 3H, Ar-H), 3.87 (s, 3H, -OCH₃), 3.85 (s, 3H, -OCH₃), 2.60 (q, 2H, -CH₂-), 1.21 (t, 3H, -CH₃)
¹³C NMR (CDCl₃)	δ ~148.8, 147.2, 136.0, 119.8, 111.5, 110.9, 55.9, 55.8, 29.1, 15.9
Mass Spectrum (EI)	m/z 166 (M+), 151 (M-CH₃)+

Note: NMR chemical shifts (δ) are approximate and may vary slightly based on solvent and instrument calibration. Expected spectral data is based on typical values for this compound structure.[1]

Process Workflow and Data Summary

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 4-ethylveratrole.

Quantitative Data Summary

Parameter	Typical Result
Substrate Scale	5.0 g (30.4 mmol)
Catalyst Loading	5 mol%
Reaction Time	2-4 hours
Crude Yield	>95%
Purity (by GC)	≥98%

Conclusion

The catalytic hydrogenation of 3,4-dimethoxystyrene using palladium on carbon is a highly effective, selective, and reproducible method for synthesizing 4-ethylveratrole. The mild reaction conditions, straightforward workup, and high yields make this protocol well-suited for laboratory-scale synthesis. Adherence to the outlined safety procedures is critical for the safe handling of hydrogen gas and the pyrophoric catalyst. The resulting high-purity product is suitable for use as an intermediate in further synthetic applications within research and drug development.

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors.
• Hydrogenation Reaction Safety In The Chemical Industry.
• Hydrogenation SOP.
• Hazards associated with laboratory scale hydrogenations | ACS Chemical Health & Safety.
• An In-depth Technical Guide on the Fundamental Reactivity of the Vinyl Group in 3-Methylstyrene - Benchchem.
• High Performance Carbon Supported Palladium Catalysts for Hydrogenation - Strem.
• What are the safety precautions for operating a Hydrogenation Test Unit? - Blog.
• Colloidal Palladium Nanoparticles for Selective Hydrogenation of Styrene Derivatives with Reactive Functional Groups | ACS Omega - ACS Publications.
• Synthesis of Phenethylamines by Hydrogenation of β-Nitrostyrenes - [www.rhodium.ws].
• Palladium on carbon - Wikipedia.
• Palladium on carbon catalysts | Johnson Matthey.
• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes.
• Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176) - Human Metabolome Database.
• (PDF) Sustainable Hydrogenation of Vinyl Derivatives Using Pd/C Catalysts - ResearchGate.
• 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem.
• Sustainable Hydrogenation of Vinyl Derivatives Using Pd/C Catalysts - Pure.
• Synthesis of Phenethylamines by Catalytic Hydrogenation of Nitrostyrenes - [www.rhodium.ws].
• 4-ethyl veratrole, 5888-51-7 - The Good Scents Company.
• 3,4-Dimethoxystyrene - Wikipedia.
• Conditions for Pd/C reduction of alkene - Chemistry Stack Exchange.
• 3,4-Dimethoxystyrene | C10H12O2 | CID 61400 - PubChem.
• Benzene, 4-ethenyl-1,2-dimethoxy- - the NIST WebBook.
• 3,4-DIMETHOXYSTYRENE - precisionFDA.
• Hydrogen - Organic Chemistry Portal.

Sources

• 1. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4-Dimethoxystyrene - Wikipedia [en.wikipedia.org]
• 3. 3,4-Dimethoxystyrene | C10H12O2 | CID 61400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pure.spbu.ru [pure.spbu.ru]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Palladium on carbon - Wikipedia [en.wikipedia.org]
• 9. Palladium on carbon catalysts | Johnson Matthey | Johnson Matthey [matthey.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Hydrogen [organic-chemistry.org]
• 12. chem.uci.edu [chem.uci.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 15. njhjchem.com [njhjchem.com]
• 16. weihaicm.com [weihaicm.com]
• 17. 4-ethyl veratrole, 5888-51-7 [thegoodscentscompany.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 4-Ethyl-1,2-dimethoxybenzene

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern chemistry, providing unparalleled insights into molecular structure. This guide offers a detailed analysis of the ¹H and ¹³C NMR spectra of 4-Ethyl-1,2-dimethoxybenzene, a substituted aromatic compound. Designed for researchers, scientists, and professionals in drug development, this document elucidates the principles behind spectral interpretation, including chemical shifts, spin-spin coupling, and the influence of substituents on the benzene ring. Through a systematic breakdown of the spectral data, this guide aims to provide a comprehensive understanding of how NMR spectroscopy is applied to determine the structure of organic molecules.

Introduction: The Significance of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone of analytical chemistry, particularly in the structural elucidation of organic compounds. Its ability to probe the magnetic properties of atomic nuclei within a molecule provides a detailed map of the carbon-hydrogen framework. For professionals in pharmaceutical research and development, a thorough understanding of NMR is critical for confirming the identity and purity of synthesized compounds.

4-Ethyl-1,2-dimethoxybenzene (also known as 4-ethylveratrole) serves as an excellent case study for demonstrating the power of NMR analysis. Its structure incorporates several key features that give rise to a distinct and interpretable NMR spectrum: an ethyl group, two methoxy groups, and a 1,2,4-trisubstituted benzene ring. Analyzing the spectra of this molecule allows for a practical exploration of fundamental NMR concepts.

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext, fontcolor="#202124"]; edge [color="#5F6368"];

} Figure 1: Molecular structure of 4-Ethyl-1,2-dimethoxybenzene with atom numbering.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

To ensure the acquisition of high-quality NMR data, the following experimental procedure is recommended. The trustworthiness of any spectral analysis is fundamentally dependent on a robust and well-documented experimental setup.

2.1. Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for non-polar to moderately polar organic compounds like 4-Ethyl-1,2-dimethoxybenzene. It offers good solubility and its residual proton signal at ~7.26 ppm can be used for spectral calibration.

• Concentration: A sample concentration of approximately 5-10 mg in 0.5-0.7 mL of CDCl₃ is typically sufficient for obtaining a strong signal-to-noise ratio in a reasonable number of scans.

• Internal Standard: Tetramethylsilane (TMS) is often added as an internal standard for referencing the chemical shift scale to 0 ppm. However, modern spectrometers can lock onto the deuterium signal of the solvent, making the addition of TMS optional.

2.2. Spectrometer Setup and Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is preferable for better signal dispersion, which is particularly useful for resolving the complex splitting patterns in the aromatic region.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically used.

  • Number of Scans: 8 to 16 scans are usually adequate.

  • Relaxation Delay: A delay of 1-2 seconds between scans allows for sufficient relaxation of the protons.

  • Acquisition Time: An acquisition time of 3-4 seconds ensures good resolution.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum to single lines for each unique carbon atom.

  • Number of Scans: A larger number of scans (e.g., 128 to 1024 or more) is required due to the lower natural abundance of the ¹³C isotope.

  • Relaxation Delay: A 2-second delay is generally sufficient.

In-depth ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 4-Ethyl-1,2-dimethoxybenzene provides a wealth of information about the proton environment in the molecule. The spectrum can be divided into two main regions: the aliphatic region (upfield) and the aromatic region (downfield).

3.1. Aliphatic Region (δ 1.0 - 4.0 ppm)

This region contains signals from the protons of the ethyl and methoxy groups.

• Ethyl Group (CH₂CH₃):

  • Methyl Protons (-CH₃): A triplet is observed around δ 1.22 ppm . The n+1 rule predicts a triplet because these three protons are coupled to the two adjacent methylene protons (2+1=3). The integration of this signal corresponds to three protons.

  • Methylene Protons (-CH₂-): A quartet is observed around δ 2.60 ppm . This signal is split into a quartet by the three adjacent methyl protons (3+1=4). The integration confirms the presence of two protons. The chemical shift is further downfield due to the proximity of the deshielding aromatic ring.[1]

• Methoxy Groups (-OCH₃):

  • Two distinct singlets are observed for the two methoxy groups at approximately δ 3.87 ppm and δ 3.88 ppm . Because they are in chemically non-equivalent environments, they resonate at slightly different frequencies. Their integration values each correspond to three protons.

3.2. Aromatic Region (δ 6.5 - 8.0 ppm)

The aromatic region displays signals from the three protons on the benzene ring. The substitution pattern (1,2,4-trisubstituted) leads to a predictable set of splitting patterns.[2][3]

• H-6: This proton is ortho to the methoxy group at C-1 and meta to the ethyl group at C-4. It appears as a doublet at approximately δ 6.81 ppm . The splitting is due to coupling with the adjacent H-5 proton (ortho-coupling, J ≈ 8.0 Hz).

• H-5: This proton is ortho to the ethyl group and meta to the methoxy group at C-1. It appears as a doublet of doublets at around δ 6.78 ppm . It is coupled to H-6 (ortho-coupling, J ≈ 8.0 Hz) and to H-3 (meta-coupling, J ≈ 2.0 Hz).[4]

• H-3: This proton is ortho to the methoxy group at C-2 and meta to the ethyl group. It appears as a doublet at approximately δ 6.90 ppm , split by the meta-coupling to H-5 (J ≈ 2.0 Hz).

Table 1: Summary of ¹H NMR Data for 4-Ethyl-1,2-dimethoxybenzene

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
1.22	Triplet	7.6	3H	-CH₂CH ₃
2.60	Quartet	7.6	2H	-CH ₂CH₃
3.87	Singlet	-	3H	-OCH ₃
3.88	Singlet	-	3H	-OCH ₃
6.78	Doublet of Doublets	8.0, 2.0	1H	H-5
6.81	Doublet	8.0	1H	H-6
6.90	Doublet	2.0	1H	H-3

dot graph "1H_NMR_Analysis_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#5F6368"];

} Figure 2: Workflow for the analysis of the ¹H NMR spectrum.

In-depth ¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides information on the number of chemically non-equivalent carbon atoms and their electronic environments. For 4-Ethyl-1,2-dimethoxybenzene, with the chemical formula C₁₀H₁₄O₂, we expect to see 10 distinct signals in the ¹³C NMR spectrum, as there is no molecular symmetry that would make any carbons equivalent.[5]

4.1. Aliphatic Carbon Signals (δ 10 - 60 ppm)

• Ethyl Group Carbons:

  • The methyl carbon (-CH₃) appears at approximately δ 15.9 ppm .

  • The methylene carbon (-CH₂-) is deshielded by the aromatic ring and appears further downfield at around δ 29.1 ppm .

• Methoxy Group Carbons:

  • The two methoxy carbons (-OCH₃) are non-equivalent and resonate at approximately δ 55.9 ppm and δ 56.0 ppm .

4.2. Aromatic Carbon Signals (δ 110 - 160 ppm)

The chemical shifts of the aromatic carbons are influenced by the electronic effects of the substituents.[6] Methoxy groups are electron-donating, causing an upfield shift (shielding) for the ortho and para carbons. The ethyl group is a weakly activating group.

• C-3, C-5, C-6: These carbons are directly bonded to protons and their signals are typically found in the region of δ 111-121 ppm .

  • C-3: Appears around δ 111.9 ppm .

  • C-5: Appears around δ 120.7 ppm .

  • C-6: Appears around δ 111.1 ppm .

• C-1, C-2, C-4 (Quaternary Carbons): These carbons are not attached to any protons and generally have weaker signals. They are also deshielded by the attached electron-donating groups.

  • C-1 and C-2 (bearing methoxy groups): These appear at approximately δ 148.9 ppm and δ 147.5 ppm .

  • C-4 (bearing the ethyl group): This signal is found around δ 138.0 ppm .

Table 2: Summary of ¹³C NMR Data for 4-Ethyl-1,2-dimethoxybenzene

Chemical Shift (δ, ppm)	Assignment
15.9	-CH₂C H₃
29.1	-C H₂CH₃
55.9	-OC H₃
56.0	-OC H₃
111.1	C-6
111.9	C-3
120.7	C-5
138.0	C-4
147.5	C-2
148.9	C-1

Conclusion

The detailed analysis of the ¹H and ¹³C NMR spectra of 4-Ethyl-1,2-dimethoxybenzene provides an unambiguous confirmation of its molecular structure. The chemical shifts, integration values, and coupling patterns observed in the spectra are all consistent with the predicted electronic and steric environment of each nucleus within the molecule. This guide demonstrates the systematic approach required for spectral interpretation, a fundamental skill for scientists in chemical research and development. By understanding the principles outlined herein, researchers can confidently utilize NMR spectroscopy for the structural elucidation of a wide range of organic compounds.

References

• Moodle. (n.d.). NMR Spectroscopy of Benzene Derivatives. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Aromatics - Organic Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethyl-1,2-dimethoxybenzene. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• YouTube. (2015, April 22). Proton NMR Skills (Benzene Derivatives) - Part 1. Retrieved from [Link]

• YouTube. (2024, June 4). H1 NMR: Disubstituted Benzene Rings (Ortho,Meta,Para). Retrieved from [Link]

• University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. NMR Spectroscopy of Benzene Derivatives [moodle.tau.ac.il]

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 4-Ethyl-1,2-dimethoxybenzene

This guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 4-ethyl-1,2-dimethoxybenzene. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple spectral interpretation to offer a mechanistic understanding of the fragmentation pathways, grounded in established principles of mass spectrometry.

The Analyte: 4-Ethyl-1,2-dimethoxybenzene

4-Ethyl-1,2-dimethoxybenzene (also known as 4-Ethylveratrole) is an aromatic organic compound.[1][2] Its structure, featuring a substituted benzene ring, is key to understanding its behavior under electron ionization. The presence of two electron-donating methoxy groups and an ethyl substituent dictates the primary fragmentation pathways.[3][4]

Chemical Properties:

• Molecular Formula: C₁₀H₁₄O₂[5]

• Molecular Weight: 166.22 g/mol [1][5]

• Structure:

Foundational Principles: Electron Ionization Mass Spectrometry (EI-MS)

To interpret the fragmentation pattern, a brief review of the EI-MS process is warranted. In the ion source of a mass spectrometer, the analyte is vaporized and bombarded by a high-energy electron beam (typically 70 eV).[6] This energetic collision ejects an electron from the molecule, forming a positively charged radical cation known as the molecular ion (M⁺•).[7] The excess energy imparted to this molecular ion is often sufficient to induce bond cleavage, causing it to break apart into a cascade of smaller charged fragments and neutral radicals. The mass spectrometer separates and detects these charged fragments, generating a spectrum that plots mass-to-charge ratio (m/z) against relative abundance. The resulting pattern is a unique fingerprint of the molecule's structure.

Experimental Protocol: GC-MS Analysis of 4-Ethyl-1,2-dimethoxybenzene

The following protocol outlines a standard method for acquiring the EI mass spectrum of 4-Ethyl-1,2-dimethoxybenzene. This self-validating system ensures reproducibility and accuracy.

Objective: To obtain a clean, identifiable electron ionization mass spectrum of a 4-Ethyl-1,2-dimethoxybenzene standard.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization source.

Methodology:

• Sample Preparation:

  • Prepare a 100 µg/mL stock solution of 4-Ethyl-1,2-dimethoxybenzene in a high-purity solvent such as methanol or ethyl acetate.

  • Perform a serial dilution to a working concentration of 1-10 µg/mL. Causality: This concentration range is typically sufficient to produce a strong signal without overloading the GC column or the MS detector.

• Gas Chromatography (GC) Parameters:

  • Injection Volume: 1 µL.

  • Injector Temperature: 250 °C. Causality: This temperature ensures rapid and complete vaporization of the analyte without thermal degradation.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane). Causality: A non-polar column is suitable for the separation of relatively non-polar aromatic compounds.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 1 minute.

    • Ramp: Increase at 10 °C/min to 280 °C.

    • Final hold: Hold at 280 °C for 5 minutes. Causality: This temperature program allows for good separation from any potential solvent impurities and ensures the analyte elutes as a sharp peak.

• Mass Spectrometry (MS) Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV. Causality: This is the standard energy for EI-MS, which produces extensive, reproducible fragmentation patterns and allows for comparison with established spectral libraries like NIST.[5]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400. Causality: This range comfortably covers the molecular weight of the analyte and its expected fragments.

  • Solvent Delay: 3 minutes. Causality: This prevents the massive solvent peak from entering and saturating the MS detector.

Analysis of the Mass Spectrum

The EI mass spectrum of 4-Ethyl-1,2-dimethoxybenzene is characterized by several key ions. The data, as compiled from the NIST Standard Reference Database, reveals a distinct and interpretable pattern.[8]

m/z	Relative Intensity (%)	Proposed Ion Identity
166	~40%	[M]⁺• (Molecular Ion)
151	100%	[M - CH₃]⁺ (Base Peak)
123	~10%	[M - CH₃ - CO]⁺
108	~12%	[M - CH₃ - CH₃CO]⁺?
95	~8%	Further fragmentation
77	~15%	[C₆H₅]⁺ (Phenyl cation)

Elucidation of Fragmentation Pathways

The fragmentation of 4-Ethyl-1,2-dimethoxybenzene is dominated by cleavages that lead to the formation of stable, resonance-stabilized cations.

Primary Fragmentation: Benzylic Cleavage

The most favorable fragmentation pathway is the loss of a methyl radical (•CH₃, mass 15) from the ethyl group. This process is known as benzylic cleavage.[9][10][11]

[C₁₀H₁₄O₂]⁺• (m/z 166) → [C₉H₁₁O₂]⁺ (m/z 151) + •CH₃

• Mechanistic Rationale: This cleavage is highly favored because it results in a secondary benzylic carbocation. This cation is significantly stabilized by resonance, with the positive charge delocalized across the benzene ring and further stabilized by the electron-donating methoxy groups. This high stability explains why the ion at m/z 151 is the most abundant fragment, making it the base peak in the spectrum.[9] It is also possible that the loss of a methyl radical from one of the methoxy groups contributes to the intensity of this peak.

Secondary Fragmentation Pathways

The primary fragment ion at m/z 151 can undergo further fragmentation, leading to other observed ions in the spectrum.

• Loss of Carbon Monoxide: A common fragmentation pathway for aromatic ethers involves the loss of a neutral carbon monoxide (CO, mass 28) molecule.[12] [C₉H₁₁O₂]⁺ (m/z 151) → [C₈H₁₁O]⁺ (m/z 123) + CO This pathway accounts for the observed ion at m/z 123.

• Formation of the Phenyl Cation: The presence of a significant peak at m/z 77 is characteristic of the phenyl cation, [C₆H₅]⁺.[13] This indicates that more extensive fragmentation of the ring and its substituents occurs, a common feature in the mass spectra of many benzene derivatives.

Visualization of the Primary Fragmentation Pathway

The following diagram illustrates the dominant fragmentation mechanism leading to the formation of the base peak.

Caption: Primary fragmentation of 4-Ethyl-1,2-dimethoxybenzene via benzylic cleavage.

Conclusion

The electron ionization mass spectrum of 4-Ethyl-1,2-dimethoxybenzene is defined by a clear and predictable fragmentation pattern. The molecular ion is readily observed at m/z 166. The dominant fragmentation process is benzylic cleavage, leading to the formation of a highly stable cation at m/z 151, which constitutes the base peak. Subsequent fragmentation, such as the loss of carbon monoxide, gives rise to other characteristic ions. Understanding these mechanistic pathways is crucial for the unambiguous identification of this compound and provides a framework for interpreting the mass spectra of structurally related aromatic ethers and substituted benzenes.

References

• Title: Mass Spectra of 1,2-Dimethoxybenzene Derivatives Source: J-Stage URL: [Link]

• Title: Benzene, 4-ethyl-1,2-dimethoxy- Source: NIST WebBook URL: [Link]

• Title: Benzene, 4-ethyl-1,2-dimethoxy- Source: NIST WebBook URL: [Link]

• Title: 4-Ethyl-1,2-dimethoxybenzene Source: PubChem URL: [Link]

• Title: Benzene, 4-ethenyl-1,2-dimethoxy- Source: NIST WebBook URL: [Link]

• Title: Benzene, 4-ethyl-1,2-dimethoxy- Source: NIST WebBook URL: [Link]

• Title: 1,2-Dimethoxybenzene Source: FooDB URL: [Link]

• Title: Veratrole Source: PubChem URL: [Link]

• Title: C8H10 mass spectrum of ethylbenzene fragmentation pattern Source: Doc Brown's Chemistry URL: [Link]

• Title: Mass spectrometry of alkylbenzenes and related compounds. Part I. Gas-phase ion chemistry of alkylbenzene radical cations Source: CORE URL: [Link]

• Title: common fragmentation mechanisms in mass spectrometry Source: YouTube URL: [Link]

• Title: Mass spectrum of ethyl benzene representing characteristic tropylium ion peak. Source: ResearchGate URL: [Link]

• Title: Mass spectrometry of alkylbenzenes and related compounds. Part 11. Gas phase ion chemistry of protonated alkylbenzenes (alkylbenzenium ions) Source: CORE URL: [Link]

• Title: Mass Spectrometry: Fragmentation Mechanisms Source: YouTube URL: [Link]

• Title: Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones Source: ResearchGate URL: [Link]

• Title: Chapter 13 – IR spectroscopy & Mass Spectrometry: Part 2 of 2 Source: YouTube URL: [Link]

• Title: Benzene, 1,2-dimethoxy- Source: NIST WebBook URL: [Link]

• Title: Benzylic cleavage and McLafferty rearrangement under electron ionization conditions in the fragmentation of 5,6-dialkyl-2, 4-diarylpyrimidines Source: PubMed URL: [Link]

• Title: 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds Source: YouTube URL: [Link]

• Title: Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs Source: PubMed URL: [Link]

• Title: Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS Source: Bentham Science URL: [Link]

• Title: Chemoselective derivatisation and ultrahigh resolution mass spectrometry for the determination of hydroxyl functional groups within complex bio-oils Source: Nature URL: [Link]

Sources

• 1. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzene, 4-ethyl-1,2-dimethoxy- [webbook.nist.gov]
• 3. Showing Compound 1,2-Dimethoxybenzene (FDB008865) - FooDB [foodb.ca]
• 4. 4-ethyl-1,2-dimethoxybenzene | Organic reagent | TargetMol [targetmol.com]
• 5. Benzene, 4-ethyl-1,2-dimethoxy- [webbook.nist.gov]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. Benzene, 4-ethyl-1,2-dimethoxy- [webbook.nist.gov]
• 9. C8H10 mass spectrum of ethylbenzene fragmentation pattern of m/z m/e ions for analysis and identification of ethylbenzene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. Benzylic cleavage and McLafferty rearrangement under electron ionization conditions in the fragmentation of 5,6-dialkyl-2, 4-diarylpyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. benthamopen.com [benthamopen.com]
• 13. files01.core.ac.uk [files01.core.ac.uk]

An In-depth Technical Guide to 4-Ethyl-1,2-dimethoxybenzene: Properties, Analysis, and Synthetic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole, is an aromatic organic compound with the chemical formula C₁₀H₁₄O₂.[1][2] As a derivative of 1,2-dimethoxybenzene (veratrole), it belongs to the class of dimethoxybenzenes, which are characterized by a benzene ring substituted with two methoxy groups. These compounds are of significant interest in various chemical and pharmaceutical applications due to the electron-donating nature of the methoxy groups, which activates the aromatic ring towards electrophilic substitution.[3] This guide provides a comprehensive overview of the physical and chemical properties of 4-Ethyl-1,2-dimethoxybenzene, detailed analytical protocols for its characterization, and an exploration of its synthetic potential, particularly within the context of drug discovery and development. While this specific molecule is found in some natural products like coffee and tea, its primary relevance to this audience lies in its utility as a versatile chemical intermediate.

Part 1: Core Physicochemical Properties

A thorough understanding of the physical and chemical properties of a compound is fundamental to its application in research and synthesis. This section details the key characteristics of 4-Ethyl-1,2-dimethoxybenzene.

Physical Properties

The physical state and solubility of 4-Ethyl-1,2-dimethoxybenzene are crucial for its handling, storage, and use in reaction systems. While some experimental physical constants are not widely reported, a combination of estimated and predicted values provides a solid foundation for its practical use.

Property	Value	Source
Molecular Formula	C₁₀H₁₄O₂	PubChem[1]
Molecular Weight	166.22 g/mol	PubChem[1]
IUPAC Name	4-ethyl-1,2-dimethoxybenzene	PubChem[1]
CAS Number	5888-51-7	PubChem[1]
Appearance	Colorless to pale yellow clear liquid (estimated)	The Good Scents Company[4]
Boiling Point	226.0 °C (at 760 mmHg, estimated)	Human Metabolome Database[5]
Melting Point	Not Available
Density	Not Available
Water Solubility	0.29 g/L (Predicted)	FooDB[6]
Solubility in Organic Solvents	Soluble in non-polar solvents like hexane and ether.	Inferred from 1,2-dimethoxybenzene[7]

Expert Insight: The dimethoxybenzene core imparts a degree of polarity, while the ethyl group and the benzene ring contribute to its lipophilicity. This balance suggests good solubility in a range of common organic solvents, a critical factor for its use in synthetic chemistry. The low predicted water solubility is typical for such aromatic ethers.

Chemical Properties and Reactivity

The chemical behavior of 4-Ethyl-1,2-dimethoxybenzene is dominated by its electron-rich aromatic ring. The two methoxy groups are strong activating groups, directing electrophilic aromatic substitution to the positions ortho and para to them.[3] Given that the para position is occupied by the ethyl group, electrophilic attack is anticipated to occur at the positions ortho to the methoxy groups.

Electrophilic Aromatic Substitution:

The electron-donating methoxy groups significantly increase the nucleophilicity of the benzene ring, making it highly susceptible to electrophilic attack. Common electrophilic aromatic substitution reactions include nitration, halogenation, sulfonation, and Friedel-Crafts alkylation and acylation.[3] The directing effects of the substituents will favor substitution at the 5- and 6-positions.

Diagram 1: Electrophilic Nitration of 4-Ethyl-1,2-dimethoxybenzene

Caption: Predicted electrophilic nitration pathway.

Part 2: Synthesis and Applications in Drug Development

While 4-Ethyl-1,2-dimethoxybenzene itself is not a therapeutic agent, its structural motif is present in various biologically active molecules. Its parent compound, 1,2-dimethoxybenzene, is a known intermediate in the synthesis of pharmaceuticals such as isoboride (for angina) and tetrahydropalmatine (an analgesic).[8] This suggests that 4-Ethyl-1,2-dimethoxybenzene can serve as a valuable starting material for the synthesis of novel drug candidates.

Synthetic Utility:

The activated aromatic ring of 4-Ethyl-1,2-dimethoxybenzene allows for the introduction of various functional groups that can be further elaborated to construct more complex molecular architectures. For instance, Friedel-Crafts acylation would introduce a ketone functionality, which can then be a handle for a wide range of subsequent transformations.

Potential in Medicinal Chemistry:

The dimethoxybenzene moiety is a common feature in natural products with diverse biological activities. The ethyl group provides a point of differentiation from the more common methyl or allyl-substituted veratroles, potentially leading to compounds with altered pharmacokinetic or pharmacodynamic profiles. Researchers in drug development can leverage the reactivity of 4-Ethyl-1,2-dimethoxybenzene to create libraries of novel compounds for screening against various therapeutic targets.

Part 3: Analytical Protocols

Accurate and reliable analytical methods are paramount for confirming the identity and purity of 4-Ethyl-1,2-dimethoxybenzene, as well as for monitoring its reactions. This section provides detailed, step-by-step protocols for its analysis using common laboratory techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds.

Experimental Protocol:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 4-Ethyl-1,2-dimethoxybenzene in a suitable volatile solvent such as dichloromethane or ethyl acetate.

  • For analysis, dilute the stock solution to a final concentration of 10-100 µg/mL.

• Instrumentation:

  • Gas Chromatograph: Agilent 7890B GC system (or equivalent).

  • Mass Spectrometer: Agilent 5977A MS detector (or equivalent).

  • Column: HP-5ms capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• GC Conditions:

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[9]

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 1 minute.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: m/z 40-400.

Data Analysis: The identity of 4-Ethyl-1,2-dimethoxybenzene can be confirmed by comparing the obtained mass spectrum with a reference spectrum from a database (e.g., NIST). The molecular ion peak should be observed at m/z 166, with characteristic fragmentation patterns.

Diagram 2: GC-MS Analysis Workflow

Caption: A typical workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

Experimental Protocol for ¹H NMR:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 4-Ethyl-1,2-dimethoxybenzene in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation:

  • Bruker Avance 400 MHz NMR spectrometer (or equivalent).

• Acquisition Parameters:

  • Pulse Program: Standard ¹H single pulse experiment.

  • Number of Scans: 16-32.

  • Relaxation Delay: 1-2 seconds.

  • Acquisition Time: 3-4 seconds.

  • Spectral Width: 10-12 ppm.

Expected ¹H NMR Spectrum:

• A triplet corresponding to the methyl protons of the ethyl group.

• A quartet corresponding to the methylene protons of the ethyl group.

• Two singlets for the two non-equivalent methoxy groups.

• Signals in the aromatic region corresponding to the three aromatic protons.

Experimental Protocol for ¹³C NMR:

• Sample Preparation:

  • Dissolve approximately 20-30 mg of 4-Ethyl-1,2-dimethoxybenzene in 0.6-0.7 mL of CDCl₃.

• Instrumentation:

  • Bruker Avance 100 MHz NMR spectrometer (or equivalent).

• Acquisition Parameters:

  • Pulse Program: Standard ¹³C with proton decoupling.

  • Number of Scans: 512-1024 (or more for higher signal-to-noise).

  • Relaxation Delay: 2 seconds.

Expected ¹³C NMR Spectrum:

• Signals for the two carbons of the ethyl group.

• Signals for the two methoxy carbons.

• Signals for the six aromatic carbons (some may overlap depending on the resolution).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Experimental Protocol:

• Sample Preparation:

  • For a liquid sample, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Instrumentation:

  • PerkinElmer Spectrum Two FT-IR spectrometer (or equivalent).

• Acquisition Parameters:

  • Scan Range: 4000-400 cm⁻¹.

  • Number of Scans: 16.

  • Resolution: 4 cm⁻¹.

Expected IR Spectrum:

• C-H stretching (aromatic): ~3100-3000 cm⁻¹.

• C-H stretching (aliphatic): ~3000-2850 cm⁻¹.

• C=C stretching (aromatic): ~1600 and 1475 cm⁻¹.

• C-O stretching (aromatic ether): Strong bands in the 1300-1200 cm⁻¹ and 1050-1010 cm⁻¹ regions.[10]

Conclusion

4-Ethyl-1,2-dimethoxybenzene is a valuable aromatic compound with well-defined physicochemical properties and significant potential as a synthetic intermediate. Its electron-rich nature makes it amenable to a variety of chemical transformations, opening avenues for the creation of novel molecules with potential applications in drug discovery and materials science. The analytical protocols detailed in this guide provide a robust framework for its characterization, ensuring its identity and purity in research and development settings. As the demand for novel chemical entities continues to grow, the utility of versatile building blocks like 4-Ethyl-1,2-dimethoxybenzene is poised to become increasingly important.

References

• Human Metabolome Database. (n.d.). Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Retrieved from [Link]

• A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. (2022). MDPI. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethyl-1,2-dimethoxybenzene. Retrieved from [Link]

• Chemsrc. (n.d.). 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethyl-1,2-dimethoxybenzene. Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-ethyl veratrole. Retrieved from [Link]

• Solubility of Things. (n.d.). 1,2-Dimethoxybenzene. Retrieved from [Link]

• Spectroscopy Online. (2017). The C-O Bond III: Ethers By a Knockout. Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-ethyl veratrole, 5888-51-7. Retrieved from [Link]

• HMDB. (n.d.). Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Retrieved from [Link]

• Chemsrc. (n.d.). 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7. Retrieved from [Link]

• Stenutz. (n.d.). 4-ethyl-1,2-dimethylbenzene. Retrieved from [Link]

• NIST. (n.d.). Benzene, 4-ethenyl-1,2-dimethoxy-. Retrieved from [Link]

• Solubility of Things. (n.d.). 1,2-Dimethoxybenzene | Solubility of Things. Retrieved from [Link]

• FooDB. (n.d.). Showing Compound 4-Ethyl-1,2-dimethoxybenzene (FDB019888). Retrieved from [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Retrieved from [Link]

• FooDB. (n.d.). Showing Compound 4-Ethyl-1,2-dimethoxybenzene (FDB019888). Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic aromatic substitution. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 1,2-Dimethoxybenzene in Agrochemical and Pharmaceutical Development. Retrieved from [Link]

Sources

• 1. orbit.dtu.dk [orbit.dtu.dk]
• 2. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. 4-ethyl veratrole, 5888-51-7 [thegoodscentscompany.com]
• 5. bio-protocol.org [bio-protocol.org]
• 6. WO2002051788A1 - Malodor counteractant compositions - Google Patents [patents.google.com]
• 7. 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7 | Chemsrc [chemsrc.com]
• 8. nbinno.com [nbinno.com]
• 9. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae [mdpi.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]

A Technical Guide to the Isomers and Derivatives of 4-Ethyl-1,2-dimethoxybenzene: Synthesis, Characterization, and Applications in Drug Discovery

Abstract

This technical guide provides an in-depth exploration of 4-Ethyl-1,2-dimethoxybenzene (4-ethylveratrole), a versatile aromatic scaffold with significant potential in medicinal chemistry and materials science. We dissect the structural nuances of its positional isomers, offering a comparative analysis of their properties. The core of this document is a detailed examination of key synthetic derivatization pathways, including nitration, Friedel-Crafts acylation, and Vilsmeier-Haack formylation, grounded in the principles of electrophilic aromatic substitution on a highly activated ring system. Each protocol is presented with a focus on mechanistic rationale and experimental causality, reflecting field-proven insights. Furthermore, we connect the synthetic chemistry of this scaffold to its pharmacological relevance, highlighting the foundational role of the dimethoxybenzene moiety as a protected catechol bioisostere in drug development. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical reactivity and biological potential of 4-Ethyl-1,2-dimethoxybenzene and its derivatives.

The 4-Ethyl-1,2-dimethoxybenzene Core Scaffold

Introduction to Veratrole and its Derivatives

1,2-Dimethoxybenzene, commonly known as veratrole, is a fundamental building block in organic synthesis.[1][2] Its electron-rich aromatic ring is highly susceptible to electrophilic substitution, making it a valuable precursor for a wide array of more complex molecules.[2] The introduction of an ethyl group at the 4-position yields 4-Ethyl-1,2-dimethoxybenzene, a compound that retains this high reactivity while introducing additional lipophilicity and a potential metabolic handle. This modification makes it an attractive starting point for generating novel molecular architectures.

Physicochemical Properties of 4-Ethyl-1,2-dimethoxybenzene

A clear understanding of the core scaffold's properties is essential before undertaking synthetic modifications.

Property	Value	Reference
IUPAC Name	4-ethyl-1,2-dimethoxybenzene	[3]
Synonyms	4-Ethylveratrole, 3,4-Dimethoxyphenylethane	[3]
CAS Number	5888-51-7	[3][4]
Molecular Formula	C₁₀H₁₄O₂	[3][4]
Molecular Weight	166.22 g/mol	[3][4]
Appearance	Colorless Liquid or Solid	[3]
Class	Dimethoxybenzenes

The Catechol Connection: A Bedrock of Pharmacological Significance

The true value of the 1,2-dimethoxybenzene scaffold in drug development lies in its relationship to catechol (1,2-dihydroxybenzene). Catechol is a recognized pharmacophore present in numerous active pharmaceutical ingredients (APIs), including the Parkinson's disease medication Levodopa and its adjunctive therapy, Carbidopa.[5][6] The catechol moiety's biological activity is often linked to its ability to chelate metals, act as an antioxidant, and interact with biological targets like the Catechol-O-methyltransferase (COMT) enzyme.[7][8][9]

However, free catechols can be prone to rapid oxidation and metabolic degradation. The dimethoxybenzene unit serves as a metabolically stable and more lipophilic bioisostere of the catechol group. The methoxy groups act as protecting groups that can be demethylated in vivo to reveal the active catechol, functioning as a prodrug strategy. This makes derivatives of 4-Ethyl-1,2-dimethoxybenzene particularly interesting candidates for developing novel therapeutics with improved pharmacokinetic profiles.[10]

Structural Isomers of Ethyl-dimethoxybenzene

Overview of Positional Isomerism

The relative positions of the ethyl and two methoxy groups on the benzene ring give rise to several structural isomers, each with distinct chemical and physical properties.[11] Understanding these isomers is critical, as the substitution pattern dictates the regioselectivity of subsequent derivatization reactions and the ultimate three-dimensional shape of the molecule, which influences biological activity.

Comparative Properties of Key Isomers

The three primary isomers of ethyl-dimethoxybenzene are detailed below.

Isomer	Structure	IUPAC Name	CAS Number
4-Ethyl-1,2-dimethoxybenzene	CCC1=CC(=C(C=C1)OC)OC	4-ethyl-1,2-dimethoxybenzene	5888-51-7[3]
2-Ethyl-1,4-dimethoxybenzene	CCC1=C(C=CC(=C1)OC)OC	2-ethyl-1,4-dimethoxybenzene	1199-08-2[12]
1-Ethyl-2,4-dimethoxybenzene	CCC1=C(C=C(C=C1)OC)OC	1-ethyl-2,4-dimethoxybenzene	19672-03-8[13]

Isomeric Influence on Reactivity

The directing effects of the substituents heavily influence the outcome of electrophilic aromatic substitution (EAS).

• In 4-Ethyl-1,2-dimethoxybenzene , the two methoxy groups and the ethyl group are all ortho-, para-directing. They synergistically activate the ring, with the primary sites for electrophilic attack being positions 5 and 6. Position 5 is sterically less hindered, making it the likely major site of substitution.

• In 2-Ethyl-1,4-dimethoxybenzene , the positions ortho to the methoxy groups (positions 3 and 5) are the most activated, though steric hindrance from the adjacent ethyl group at position 2 will significantly influence the regiochemical outcome.

Synthetic Derivatization Strategies

Principles of Electrophilic Aromatic Substitution (EAS) on the 4-EV Scaffold

The 4-Ethyl-1,2-dimethoxybenzene (4-EV) ring is highly activated towards EAS due to the potent electron-donating effects of the two methoxy groups. This high reactivity allows for a range of transformations under relatively mild conditions but also necessitates careful control to prevent polysubstitution or side reactions like demethylation, especially when using strong Lewis acids.[14] The primary goal of derivatization is to install versatile functional groups that can serve as handles for further chemical modification in the development of drug candidates.

Caption: Key derivatization pathways for 4-Ethyl-1,2-dimethoxybenzene.

Nitration: Introducing a Versatile Amino Group Precursor

Causality & Rationale: Nitration is a fundamental EAS reaction that installs a nitro (-NO₂) group onto the aromatic ring. The choice of this reaction is strategic; the nitro group is a powerful electron-withdrawing group that deactivates the ring to further substitution, helping to ensure monosubstitution. More importantly, the nitro group is readily reduced to an amine (-NH₂), which is one of the most versatile functional groups in medicinal chemistry, serving as a key building block for amides, sulfonamides, and ureas.

Experimental Protocol: Synthesis of 5-Nitro-4-ethyl-1,2-dimethoxybenzene

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 4-Ethyl-1,2-dimethoxybenzene (1.0 eq) to glacial acetic acid (10 vol). Cool the mixture to 0-5°C in an ice-salt bath.

• Preparation of Nitrating Agent: In a separate beaker, carefully prepare a nitrating mixture by adding concentrated nitric acid (1.1 eq) dropwise to concentrated sulfuric acid (2.0 eq) while cooling in an ice bath.

• Reaction Execution: Add the cold nitrating mixture dropwise to the stirred solution of 4-EV over 30-45 minutes, ensuring the internal temperature does not exceed 10°C. The maintenance of low temperature is critical to prevent over-oxidation and dinitration.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 5-10°C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. The crude nitro product will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and then with a small amount of cold ethanol. The product can be further purified by recrystallization from ethanol to yield the target compound.

Friedel-Crafts Acylation: Forging Carbon-Carbon Bonds

Causality & Rationale: Friedel-Crafts acylation introduces an acyl group (R-C=O) to the aromatic ring, forming a ketone.[15] This is a robust method for creating a new carbon-carbon bond. The resulting ketone is a valuable synthetic intermediate; it can be reduced to an alcohol, converted to an amine via reductive amination, or used in a variety of other chain-elongation reactions. The choice of a mild Lewis acid catalyst, such as FeCl₃ or ZnCl₂, is often preferred over AlCl₃ for highly activated substrates like 4-EV to minimize the risk of demethylation of the methoxy groups.[14]

Experimental Protocol: Synthesis of 1-(4-Ethyl-5,6-dimethoxyphenyl)ethan-1-one

• Reaction Setup: To a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), add a solvent such as dichloromethane (DCM) followed by the Lewis acid catalyst (e.g., AlCl₃, 1.2 eq). Cool the suspension to 0°C.

• Acylium Ion Formation: Add acetyl chloride (1.1 eq) dropwise to the stirred suspension. Allow the mixture to stir for 15 minutes at 0°C to pre-form the electrophilic acylium ion complex.

• Reaction Execution: Dissolve 4-Ethyl-1,2-dimethoxybenzene (1.0 eq) in DCM and add it dropwise to the reaction mixture, maintaining the temperature at 0°C.

• Reaction Monitoring & Completion: After addition, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC.

• Workup: Cool the reaction back to 0°C and slowly quench by adding crushed ice, followed by dilute HCl (aq). This step hydrolyzes the aluminum complexes and moves the product into the organic layer.

• Purification: Separate the organic layer, wash with saturated NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude product is typically purified by column chromatography on silica gel.

Vilsmeier-Haack Formylation: A Mild Route to Aldehydes

Causality & Rationale: The Vilsmeier-Haack reaction is a highly effective method for introducing a formyl (-CHO) group onto electron-rich aromatic and heteroaromatic compounds.[16][17] Its primary advantage is the use of a mild electrophile, the Vilsmeier reagent (a chloroiminium ion), which is generated in situ from a formamide (like DMF) and phosphorus oxychloride (POCl₃).[18][19] This avoids the use of harsh Lewis acids and the unstable formyl chloride required in a traditional Friedel-Crafts approach. The resulting aldehyde is a cornerstone functional group for building molecular complexity.

Caption: Workflow for the Vilsmeier-Haack formylation reaction.

Experimental Protocol: Synthesis of 4-Ethyl-5,6-dimethoxybenzaldehyde

• Vilsmeier Reagent Formation: In a flask cooled to 0°C under an inert atmosphere, add phosphorus oxychloride (POCl₃, 1.5 eq) to N,N-dimethylformamide (DMF, 3.0 eq) dropwise. The formation of the Vilsmeier reagent is exothermic and should be controlled. Stir the mixture at 0°C for 30 minutes.

• Reaction Execution: Add a solution of 4-Ethyl-1,2-dimethoxybenzene (1.0 eq) in DMF dropwise to the pre-formed Vilsmeier reagent.

• Heating: After the addition, heat the reaction mixture to 60-70°C and maintain for 2-3 hours. The reaction progress should be monitored by TLC.

• Workup and Hydrolysis: Cool the reaction mixture to room temperature and pour it onto a mixture of crushed ice and a saturated solution of sodium acetate. This step quenches the reaction and hydrolyzes the intermediate iminium salt to the aldehyde.

• Extraction: Stir the mixture vigorously for 1 hour, then extract the product with an organic solvent like ethyl acetate (3x).

• Purification: Combine the organic extracts, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the resulting crude aldehyde by column chromatography or recrystallization.

Applications in Medicinal Chemistry and Drug Development

The derivatives of 4-Ethyl-1,2-dimethoxybenzene are valuable scaffolds for drug discovery. The 3,4-dimethoxyphenyl fragment is found in numerous biologically active molecules with demonstrated anti-inflammatory, antioxidant, anticancer, and neuroprotective properties.[20]

• Antiviral Agents: 1,2-diarylethanol derivatives, which can be synthesized from the corresponding aldehydes derived from 4-EV, have shown promise as antiviral compounds.[21]

• Dopamine Transporter (DAT) Ligands: The substitution pattern on aromatic rings plays a crucial role in the affinity and selectivity of ligands for neurotransmitter transporters. Novel analogs of piperidine-based compounds, which are potent and selective DAT ligands, often incorporate substituted aromatic moieties to fine-tune their binding properties.[22]

• Antioxidant and Neuroprotective Agents: The ability of the dimethoxybenzene core to mimic catechol suggests its derivatives could possess significant antioxidant capabilities, potentially scavenging free radicals and protecting against oxidative stress, a key factor in neurodegenerative diseases.[23]

• Phenylbutanoid Scaffolds: (E)-1-(3,4-dimethoxyphenyl)-1,3-butadiene, a natural product, demonstrates a range of biological effects, including antioxidant and anti-inflammatory properties, making synthetic analogs derived from 4-EV attractive for further investigation.[24]

Conclusion

4-Ethyl-1,2-dimethoxybenzene is more than a simple aromatic compound; it is a highly activated and synthetically versatile platform for the construction of novel chemical entities. A thorough understanding of its isomeric forms and the regiochemical outcomes of key electrophilic aromatic substitution reactions—such as nitration, acylation, and formylation—is paramount for its effective utilization. The strategic value of this scaffold is significantly enhanced by its connection to the catechol pharmacophore, allowing its derivatives to serve as stable and bioavailable precursors for a wide range of biologically active molecules. For the medicinal chemist and drug development professional, the derivatives of 4-Ethyl-1,2-dimethoxybenzene represent a promising starting point for the rational design of next-generation therapeutics.

References

• Medicinal chemistry of catechol, a versatile pharmacophore. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGZocVt9dXYSbRLW6LozNYYu0I9wQztL2IWCtnlW5KfA1aHk1Thz7e7fyOFZRBBOw-T3332PtwimNYjqscswnOPRC7Erz1uM6aFE3NNAE-4MH27rbODs8I0RSpBRsRbuaQbbgv38u8INW42LlbjJoI3IIo=]
• Medicinal chemistry of catechol, a versatile pharmacophore. (2024-02-16). [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFaJazJFTWa3xzpsogsxXN_ypJbhFScqJHSo21iNM2ipILWMldDErFm3TYYKZLcshQ-R437k4f3IQYI_VcFz1lLu1kQgTTql4823lgtmHbwncvZ1l4KrPNOWz-dRlDHW2ItxzQwvfoNhDB5X5kRtHIK7TjieU5y]
• (PDF) Medicinal chemistry of catechol, a versatile pharmacophore - ResearchGate. (2024-02-16). [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHqF2RrstKN-2DNg87cKnuifVscenVOUx47TNbtg0TS2nLgx7V4tGx6QsmdEGAac-i1TCzyndMQOEQLn5iB13Yw5iKy-8L1S5MRZAlcjnpS58xtFcmxpX8bq5weG84WerMQOZ7Ewmz__UG-yL6TJ5xNrdC4Pxk8RatrkYlnkFz-a5OPEI4OWLJOBgeP6LCxR3d-m6b1DadgjF6KRWgSWtqLFdCna4bSrw==]
• Medicinal chemistry of catechol O-methyltransferase (COMT) inhibitors and their therapeutic utility - PubMed. (2014-11-13). [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_xj80dShN3xyPWXu2j5KswqUCi71QyAEEJ1qN9mixV-yeMlcFMVJV41Qq0-P4aV0iCTvmS69cxAqoUkjHxD2OG2FoUnwGhYBkElNkfxkqnw5IeqZngAmuX1GEJWWHEnsjx5zR]
• Medicinal Chemistry of Catechol O-Methyltransferase (COMT) Inhibitors and Their Therapeutic Utility - ACS Publications. (2014-07-31). [https://vertexaisearch.cloud.google.
• CN103183588A - Preparation method of veratrole - Google Patents. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEltgkGQTYslczY-jwVbTriepWIEZOIK690PircQG60D0KDDfYhuKl9c3FFnoHkFgPDz4SHHEs57X-f7mQ1SHmJ6ygvOw97IfZhjiaM7o9soSm42jerGgRAJbPJT7ltpYzxnglv_HO8KpiS2Kw=]
• 1,2-Dimethoxybenzene (Veratrole): Synthesis Intermediate for Pharmaceuticals, Fragrances, and Polymers - Your Reliable China Supplier. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQECl4epCvHP3CJVP-d68GeiQ3RR5IMRxcO2vZ9cYBNAWn1vtZpWUJ_1Qvvp46ISOeQH-KSQuhq7Pz-2XHxsBBwIk0V4vskrNCB4Xp2bN8IcxN52q4RZjyWNaq4LPQHjeiUUxS1_RA3MdJAXlXt-ksL4sVLIeQfxozoSZgecrWSDadWb8Isx9WFcR5QxfiwErptXw1_Uu3RT-FCT1HGSfQP7h9zWShUU3yXy4MMiOz5WycGvFq-giziyY1LUmKGMw4YohaQTQ_wKx-I1NoEogT_HotvexqKy8ZB7KLIC_cqw2Jg=]
• 2-Ethyl-1,4-dimethoxybenzene | C10H14O2 | CID 592140 - PubChem. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF2AQzx0nOUBoieDUvuwy6hhLq4ieUJrxv6WIj09HEfRTtdckS8S6KgyVniGvMMOwPMrLDv4GblLFt4FW7Z4LJf_Zk5ge9qz_NzfYdkgJMce-AtMDMPvFwu8r3DVYgd3M6oK-PklpSNfkSMEka2gF7-ymZuEB-lBBegjjnheznf6II=]
• 1-Ethyl-2,4-dimethoxybenzene | C10H14O2 | CID 524864 - PubChem - NIH. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFjMVdQ66SQN9YiLxsaTF-ocG5GOjzwV6y2XMeTZniDlpRWmhYND5c9e_jUFDQRI2IEO3I_QxFo0bA7pqI9iv58OdnsQS9kpWcDQvzEjn-cDYGPZCC9tzRySJQIuxoGAuYHJFzy7RUx6k_9XeSJQ_2O-xQNL7Io9dAZwCYQ4lQrxAE=]
• Dimethoxybenzene - Wikipedia. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEenWp-WJtZOuISvGq_A_0KYI_icdPJCfNH8mseraAeeXPzaPoUyBfw08W8TlVfJ_m6TT3n6XHs82OgW3O54LSnzHGe-rBpFUQgCyo-hHZBsgb_4XqfWmav6aZf0hH0yx_kBE5RJyl16Wo=]
• How to avoid byproduct formation in Friedel-Crafts acylation of dimethoxybenzenes - Benchchem. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfWvLypT2pi0foKSVKzL6_FcTZL40RTpbBZEaGd_VC-fIk72YfvtuFU1U2Wr95LhdfQW9Dfab7-5qdslx1BNOw7cv7tDxSnkpcfd_9pS-ourFJWvGuGAPbVyHjM_qiSOub421LtiQMQzwWppxqpJb4z7g7fyjkH6NFPTUXKs1hV3j74UyXX5fPvkWk2Sis_aPLisr3qkP9QxQ-brJpU5dwfyeikQLdosZvdhivd-c=]
• 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGCmMZwXQ4n3NFsMF1_FWy4so0faBR-n4r6x1yhfmk3ONmh_YILHEo1kn3hmQdwUkoQIuUpx39EdodBEi2DIRQG82mNR0KwViJjvasmgEaqlD02w89sAD6GNF1F7Auk8KtnrnCuRrQlyuAz0fXHY82rYESjoWyqHwNXDclQhmhqQYU=]
• 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7 | Chemsrc. (2025-08-25). [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEe4BYUDn1TmZczpp8yr3sFiUAOpdVB4ozTT1YjX-K-FOrpZhUGKm4F_TtfMkFtNwPPjvFmpSWDb5rjl26X76TGhUHSfhiDsCkWVDAK-rfHPGv6diUrySf4s3t444a_abmJpo5OqxYiLQThUp3h0gM=]
• Vilsmeier-Haack Reaction - Organic Chemistry Portal. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGFj29V_6vC3_QBn2rw99atLxTFMsHbH0ctPKRDrTIED7Nk_OeVSyFUvoEXKtdzy36JBewd5zSghZheAcHHTbLhmA7YbIJVBu6H5iCIarj3uS9O9wvPyTv464M7-FpvPjUYXgbo_DbGRqrlW7DKtZ_0AUt34fk2UawSqUHTAJjPOnSbAw==]
• Vilsmeier–Haack reaction - Wikipedia. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH-DV3apn_4lgekq3QFW_XKKFGTUvnK8q_OIZFOLocjRK-3W3dh8jDR2AlCsa9KlXmswfd-CCgPUMFqvhwo2fWMPYKsOiNas2P221hwQUzqhjSdU6sOgbwtTRnC5o_GQVxPQs-i7ujA8a-_3Dy1dWFCw8EH9Q7OEXQq]
• Vilsmeier-Haack Reaction - Chemistry Steps. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFvCaF7qXVWhci51-8lNNdTK73XwZAIvTZdZC23LQAD9XaM25WXtD9x_oLZ1Go_JxG76FPis8AZR5wAtYX90u7LuBJxs7oVH7DB1QWExmh6apt4d6JxfuBuaIJNm8QisqEGwNAQb-8Mm6p1viYUYrfJSoxN]
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEe36Z7y-JekejlvuPFSBaPO26gZIsVRECwK0P760093gKJIg6Y76Lo2d51yMYO0tCUT5EYEsPN4SX-8rS3IB1nkdII1QdfkiV5qq-ag1dj28PNhMh7FPS2vyoZRaT2joXqPetVeVNF5BF-ncK1s8PAFW00TLkU8C0drsGfG-DmfbPMwIvkwsfs]
• (PDF) Crystallographic and DFT study of novel dimethoxybenzene derivatives. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH9QfY_d0DKNUfsbl2ZDehOeblWq9cJrsWdEEKI7QRPt86VjtrzGmFPVKfkPWpTXXNt4YTAzrkmw4vYF_artUDZa19nricVCfzw21P8NbKzww0C52F6JXJcUn2q5PYIl4LDiHgD13QlJwg2vErxhBoL68_U2kcTpP1iG_CXv4oyMI1kRB7apRUQ9ZS27RXZGLXR7-4kBLJLmBBQmIBAkCtuBFAWqgGYzRtoGdlN-Z-BztdQ]
• Chemistry 211 Experiment 1. (2012-11-14). [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEovDalBTEVjRuhLLtU0JR3AE6nEHBsz-orG8KGhCRH6Er4g7PtQxEYdII72qirTgPsJtTDrQAHwwYkyYTVHP6V3d-tO-FcxmufvVDT9e6mQ0pLTIx7aLxFf-Pqg_kV95bhDznYYA==]
• Photoinduced Geometric Isomerization of 1-Aryl-1,3-Butadienes: Influence of Substituent on Photoreactivity—Structural and Photochemical Insights - MDPI. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGeRp2AxIzPcti6Zh8LbQb-iZpUs6Q5Pkhq7cBbNB-fiWt_4o0EgK_JxMs75NvRZOWtdmygc-CCtbq12KQC1SZ_7icVTCByFZKNjIyspygJ_Bi6UkbWLXIbSdhWFFfN9w==]
• Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176) - Human Metabolome Database. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH1-Kq7ennz1w9XkXSSBVTWpfkFLzUALdLZ7BkjReguqk5LsC7ZvyHD-XxX8i8049ZYudUzolL-NxACj0yO3Jr6gr5AfSeMnE4IJ_g1B-c2b_HuREfHhDj8zfpSXKpll7dozGnX]
• Synthesis, biological activity and structure-activity relationship of 4,5-dimethoxybenzene derivatives inhibitor of rhinovirus 14 infection | Request PDF - ResearchGate. (2025-12-13). [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHN1ew497w1cOWYUP6d3FC4uDRhRUhRihXBiFJlFCLUHR2RFL1-jiOsgLT3aqDgrpI-nrGaqhLIe78X7Whpqb4ynowLgvnxR7xYiatJhPSqMNzgGRMv9T9RdhGhwrkVyICrcIlnNiH7G_LasDMdh46QJ7SxCUgAEbPThWzVa2w9_UiPSI9QOhDbb_V8DZ5boSOu4WnVum3-fKsS7uQPuuulZm_EgTRj_BHIMWOTFg_yFPf0n7Vob_IddNnw9S6pbqbwTdLfEn78g7MZSIJCxsdjRU-5F19NrICNUYkeVSi277cLfs0VEezw4A6OIzaGZpB5gQApF2omYQ==]
• Ti-catalyzed homo- and cross-cyclomagnesiation in the synthesis of 1Z,5Z-dienes containing a biologically active 3,4-dimethoxyphenyl fragment in their structure - Sciforum. (2024-11-14). [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEa_3lgTjsr0RgjsFJpQKW7ZLpVHCb3NYjwsgg8Y44KD-16uCahpbUdT3IjdgiG7rZiqXMTK8D09Ral5wDRp8zTHEBhP5ammTGfHpmuakOy1mF7l6lM7xMbLVQtKUlCEWU=]
• Highly selective, novel analogs of 4-[2-(diphenylmethoxy)ethyl]- 1-benzylpiperidine for the dopamine transporter: effect of different aromatic substitutions on their affinity and selectivity - PubMed. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEe226G1bO71y23WfBF7TEyOHk8Cr0hHYvnlZWq8xiF_7oScJC7R5t_kSAVlqUAoifKEfQ-p-BAFzn4-GiYXIqru01uyqN46YEUOp57RkY6CrmlFu9P1-8bi7q5-K4Lyxctl_E=]
• The functional group on (E)-4,4'-disubstituted stilbenes influences toxicity and antioxidative activity in differentiated PC-12 cells - PubMed. (2013-12-01). [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEcFJz-na1WDtoakF7yab_84REigkvvsl0lkkYN-HPmGpc02xsv1KraF-WKDbgC08Nt7X9Tix3d_Xuxtn-cUt5UM1HrGAaZX8BNWlB0wLMjX1HUX_cSa1myjQafg0El9AsPNr0e]

Sources

• 1. CN103183588A - Preparation method of veratrole - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7 | Chemsrc [chemsrc.com]
• 5. ctppc.org [ctppc.org]
• 6. researchgate.net [researchgate.net]
• 7. Medicinal chemistry of catechol, a versatile pharmacophore - Curr Trends Pharm Pharm Chem [ctppc.org]
• 8. Medicinal chemistry of catechol O-methyltransferase (COMT) inhibitors and their therapeutic utility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Dimethoxybenzene - Wikipedia [en.wikipedia.org]
• 12. 2-Ethyl-1,4-dimethoxybenzene | C10H14O2 | CID 592140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 1-Ethyl-2,4-dimethoxybenzene | C10H14O2 | CID 524864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Chemistry 211 Experiment 1 [home.miracosta.edu]
• 16. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 17. ijpcbs.com [ijpcbs.com]
• 18. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 19. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 20. sciforum.net [sciforum.net]
• 21. researchgate.net [researchgate.net]
• 22. Highly selective, novel analogs of 4-[2-(diphenylmethoxy)ethyl]- 1-benzylpiperidine for the dopamine transporter: effect of different aromatic substitutions on their affinity and selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. The functional group on (E)-4,4'-disubstituted stilbenes influences toxicity and antioxidative activity in differentiated PC-12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]

"biosynthesis pathway of veratrole derivatives"

An In-depth Technical Guide to the Biosynthesis of Veratrole and Its Derivatives

Introduction: The Aromatic World of Veratrole

Veratrole (1,2-dimethoxybenzene) is an aromatic organic compound that, along with its derivatives, constitutes a class of molecules with significant applications in the flavor, fragrance, and pharmaceutical industries.[1][2][3] As a key component of floral scents, it plays a vital role in plant-pollinator interactions.[4][5] While chemical synthesis from petroleum-derived precursors like catechol or guaiacol has been the traditional production method, these processes often involve harsh conditions and generate undesirable byproducts.[6][7][8] Consequently, there is a growing demand for sustainable and "natural" production routes.

This guide provides a comprehensive overview of the biosynthetic pathways leading to veratrole and its derivatives, with a focus on the underlying enzymatic logic and metabolic engineering strategies. We will journey from central carbon metabolism through foundational aromatic pathways to the specific enzymatic steps that craft these valuable molecules. This document is intended for researchers, scientists, and drug development professionals seeking to understand and harness these natural synthetic routes.

Part 1: The Foundation - The Shikimate and Phenylpropanoid Pathways

The journey to veratrole begins deep within central metabolism. The carbon backbone of virtually all aromatic compounds in plants and microbes, including veratrole, is forged through the shikimate pathway .[9][10] This essential seven-step metabolic route is absent in mammals, making it a prime target for herbicides and a crucial pathway for producing essential amino acids and a vast array of secondary metabolites.[9][10][11]

The pathway commences with the condensation of phosphoenolpyruvate (PEP) from glycolysis and erythrose 4-phosphate (E4P) from the pentose phosphate pathway.[12][13] Through a series of enzymatic reactions, this leads to the critical branch-point intermediate, chorismate .[9][12]

Chorismate is the precursor to the three aromatic amino acids: phenylalanine, tyrosine, and tryptophan.[12] For veratrole biosynthesis, the key downstream molecule is L-phenylalanine . The entry into the general phenylpropanoid pathway is catalyzed by the enzyme Phenylalanine Ammonia Lyase (PAL) , which deaminates L-phenylalanine to form trans-cinnamic acid.[14][15] This step commits the carbon skeleton to a diverse network of pathways responsible for lignin, flavonoids, and the volatile compounds central to this guide.[10]

Figure 1: Overview of the metabolic route from central metabolism to phenylpropanoids.

Part 2: Elucidation of the Veratrole Biosynthetic Pathway in Silene latifolia

The most detailed characterization of veratrole biosynthesis comes from studies on the white campion, Silene latifolia. In this plant, veratrole is a potent attractant for its nocturnal moth pollinator, Hadena bicruris.[4] Research combining stable isotope feeding experiments and enzymatic assays has illuminated a novel branch of the phenylpropanoid pathway.[4][15]

Feeding experiments with [¹³C₉]L-phenylalanine resulted in the incorporation of the heavy isotope into both guaiacol and veratrole, confirming that the pathway originates from phenylalanine.[4] Further investigation using an inhibitor of PAL, 2-aminoindan-2-phosphonic acid (AIP), led to a significant reduction in the emission of both compounds, solidifying the link to the phenylpropanoid pathway.[4][15]

The specific steps are as follows:

• L-Phenylalanine is converted through several intermediates to Benzoic Acid (BA) and then Salicylic Acid (SA) .

• Salicylic Acid is decarboxylated and hydroxylated to form Catechol (1,2-dihydroxybenzene).

• A Catechol O-methyltransferase (COMT) methylates one of the hydroxyl groups of catechol to produce Guaiacol (2-methoxyphenol).

• Finally, a specific Guaiacol O-methyltransferase (GOMT) methylates the remaining hydroxyl group of guaiacol to yield Veratrole (1,2-dimethoxybenzene).[4][15][16]

The final two steps are catalyzed by O-methyltransferases (OMTs), a critical class of enzymes in the biosynthesis of veratrole derivatives. In S. latifolia, the enzyme SlGOMT1 was identified and shown to efficiently catalyze the conversion of guaiacol to veratrole, using S-adenosyl-L-methionine (SAM) as the methyl group donor.[5][15]

Figure 2: The biosynthetic pathway of veratrole in Silene latifolia.

Part 3: Biosynthesis of Key Derivatives - The Case of Vanillin

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is arguably the most commercially significant veratrole-related derivative. Its biosynthesis is also rooted in the phenylpropanoid pathway.[14] A primary route involves the precursor ferulic acid , which can be converted to vanillin by various microorganisms.[17][18] This bioconversion pathway is of immense industrial interest for producing "natural" vanillin.[14][19]

The microbial conversion of ferulic acid to vanillin typically proceeds via a CoA-dependent, non-β-oxidative pathway. Key enzymes in this process include:

• Feruloyl-CoA synthetase: Activates ferulic acid to feruloyl-CoA.

• Enoyl-CoA hydratase/aldolase: Hydrates and cleaves the side chain of feruloyl-CoA to yield vanillin and acetyl-CoA.

Alternatively, vanillin can be synthesized de novo in engineered microbes like E. coli or yeast, starting from glucose.[17] This involves reconstructing the pathway from central metabolism to p-coumaric acid, followed by enzymatic steps for hydroxylation, methylation, and side-chain shortening to produce vanillin.[14][17] The methylation step, converting a catechol-like intermediate (e.g., protocatechuic acid) to a guaiacol-like structure (e.g., vanillic acid), is again catalyzed by an O-methyltransferase.[18]

Part 4: The Central Role of O-Methyltransferases (OMTs)

The structural signature of veratrole and its derivatives—the methoxy group(s) on an aromatic ring—is installed by O-methyltransferases. These enzymes belong to a large and diverse family that catalyzes the transfer of a methyl group from the universal donor S-adenosyl-L-methionine (SAM) to a hydroxyl group of an acceptor molecule.[16][20]

Mechanism and Causality: The specificity of OMTs is the causal factor determining which hydroxyl group on a polyphenol gets methylated. This regioselectivity is dictated by the architecture of the enzyme's active site, which precisely orients the substrate relative to the SAM cofactor.[20] For instance, the difference in substrate preference between a general Catechol-O-Methyltransferase (COMT), which can methylate catechol to guaiacol, and the more specific Guaiacol O-Methyltransferase (GOMT) from S. latifolia, which prefers guaiacol, is due to subtle differences in their amino acid sequences.[5] Understanding this structure-function relationship is critical for protein engineering efforts aimed at creating novel biocatalysts.

Enzyme	Organism	Preferred Substrate	Key Function	Reference
SlGOMT1	Silene latifolia	Guaiacol	Final step in veratrole biosynthesis	[5][15]
COMT	Homo sapiens	Catecholamines (Dopamine)	Neurotransmitter degradation	[21][22][23]
SbOMT3	Sorghum bicolor	Resveratrol	Pterostilbene biosynthesis	[24]
VvROMT	Vitis vinifera	Resveratrol	Pterostilbene biosynthesis	[24][25]

Table 1: Examples of O-Methyltransferases and their roles in methylating phenolic compounds.

Part 5: Metabolic Engineering for Biotechnological Production

Harnessing these biosynthetic pathways in robust microbial chassis like E. coli and Saccharomyces cerevisiae offers a promising alternative to chemical synthesis or extraction from low-yielding natural sources.[26][27][28] The goal of metabolic engineering is to redirect cellular resources toward the production of a target molecule.

A general workflow for engineering a microbe to produce a veratrole derivative involves:

• Pathway Introduction: Heterologously expressing the genes encoding the biosynthetic enzymes (e.g., PAL from a plant, OMTs from S. latifolia) in the host organism.

• Precursor Supply Enhancement: Overexpressing key enzymes in the host's native shikimate pathway (e.g., feedback-resistant versions of DAHP synthase) to increase the flux towards chorismate and L-phenylalanine.[13]

• Blocking Competing Pathways: Deleting genes that encode enzymes for pathways that divert precursors away from the desired product.

• Cofactor Engineering: Ensuring a sufficient supply of the SAM cofactor, which can become limiting during high-level methylation activity.

• Process Optimization: Fine-tuning fermentation conditions (media, temperature, pH) to maximize yield and titer.

Sources

• 1. CN103183588A - Preparation method of veratrole - Google Patents [patents.google.com]
• 2. CN106518631B - A kind of preparation method of veratrole - Google Patents [patents.google.com]
• 3. Veratrole | C8H10O2 | CID 7043 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Veratrole biosynthesis in white campion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of white campion (Silene latifolia) guaiacol O-methyltransferase involved in the biosynthesis of veratrole, a key volatile for pollinator attraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN106673968A - Method of synthesizing veratrole - Google Patents [patents.google.com]
• 7. US3374276A - Manufacture of guaiacol - Google Patents [patents.google.com]
• 8. CN101219938A - Guaiacol synthesizing method - Google Patents [patents.google.com]
• 9. Shikimate pathway - Wikipedia [en.wikipedia.org]
• 10. Frontiers | Shikimate and Phenylalanine Biosynthesis in the Green Lineage [frontiersin.org]
• 11. The shikimate pathway: gateway to metabolic diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Biosynthetic Pathways for Shikimate and Aromatic Amino Acids in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metabolic Engineering of the Shikimate Pathway for Production of Aromatics and Derived Compounds—Present and Future Strain Construction Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Vanillin - Wikipedia [en.wikipedia.org]
• 15. academic.oup.com [academic.oup.com]
• 16. researchgate.net [researchgate.net]
• 17. Sources and Synthesis of Vanillin [ebrary.net]
• 18. researchgate.net [researchgate.net]
• 19. Genetic Engineering Approaches for the Microbial Production of Vanillin - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A set of regioselective O-methyltransferases gives rise to the complex pattern of methoxylated flavones in sweet basil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Catechol-O-methyltransferase - Wikipedia [en.wikipedia.org]
• 22. researchgate.net [researchgate.net]
• 23. Structure-based drug design of catechol-O-methyltransferase inhibitors for CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. Metabolic Engineering for Resveratrol Derivative Biosynthesis in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]
• 27. Biotechnological production of specialty aromatic and aromatic-derivative compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Metabolic Engineering for the Production of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Ethyl-1,2-dimethoxybenzene (CAS Number: 5888-51-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethyl-1,2-dimethoxybenzene, also known by synonyms such as 4-Ethylveratrole and 3,4-Dimethoxyphenylethane, is an aromatic organic compound with the CAS number 5888-51-7.[1][2] This guide provides a comprehensive overview of its chemical and physical properties, synthesis, spectral data, applications in research and drug development, safety and handling, and a list of known suppliers. Its structural motif, a substituted dimethoxybenzene, is found in numerous biologically active molecules, making it a compound of significant interest to the scientific community.[3]

Chemical and Physical Properties

4-Ethyl-1,2-dimethoxybenzene is a colorless to pale yellow liquid with a characteristic sweet, aromatic odor.[4] It is relatively non-polar and hydrophobic, with solubility in alcohols and other organic solvents, but it is insoluble in water.[2]

Property	Value	Reference
Molecular Formula	C10H14O2	[2]
Molecular Weight	166.22 g/mol	[2]
Boiling Point	226 °C at 760 mmHg (estimated)	[2]
Density	0.976 g/cm³	[5]
Flash Point	78.8 °C (estimated)	[5]
Refractive Index	1.4859 (estimate)

Synthesis and Reactivity

The synthesis of 4-Ethyl-1,2-dimethoxybenzene can be achieved through several established organic chemistry reactions. A common and efficient method involves the Friedel-Crafts acylation of 1,2-dimethoxybenzene (veratrole) followed by reduction of the resulting ketone. The electron-donating nature of the two methoxy groups activates the benzene ring towards electrophilic aromatic substitution, primarily directing the incoming acyl group to the para position due to steric hindrance at the ortho positions.[6][7][8]

Representative Synthesis Workflow

Caption: Synthetic pathway to 4-Ethyl-1,2-dimethoxybenzene.

Detailed Experimental Protocol: Friedel-Crafts Acylation and Clemmensen Reduction

Part 1: Friedel-Crafts Acylation

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet, add anhydrous aluminum chloride (AlCl₃) to a suitable solvent such as dichloromethane (DCM).

• Addition of Acylating Agent: Cool the suspension in an ice bath and slowly add propionyl chloride to the dropping funnel, then add it dropwise to the AlCl₃ suspension while stirring.

• Addition of Substrate: After the formation of the acylium ion complex, add 1,2-dimethoxybenzene (veratrole) dropwise from the dropping funnel.

• Reaction: Allow the reaction to stir at room temperature for several hours until completion, which can be monitored by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by slowly pouring the mixture over crushed ice and hydrochloric acid. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude ketone, 1-(3,4-dimethoxyphenyl)propan-1-one.

Part 2: Clemmensen Reduction

• Preparation of Amalgamated Zinc: Prepare amalgamated zinc by stirring zinc granules with a dilute solution of mercuric chloride.

• Reduction: To a round-bottom flask containing the amalgamated zinc, add concentrated hydrochloric acid, the crude ketone from Part 1, and toluene.

• Reflux: Heat the mixture to reflux for several hours. Additional portions of hydrochloric acid may be added during the reflux period.

• Workup: After the reaction is complete, cool the mixture and separate the organic layer. Extract the aqueous layer with toluene. Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or column chromatography to yield pure 4-Ethyl-1,2-dimethoxybenzene.

Spectroscopic Data

The identity and purity of 4-Ethyl-1,2-dimethoxybenzene can be confirmed using various spectroscopic techniques.

Spectroscopic Data	Description
¹H NMR	The proton NMR spectrum is expected to show a triplet for the methyl protons and a quartet for the methylene protons of the ethyl group. The aromatic protons will appear as multiplets or distinct doublets and doublet of doublets in the aromatic region. The two methoxy groups will each show a singlet.
¹³C NMR	The carbon NMR spectrum will show distinct signals for the ethyl group carbons, the four aromatic carbons (two substituted and two unsubstituted), and the two methoxy group carbons.
IR Spectroscopy	The IR spectrum will exhibit characteristic C-H stretching vibrations for the aromatic and aliphatic groups, C=C stretching for the aromatic ring, and strong C-O stretching for the methoxy groups.
Mass Spectrometry	The mass spectrum will show a molecular ion peak (M⁺) at m/z 166, corresponding to the molecular weight of the compound. The fragmentation pattern will likely include the loss of methyl and ethyl groups.

Applications in Research and Drug Development

4-Ethyl-1,2-dimethoxybenzene serves as a valuable intermediate in organic synthesis.[4] The dimethoxyphenyl moiety is a key structural feature in a variety of biologically active compounds, including natural products and synthetic pharmaceuticals.

Pharmaceutical Intermediate

While direct applications in marketed drugs are not extensively documented, the 3,4-dimethoxyphenyl structural unit is present in several classes of therapeutic agents. Veratrole, the parent compound, is a known intermediate in the synthesis of drugs like isoboride and tetrahydropalmatine.[3] The ethyl-substituted derivative, CAS 5888-51-7, can be utilized in the synthesis of analogs or derivatives of these compounds, potentially modulating their pharmacokinetic and pharmacodynamic properties. Its utility lies in its ability to introduce a substituted aromatic ring into a larger molecule through reactions such as Suzuki coupling or by functionalizing the ethyl group.[9][10][11][12][13]

Biological Activity

Recent studies have highlighted the biological potential of 4-Ethyl-1,2-dimethoxybenzene. It has been identified as a volatile organic compound produced by Streptomyces albidoflavus and has demonstrated broad-spectrum antifungal activity.[1] This finding suggests its potential as a lead compound for the development of new antifungal agents.

Analytical Methods

The purity and concentration of 4-Ethyl-1,2-dimethoxybenzene can be determined using standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of 4-Ethyl-1,2-dimethoxybenzene. A C18 column with a mobile phase consisting of a mixture of acetonitrile and water is a suitable starting point for method development.[14][15][16] Detection can be achieved using a UV detector at a wavelength where the compound exhibits significant absorbance, typically around 270-280 nm.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds like 4-Ethyl-1,2-dimethoxybenzene.[17][18][19][20] A non-polar capillary column, such as one coated with a dimethylpolysiloxane stationary phase, can be used for separation. The mass spectrometer allows for unambiguous identification based on the fragmentation pattern.

Safety and Handling

4-Ethyl-1,2-dimethoxybenzene is a chemical that should be handled with appropriate safety precautions in a laboratory setting.

• General Handling: Use in a well-ventilated area and avoid inhalation of vapors. Avoid contact with skin, eyes, and clothing.[21]

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Fire Safety: It is a combustible liquid. Keep away from heat, sparks, and open flames.[22] Use appropriate fire extinguishing media such as dry chemical, carbon dioxide, or foam.[22]

• Toxicology: Detailed toxicological data is limited. It may be harmful if swallowed or inhaled, and may cause skin and eye irritation.[21][22]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[21]

For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.[21][23]

Suppliers

4-Ethyl-1,2-dimethoxybenzene is available from various chemical suppliers. Some of the known suppliers include:

• Ambeed

• Aromsyn Co.,Ltd.

• BLD Pharm

• Chemsrc

• CymitQuimica

• FINETECH INDUSTRY LIMITED

• Parchem

• Sigma-Aldrich

• TargetMol

References

• Separation of Benzene, 4-ethenyl-1,2-dimethoxy- on Newcrom R1 HPLC column | SIELC Technologies. (n.d.). Retrieved from [Link]

• Benzene, 4-ethyl-1,2-dimethoxy- - the NIST WebBook. (n.d.). Retrieved from [Link]

• 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem. (n.d.). Retrieved from [Link]

• 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7 | Chemsrc. (2025-08-25). Retrieved from [Link]

• An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ) - RSC Publishing. (2016-04-14). Retrieved from [Link]

• 4-ethyl veratrole, 5888-51-7 - The Good Scents Company. (n.d.). Retrieved from [Link]

• Safety Data Sheet - ChemDmart. (n.d.). Retrieved from [Link]

• 13 Friedel-Crafts Acylation. (n.d.). Retrieved from [Link]

• A VALIDATED RP-HPLC METHOD FOR THE DETERMINATION OF IMPURITIES IN. TAMSULOSIN HCL - International Journal of Chemistry Research. (2011-10-21). Retrieved from [Link]

• Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176) - Human Metabolome Database. (n.d.). Retrieved from [Link]

• Suzuki–Miyaura coupling reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Wittig reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. (n.d.). Retrieved from [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Publishing. (2018-12-03). Retrieved from [Link]

• HPLC Analysis of Aromatic Compounds | PDF | High Performance Liquid Chromatography | Elution - Scribd. (n.d.). Retrieved from [Link]

• The Chemical Intermediate Landscape: Understanding 1,2-Dimethoxybenzene (Veratrole). (n.d.). Retrieved from [Link]

• 5888-51-7 - ChemBK. (n.d.). Retrieved from [Link]

• A highly active catalyst for Suzuki-Miyaura cross-coupling reactions of heteroaryl compounds - PubMed. (n.d.). Retrieved from [Link]

• Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - RSC Publishing. (n.d.). Retrieved from [Link]

• Latest Advances in the Analysis of Volatile Organic Compounds by Single Quadrupole GC-MS - Institute of Environmental Assessment and Water Research (IDAEA-CSIC). (n.d.). Retrieved from [Link]

• Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed. (n.d.). Retrieved from [Link]

• Solvent‐Free Synthesis of Core‐Functionalised Naphthalene Diimides by Using a Vibratory Ball Mill: Suzuki, Sonogashira and Buchwald–Hartwig Reactions - NIH. (n.d.). Retrieved from [Link]

• Characterization of Volatile Organic Compounds Released by Penicillium expansum and Penicillium polonicum - MDPI. (n.d.). Retrieved from [Link]

• (PDF) Determination of 4-ethylphenol and 4-ethylguaiacol in wines by LC-MS-MS and HPLC-DAD-fluorescence - ResearchGate. (2025-11-14). Retrieved from [Link]

Sources

• 1. 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7 | Chemsrc [chemsrc.com]
• 2. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ) - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03551E [pubs.rsc.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 9. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. A highly active catalyst for Suzuki-Miyaura cross-coupling reactions of heteroaryl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Solvent‐Free Synthesis of Core‐Functionalised Naphthalene Diimides by Using a Vibratory Ball Mill: Suzuki, Sonogashira and Buchwald–Hartwig Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Separation of Benzene, 4-ethenyl-1,2-dimethoxy- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 15. ijcr.info [ijcr.info]
• 16. scribd.com [scribd.com]
• 17. lcms.cz [lcms.cz]
• 18. idaea.csic.es [idaea.csic.es]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. spectrumchemical.com [spectrumchemical.com]
• 22. masterorganicchemistry.com [masterorganicchemistry.com]
• 23. assets.thermofisher.com [assets.thermofisher.com]

4-Ethyl-1,2-dimethoxybenzene: A Potential Biochemical Marker of Dietary Intake and Putative Bioactivity

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

4-Ethyl-1,2-dimethoxybenzene, a volatile organic compound found in commonly consumed beverages such as coffee and tea, is emerging as a potential specific biomarker of dietary intake. Beyond its role as an indicator of consumption, the broader class of dimethoxybenzene derivatives has garnered scientific interest for a range of biological activities, suggesting that 4-Ethyl-1,2-dimethoxybenzene may possess latent therapeutic potential. This technical guide provides a comprehensive overview of 4-Ethyl-1,2-dimethoxybenzene, from its chemical identity and dietary sources to detailed analytical methodologies for its detection and quantification in biological matrices. Furthermore, this guide explores the putative biological significance of this molecule by examining the activities of structurally related compounds and proposes a likely metabolic pathway. This document is intended to serve as a valuable resource for researchers in the fields of nutrition, pharmacology, and drug development who are interested in the utility of 4-Ethyl-1,2-dimethoxybenzene as a biochemical marker and its potential as a bioactive compound.

Introduction: The Chemical and Biological Landscape of 4-Ethyl-1,2-dimethoxybenzene

4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole, is an aromatic organic compound with the chemical formula C₁₀H₁₄O₂.[1][2] It belongs to the class of dimethoxybenzenes, which are characterized by a benzene ring substituted with two methoxy groups. Its presence has been identified in a variety of popular beverages, most notably coffee (both Arabica and Robusta species) and various types of tea, including black, green, and red tea.[3] This dietary origin is the primary basis for its consideration as a biomarker of consumption for these widely consumed products.[3] While direct research into the specific biological effects of 4-Ethyl-1,2-dimethoxybenzene is limited, the broader family of dimethoxybenzene derivatives has been shown to possess a range of pharmacological activities, including anti-inflammatory, antioxidant, anticancer, fungicidal, and neuroprotective properties.[4] This suggests that 4-Ethyl-1,2-dimethoxybenzene may have unexplored bioactivities worthy of investigation.

Table 1: Chemical and Physical Properties of 4-Ethyl-1,2-dimethoxybenzene

Property	Value	Source
Molecular Formula	C₁₀H₁₄O₂	[1][2]
Molecular Weight	166.22 g/mol	[1][2]
CAS Number	5888-51-7	[1][2]
IUPAC Name	4-ethyl-1,2-dimethoxybenzene	[1]
Synonyms	1,2-Dimethoxy-4-ethylbenzene, 4-Ethylveratrole	[1][5]
Appearance	Not explicitly stated, but related compounds are often liquids or low-melting solids.
Odor	Earthy, musty	[3]

4-Ethyl-1,2-dimethoxybenzene as a Biomarker of Dietary Intake

The primary application of 4-Ethyl-1,2-dimethoxybenzene in a biochemical context is as a biomarker for the consumption of coffee and tea.[3] The identification of specific and reliable biomarkers for dietary intake is a significant challenge in nutritional science, as self-reported food consumption data can be prone to inaccuracies.[6] The presence of 4-Ethyl-1,2-dimethoxybenzene in biological fluids such as urine or blood could provide an objective measure of recent coffee or tea ingestion.

Rationale for Use as a Dietary Biomarker

A robust dietary biomarker should ideally be specific to a particular food or food group, exhibit a dose-dependent relationship with intake, and have a known pharmacokinetic profile. While comprehensive dose-response and pharmacokinetic studies for 4-Ethyl-1,2-dimethoxybenzene are not yet available, its consistent detection in coffee and tea makes it a promising candidate.[3] Further research is needed to validate its utility by establishing a clear correlation between the quantity of coffee or tea consumed and the concentration of 4-Ethyl-1,2-dimethoxybenzene in biological samples.

Contextualizing with Other Beverage Biomarkers

The search for reliable dietary biomarkers is an active area of research. For coffee, other potential biomarkers include caffeine and its metabolites, trigonelline, and various phenolic compounds.[6][7][8] For tea, catechins and their metabolites, such as epigallocatechin and 4'-O-methylepigallocatechin, are considered strong candidates.[8][9][10] The utility of 4-Ethyl-1,2-dimethoxybenzene as a biomarker would be enhanced by its inclusion in a panel of markers to provide a more comprehensive and accurate assessment of dietary habits.

Analytical Methodologies for the Quantification of 4-Ethyl-1,2-dimethoxybenzene

Accurate and sensitive analytical methods are essential for the validation and application of 4-Ethyl-1,2-dimethoxybenzene as a biomarker. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the most suitable techniques for the detection and quantification of this volatile compound in complex biological matrices.

Sample Preparation

The choice of sample preparation method is critical for the successful analysis of 4-Ethyl-1,2-dimethoxybenzene. Due to its volatile nature, methods that minimize loss while efficiently extracting the analyte are preferred.

• Solid-Phase Microextraction (SPME): SPME is a solvent-free extraction technique that is well-suited for volatile and semi-volatile organic compounds.[5] A fused-silica fiber coated with a stationary phase is exposed to the headspace of a biological sample (e.g., urine, plasma) or directly immersed in the sample. The analytes adsorb to the fiber and are then thermally desorbed into the GC inlet.

• Liquid-Liquid Extraction (LLE): LLE involves the partitioning of the analyte from the aqueous biological matrix into an immiscible organic solvent. Solvents such as hexane or dichloromethane can be used. This method is robust but may require a concentration step prior to analysis.

• Purge-and-Trap: This dynamic headspace technique involves bubbling an inert gas through the sample, which strips the volatile organic compounds.[11][12] The purged analytes are then trapped on an adsorbent material, which is subsequently heated to desorb the analytes into the GC. This method is highly sensitive and suitable for trace-level analysis.[11][12]

Chromatographic Separation and Mass Spectrometric Detection

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is the gold standard for the analysis of volatile organic compounds. The NIST Mass Spectrometry Data Center provides reference mass spectra for 4-Ethyl-1,2-dimethoxybenzene, which is essential for its identification.[2][13]

Table 2: Key Mass Spectral Peaks for 4-Ethyl-1,2-dimethoxybenzene (Electron Ionization)

m/z	Relative Intensity	Putative Fragment
166	~60%	Molecular Ion [M]⁺
151	~100%	[M-CH₃]⁺
135	~20%	[M-C₂H₅]⁺
123	~15%	[M-CH₃-CO]⁺
107	~25%	[C₇H₇O]⁺
91	~20%	[C₇H₇]⁺ (Tropylium ion)
77	~20%	[C₆H₅]⁺ (Phenyl ion)

Source: Adapted from NIST Mass Spectrometry Data Center[2][13]

Liquid Chromatography-Mass Spectrometry (LC-MS): While GC-MS is well-suited for volatile compounds, LC-MS offers an alternative, particularly for less volatile metabolites. Reversed-phase chromatography with a C18 column is a common starting point for method development. Atmospheric pressure chemical ionization (APCI) or atmospheric pressure photoionization (APPI) would be suitable ionization sources for this class of compounds.

Experimental Protocol: Quantification of 4-Ethyl-1,2-dimethoxybenzene in Urine using HS-SPME-GC-MS

This protocol provides a general framework for the analysis of 4-Ethyl-1,2-dimethoxybenzene in urine. Optimization and validation are essential for specific applications.

• Sample Collection and Preparation:

  • Collect mid-stream urine samples in sterile containers.

  • Centrifuge at 3000 x g for 10 minutes to remove particulate matter.

  • Store supernatant at -80°C until analysis.

  • Prior to analysis, thaw samples and vortex.

  • Transfer 1-5 mL of urine into a 10-20 mL headspace vial.

  • Add a saturated solution of NaCl to improve the recovery of volatile compounds.

  • Spike with an appropriate internal standard (e.g., deuterated 4-Ethyl-1,2-dimethoxybenzene, if available, or a structurally similar compound).

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Select an appropriate SPME fiber (e.g., Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)).

  • Incubate the vial at a controlled temperature (e.g., 60°C) with agitation for a defined period (e.g., 30 minutes) to allow for equilibration between the sample and the headspace.

  • Expose the SPME fiber to the headspace for a fixed time (e.g., 15 minutes) to adsorb the analytes.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Injector: Desorb the analytes from the SPME fiber in the heated GC inlet (e.g., 250°C) in splitless mode.

  • Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a final temperature (e.g., 280°C).

  • Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV.

  • Data Acquisition: Acquire data in full scan mode for qualitative analysis and selected ion monitoring (SIM) mode for quantitative analysis, using the characteristic ions listed in Table 2.

• Quantification:

  • Generate a calibration curve using a series of standards with known concentrations of 4-Ethyl-1,2-dimethoxybenzene.

  • Calculate the concentration of 4-Ethyl-1,2-dimethoxybenzene in the samples based on the ratio of the analyte peak area to the internal standard peak area.

Putative Biological Significance and Therapeutic Potential

While direct evidence for the biological activity of 4-Ethyl-1,2-dimethoxybenzene is currently lacking, the broader class of dimethoxybenzene derivatives has been the subject of numerous studies, revealing a wide range of pharmacological effects. These findings provide a basis for hypothesizing the potential bioactivities of 4-Ethyl-1,2-dimethoxybenzene.

Inferred Activities from Structurally Related Compounds

• Antioxidant and Anti-inflammatory Properties: Many phenolic and methoxylated aromatic compounds exhibit potent antioxidant and anti-inflammatory activities.[4] The methoxy groups on the benzene ring can donate electrons, which may contribute to free radical scavenging. This suggests that 4-Ethyl-1,2-dimethoxybenzene could potentially mitigate oxidative stress, a key factor in the pathogenesis of many chronic diseases.

• Anticancer and Antimicrobial Effects: Certain dimethoxybenzene derivatives have demonstrated cytotoxic effects against cancer cell lines and antimicrobial activity against various pathogens.[4] The specific mechanisms of action are often related to the induction of apoptosis, inhibition of cell proliferation, or disruption of microbial cell membranes.

• Neuroprotective Potential: The neuroprotective effects of some phenylbutanoids, a class of compounds that includes derivatives of 4-Ethyl-1,2-dimethoxybenzene, have been reported.[14] These effects may be mediated through the modulation of signaling pathways involved in neuronal survival and the reduction of neuroinflammation.

Proposed Avenues for Future Research

To elucidate the true biological significance of 4-Ethyl-1,2-dimethoxybenzene, a systematic investigation of its effects in various in vitro and in vivo models is warranted. Key areas for future research include:

• Cell-based assays: to assess its antioxidant, anti-inflammatory, cytotoxic, and neuroprotective properties.

• Enzyme inhibition assays: to identify potential molecular targets.

• Animal models: of relevant diseases to evaluate its in vivo efficacy and safety.

Proposed Metabolic Pathway of 4-Ethyl-1,2-dimethoxybenzene

The metabolism of 4-Ethyl-1,2-dimethoxybenzene has not been explicitly studied. However, based on the known metabolic pathways of structurally similar compounds, such as ethylbenzene, a plausible metabolic fate can be proposed.[15] The primary metabolic transformations are likely to involve oxidation of the ethyl side chain and O-demethylation of the methoxy groups, followed by conjugation reactions to facilitate excretion.

Phase I Metabolism

• Hydroxylation: The ethyl group is a likely site for initial oxidation by cytochrome P450 enzymes, leading to the formation of 1-(3,4-dimethoxyphenyl)ethanol. Further oxidation could yield 3,4-dimethoxyacetophenone.

• O-Demethylation: The methoxy groups can be demethylated to form the corresponding phenolic metabolites, such as 4-ethyl-2-methoxyphenol or 3-ethyl-4-methoxyphenol.

Phase II Metabolism

The hydroxylated and demethylated metabolites are expected to undergo conjugation with glucuronic acid or sulfate to form more water-soluble compounds that can be readily excreted in the urine.

Visualizing the Proposed Metabolic Pathway

Figure 1: Proposed metabolic pathway of 4-Ethyl-1,2-dimethoxybenzene.

Conclusion and Future Directions

4-Ethyl-1,2-dimethoxybenzene is a promising, yet understudied, biochemical marker. Its primary utility lies in its potential as a specific biomarker for coffee and tea consumption, which could significantly improve the accuracy of dietary assessments in nutritional research. The analytical methodologies for its detection are well-established, with HS-SPME-GC-MS offering a sensitive and robust approach for quantification in biological samples.

While the direct biological activities of 4-Ethyl-1,2-dimethoxybenzene remain to be elucidated, the known pharmacological properties of related dimethoxybenzene derivatives suggest a potential for antioxidant, anti-inflammatory, and other beneficial effects. Future research should focus on validating its use as a dietary biomarker through comprehensive pharmacokinetic and dose-response studies, as well as exploring its putative bioactivities using a range of in vitro and in vivo models. Such investigations will not only enhance our understanding of this intriguing molecule but may also open new avenues for its application in diagnostics and therapeutics.

References

• Bahadoran, Z., Mirmiran, P., & Azizi, F. (2013). Tea consumption and risk of cardiovascular diseases and type 2 diabetes: a review of epidemiological studies. Journal of Epidemiology and Community Health, 67(11), 956-962.
• Playdon, M. C., Sampson, J. N., Cross, A. J., Sinha, R., & Gu, F. (2016). A metabolomic study of biomarkers of habitual coffee intake. American journal of clinical nutrition, 103(5), 1231-1240.
• Rothwell, J. A., Fillâtre, Y., Martin, J. F., Lyan, B., Pujos-Guillot, E., Fezeu, L., ... & Scalbert, A. (2014). New biomarkers of coffee and tea intake identified by a metabolomics approach. The American journal of clinical nutrition, 100(4), 1093-1101.
• Leibniz Institute for Food Systems Biology at the Technical University of Munich. (2022). A cup of Joe for good health: new biomarkers sought after in coffee consumption study. BioTechniques.
• Scalbert, A., Brennan, L., Manach, C., Andres-Lacueva, C., Dragsted, L. O., Draper, J., ... & Wishart, D. S. (2014). The food metabolome: a window over dietary exposure. The American journal of clinical nutrition, 99(6), 1286-1308.
• Miyake, Y., Tanaka, K., Fukushima, W., Sasaki, S., Kiyohara, C., Tsuboi, Y., ... & Nagai, M. (2013). Lack of association of coffee consumption with risk of Parkinson's disease: a case-control study in Japan. Journal of the neurological sciences, 324(1-2), 133-138.
• Technology Networks. (2022). Coffee Consumption Biomarkers Discovered. Applied Sciences.
• Cornelis, M. C., & van Dam, R. M. (2015). Coffee consumption and its effects on the cardiovascular system. Current cardiology reports, 17(6), 45.
• ResearchGate. (n.d.).
• PubChem. (n.d.). 4-Ethyl-1,2-dimethoxybenzene.
• NIST. (n.d.). Benzene, 4-ethyl-1,2-dimethoxy-. In NIST Chemistry WebBook. National Institute of Standards and Technology.
• NIST. (n.d.). Benzene, 4-ethenyl-1,2-dimethoxy-. In NIST Chemistry WebBook. National Institute of Standards and Technology.
• NIST. (n.d.). Benzene, 4-ethyl-1,2-dimethoxy-. In NIST Chemistry WebBook. National Institute of Standards and Technology.
• TargetMol. (n.d.). 4-ethyl-1,2-dimethoxybenzene.
• FooDB. (n.d.). Showing Compound 4-Ethyl-1,2-dimethoxybenzene (FDB019888).
• Zhang, Y., Chen, J., Li, H., Wu, J., & Wang, Y. (2024). Isolation, chemical characterization, antimicrobial activity, and molecular docking studies of 2,6-dimethoxy benzoquinone isolated from medicinal plant Flacourtia jangomas. Scientific Reports, 14(1), 1-13.
• Human Metabolome Database. (n.d.). Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176).
• Elewa, A. H., & Mabied, A. F. (2024).
• Elewa, A. H., & Mabied, A. F. (2024).
• ATSDR. (2007). Toxicological Profile for Ethylbenzene. Agency for Toxic Substances and Disease Registry.
• Dzhumagazieva, A. B., Utegenova, G. A., & Fazylov, S. D. (2024). Ti-catalyzed homo- and cross-cyclomagnesiation in the synthesis of 1Z,5Z-dienes containing a biologically active 3,4-dimethoxyphenyl fragment in their structure. Chemistry, 6(1), 2.
• Midorikawa, K., Oikawa, S., Hiraku, Y., & Kawanishi, S. (2004). Metabolic activation of carcinogenic ethylbenzene leads to oxidative DNA damage. Chemical research in toxicology, 17(11), 1469-1475.
• PubChem. (n.d.). 1,4-Dimethoxybenzene.
• Chemsrc. (n.d.). 4-Ethyl-1,2-dimethoxybenzene.
• Strem. (n.d.). 4-Ethyl-1, 2-dimethoxybenzene, min 95%.
• NIST. (n.d.). Benzene, 4-ethenyl-1,2-dimethoxy-. In NIST Chemistry WebBook. National Institute of Standards and Technology.
• Zhao, Y., Li, Y., Chen, Y., Li, X., & Li, Z. (2023). Characterization of Volatile Organic Compounds Released by Penicillium expansum and Penicillium polonicum. Metabolites, 13(2), 237.
• Iovino, M., Caggiano, R., Iannuzzi, F., D'Auria, M., & Roviello, G. (2023). Photoinduced Geometric Isomerization of 1-Aryl-1,3-Butadienes: Influence of Substituent on Photoreactivity—Structural and Photochemical Insights. International Journal of Molecular Sciences, 24(23), 16790.
• ATSDR. (2007). Toxicological Profile for Ethylbenzene. Agency for Toxic Substances and Disease Registry.
• ResearchGate. (n.d.). Characterization of Dimethoxybenzene Isomers and 2,2 -dihydroxy-4,4 -dimethoxybenzophenone by Voltammetry in Acetonitrile, Allyl Alcohol and Mesityl Oxide, Effect of Electrode Size.
• Szychowski, K. A., Gmiński, J., & Lesiak, M. (2021). 1,2-Diarylethanols—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Molecules, 26(4), 1144.
• ResearchGate. (n.d.). Features of assay and decomposition dynamics of 2-methoxy-4-(1-propenyl)
• Kanamori, T., Inoue, H., Iwata, Y., Ohmae, Y., & Kishi, T. (2002). In vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in the rat: identification of urinary metabolites. Journal of analytical toxicology, 26(6), 353-357.
• Shormanov, V. K., & Simonov, E. A. (2008). [Determination of 2-metoxy-4-allylhydroxybenzene during chemico-toxicological studies of the biological materials]. Sudebno-meditsinskaia ekspertiza, 51(5), 32-34.

Sources

• 1. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzene, 4-ethyl-1,2-dimethoxy- [webbook.nist.gov]
• 3. Showing Compound 4-Ethyl-1,2-dimethoxybenzene (FDB019888) - FooDB [foodb.ca]
• 4. sciforum.net [sciforum.net]
• 5. 4-ethyl-1,2-dimethoxybenzene | Organic reagent | TargetMol [targetmol.com]
• 6. Coffee Consumption Biomarkers Discovered | Technology Networks [technologynetworks.com]
• 7. A Metabolomic Study of Biomarkers of Habitual Coffee Intake in Four European Countries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biomarkers of intake for coffee, tea, and sweetened beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. ANALYTICAL METHODS - Toxicological Profile for Ethylbenzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Benzene, 4-ethyl-1,2-dimethoxy- [webbook.nist.gov]
• 14. Photoinduced Geometric Isomerization of 1-Aryl-1,3-Butadienes: Influence of Substituent on Photoreactivity—Structural and Photochemical Insights | MDPI [mdpi.com]
• 15. Metabolic activation of carcinogenic ethylbenzene leads to oxidative DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: 4-Ethyl-1,2-dimethoxybenzene as a Versatile Starting Material in Organic Synthesis

Introduction: The Strategic Value of 4-Ethyl-1,2-dimethoxybenzene

4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole, is an aromatic compound that serves as a highly valuable and versatile building block in modern organic synthesis.[1][2] Its utility stems from a unique combination of structural features: an electron-rich benzene ring activated by two methoxy groups, and an ethyl substituent that offers a secondary point for chemical modification.

The catechol-derived diether structure not only activates the ring towards electrophilic substitution but also directs incoming electrophiles to specific positions, offering a high degree of regiochemical control. This guide provides an in-depth exploration of the key synthetic transformations involving 4-ethyl-1,2-dimethoxybenzene, complete with detailed protocols and mechanistic insights for researchers in chemical synthesis and drug development.

Property	Value	Source
IUPAC Name	4-ethyl-1,2-dimethoxybenzene	[3][4]
Synonyms	4-Ethylveratrole, 3,4-Dimethoxyphenylethane	[2][3]
CAS Number	5888-51-7	[3][4]
Molecular Formula	C₁₀H₁₄O₂	[3][4]
Molecular Weight	166.22 g/mol	[3][4]
Appearance	Not specified, likely a liquid or low-melting solid
Boiling Point	Not explicitly available in search results
Solubility	Soluble in common organic solvents	[1]

Core Synthetic Applications: A Mechanistic Approach

The strategic placement of the activating methoxy groups and the ethyl group on the benzene ring dictates the regiochemical outcome of many reactions. The following sections detail key synthetic transformations, explaining the "why" behind the procedural steps.

Electrophilic Aromatic Substitution: Leveraging Ring Activation

The two methoxy groups are strong activating groups and are ortho-, para- directing. In 4-ethyl-1,2-dimethoxybenzene, the positions ortho to the methoxy groups (positions 3 and 6) and para to one of the methoxy groups (position 5) are activated. The ethyl group is a weak activating group and is also ortho-, para- directing. The combined effect of these groups makes the ring highly susceptible to electrophilic attack, primarily at positions 5 and 6, which are sterically accessible and electronically activated.

Caption: Key synthetic pathways starting from 4-ethyl-1,2-dimethoxybenzene.

Friedel-Crafts acylation introduces an acyl group onto the aromatic ring, a critical step in the synthesis of various pharmaceutical intermediates and fine chemicals.[5] The reaction typically employs an acyl chloride or anhydride with a Lewis acid catalyst, such as aluminum chloride. The strong activating effect of the two methoxy groups facilitates this reaction under relatively mild conditions. The major product is typically the one where the acyl group adds at the position para to the ethyl group and ortho to a methoxy group (position 5), due to a combination of electronic and steric effects.

Protocol: Synthesis of 1-(2,3-dimethoxy-5-ethylphenyl)ethan-1-one

• Objective: To introduce an acetyl group to the aromatic ring of 4-ethyl-1,2-dimethoxybenzene.

• Causality: Anhydrous aluminum chloride is used as a Lewis acid to generate the highly electrophilic acylium ion from acetyl chloride. Dichloromethane serves as an inert solvent. The reaction is initiated at low temperature to control the exothermic reaction and minimize side products.

Materials:

• 4-Ethyl-1,2-dimethoxybenzene (1.66 g, 10 mmol)

• Anhydrous Aluminum Chloride (AlCl₃) (1.47 g, 11 mmol)

• Acetyl Chloride (0.83 g, 0.75 mL, 10.5 mmol)

• Dichloromethane (DCM), anhydrous (50 mL)

• Hydrochloric Acid (1 M HCl), aqueous

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add anhydrous aluminum chloride (1.47 g) and anhydrous dichloromethane (30 mL).

• Cool the suspension to 0 °C in an ice bath with magnetic stirring.

• Slowly add acetyl chloride (0.75 mL) to the suspension. Stir for 15 minutes to allow for the formation of the acylium ion complex.

• In a separate flask, dissolve 4-ethyl-1,2-dimethoxybenzene (1.66 g) in anhydrous dichloromethane (20 mL).

• Add the solution of 4-ethyl-1,2-dimethoxybenzene dropwise to the cold AlCl₃/acetyl chloride suspension over 20 minutes. The reaction mixture will typically develop a deep color.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by TLC.

• Work-up: Carefully quench the reaction by pouring it slowly into a beaker containing 50 mL of ice and 20 mL of 1 M HCl. Stir vigorously until all solids have dissolved.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 25 mL).

• Combine the organic layers and wash sequentially with water (50 mL), saturated NaHCO₃ solution (50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude ketone can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent like ethanol.

Nitration is a fundamental electrophilic aromatic substitution reaction that installs a nitro group onto the benzene ring.[6] This group is highly versatile and can be reduced to an amine, which is a key functional group in many pharmaceuticals, or used as an electron-withdrawing group to influence subsequent reactions. The nitration of the highly activated 4-ethyl-1,2-dimethoxybenzene must be conducted under carefully controlled, mild conditions to prevent over-nitration or oxidative degradation.

Protocol: Synthesis of 5-Ethyl-1,2-dimethoxy-4-nitrobenzene

• Objective: To regioselectively introduce a single nitro group onto the aromatic ring.

• Causality: A mixture of nitric acid and sulfuric acid is the classic nitrating agent, generating the nitronium ion (NO₂⁺). However, for a highly activated substrate like this, milder conditions are preferable. Using nitric acid in acetic acid at low temperatures provides sufficient reactivity while minimizing side reactions.

Materials:

• 4-Ethyl-1,2-dimethoxybenzene (1.66 g, 10 mmol)

• Fuming Nitric Acid (70%)

• Glacial Acetic Acid

• Ice-water bath

Procedure:

• In a 50 mL flask, dissolve 4-ethyl-1,2-dimethoxybenzene (1.66 g) in 10 mL of glacial acetic acid.

• Cool the solution to 0-5 °C in an ice-salt bath with efficient stirring.

• In a separate beaker, carefully prepare a nitrating mixture by adding 1.0 mL of fuming nitric acid to 5 mL of glacial acetic acid, keeping the mixture cold.

• Add the cold nitrating mixture dropwise to the solution of 4-ethyl-1,2-dimethoxybenzene over 30 minutes, ensuring the internal temperature does not rise above 10 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 1 hour.

• Work-up: Pour the reaction mixture slowly onto 100 g of crushed ice with stirring. A yellow precipitate should form.

• Allow the ice to melt completely, then collect the solid product by vacuum filtration.

• Wash the solid with copious amounts of cold water until the washings are neutral to litmus paper.

• Purification: The crude product can be recrystallized from ethanol or methanol to afford the pure 5-ethyl-1,2-dimethoxy-4-nitrobenzene as yellow crystals.

Reaction	Reagents	Typical Position of Substitution	Key Product Class
Acylation	RCOCl, AlCl₃	5-position	Aromatic Ketone
Nitration	HNO₃, H₂SO₄ (or milder)	5-position	Nitroaromatic
Bromination	Br₂, FeBr₃	5- or 6-position	Aryl Bromide
Formylation	POCl₃, DMF (Vilsmeier-Haack)	5-position	Aromatic Aldehyde

Reactions at the Ethyl Side-Chain

The ethyl group provides a secondary handle for functionalization, particularly at the benzylic position (the carbon atom attached to the benzene ring), which is activated towards radical and oxidative reactions.

The benzylic C-H bonds of the ethyl group are weaker than other sp³ C-H bonds in the molecule, making them susceptible to free-radical halogenation.[7] This reaction provides a route to introduce a halogen at the side chain, which can then be used in nucleophilic substitution or elimination reactions.

Protocol: Synthesis of 1-(1-Bromoethyl)-3,4-dimethoxybenzene

• Objective: To selectively brominate the benzylic position of the ethyl group.

• Causality: N-Bromosuccinimide (NBS) is a convenient source of bromine radicals under photochemical or thermally initiated conditions. A radical initiator like AIBN (azobisisobutyronitrile) is used to start the chain reaction. Carbon tetrachloride (CCl₄) is a traditional, non-polar solvent for these reactions.

Materials:

• 4-Ethyl-1,2-dimethoxybenzene (1.66 g, 10 mmol)

• N-Bromosuccinimide (NBS) (1.78 g, 10 mmol)

• Azobisisobutyronitrile (AIBN) (catalytic amount, ~30 mg)

• Carbon Tetrachloride (CCl₄), anhydrous (50 mL)

Procedure:

• Combine 4-ethyl-1,2-dimethoxybenzene (1.66 g), NBS (1.78 g), and AIBN (30 mg) in a 100 mL round-bottom flask equipped with a reflux condenser.

• Add 50 mL of anhydrous CCl₄.

• Heat the mixture to reflux using a heating mantle. It is often beneficial to irradiate the flask with a UV lamp or a standard 100W light bulb to facilitate radical initiation.

• Continue refluxing for 2-4 hours. The reaction can be monitored by observing the consumption of NBS (which is denser than CCl₄ and will sink) and the formation of succinimide (which is less dense and will float).

• Work-up: Cool the reaction mixture to room temperature and filter off the succinimide solid.

• Wash the filtrate with water (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: The resulting crude bromoalkane is often unstable and may be best used immediately in the next step. If purification is necessary, it can be attempted via careful vacuum distillation or rapid column chromatography on silica gel.

Conclusion and Future Directions

4-Ethyl-1,2-dimethoxybenzene is a readily accessible and highly functionalizable scaffold for organic synthesis. Its predictable reactivity in electrophilic aromatic substitution, combined with the potential for side-chain modification, makes it an ideal starting material for the construction of complex molecular architectures. The protocols detailed herein provide a robust foundation for researchers to explore its utility in the synthesis of novel compounds for medicinal chemistry, materials science, and other areas of chemical research. Future work could involve leveraging the installed functional groups for cross-coupling reactions, the synthesis of heterocyclic systems, or as building blocks in total synthesis campaigns.

References

• PubChem. (n.d.). 4-Ethyl-1,2-dimethoxybenzene. National Center for Biotechnology Information. Retrieved from [Link][3]

• NIST. (n.d.). Benzene, 4-ethyl-1,2-dimethoxy-. NIST Chemistry WebBook. Retrieved from [Link][4]

• Chemsrc. (n.d.). 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7. Retrieved from [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Retrieved from [Link]

• FooDB. (n.d.). Showing Compound 4-Ethyl-1,2-dimethoxybenzene (FDB019888). Retrieved from [Link]

• Yadav, G. D., & Pimparkar, K. P. (2006). Insight into Friedel-Crafts acylation of 1,4-dimethoxybenzene to 2,5-dimethoxyacetophenone catalysed by solid acids—mechanism, kinetics and remedies for deactivation. Reaction Kinetics and Catalysis Letters, 89(1), 135-144. Retrieved from [Link][5]

• Onitsuka, S., Jin, Y. Z., Shaikh, A., & Inanaga, J. (2012). Silica Gel-Mediated Organic Reactions under Organic Solvent-Free Conditions. Green and Sustainable Chemistry, 2(4), 133-139. Retrieved from [Link][6]

• Organic Chemistry. (2018, April 2). Radical Bromination of Ethylbenzene in Organic Chemistry. YouTube. Retrieved from [Link][7]

Sources

• 1. targetmol.com [targetmol.com]
• 2. 5888-51-7 | 4-Ethyl-1,2-dimethoxybenzene - AiFChem [aifchem.com]
• 3. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzene, 4-ethyl-1,2-dimethoxy- [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]

"electrophilic substitution reactions of 4-Ethyl-1,2-dimethoxybenzene"

An In-Depth Guide to the Electrophilic Substitution Reactions of 4-Ethyl-1,2-dimethoxybenzene

Application Note & Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the electrophilic aromatic substitution (EAS) reactions of 4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole. We will delve into the theoretical principles governing its reactivity and regioselectivity, followed by detailed, field-proven protocols for key transformations including nitration, halogenation, and Friedel-Crafts acylation.

Introduction: The Chemical Personality of 4-Ethyl-1,2-dimethoxybenzene

4-Ethyl-1,2-dimethoxybenzene (CAS 5888-51-7) is an aromatic ether that serves as a valuable building block in organic synthesis.[1][2][3] Its structure, featuring a benzene ring substituted with two electron-donating methoxy groups and an alkyl group, renders it highly activated towards electrophilic attack. Understanding the interplay of these substituents is paramount for predicting and controlling the outcomes of its reactions.

The core of its reactivity lies in the high electron density of the aromatic ring. The two adjacent methoxy groups, powerful activating groups, significantly increase the ring's nucleophilicity, making it much more susceptible to reaction with electrophiles than benzene itself.[4][5] This heightened reactivity allows for milder reaction conditions compared to those required for less activated aromatic systems.

The Science of Selectivity: Directing Effects in Action

Electrophilic aromatic substitution is not a random process; the existing substituents on the ring dictate where the incoming electrophile will attack. This phenomenon, known as regioselectivity, is governed by a combination of electronic and steric effects.[6][7][8]

Substituent Analysis:

• Methoxy Groups (-OCH₃): These are potent activating groups and are ortho, para-directors.[7][9] They donate electron density to the ring through a strong resonance effect (+M), which far outweighs their inductive electron-withdrawing effect (-I). This donation of electrons stabilizes the cationic intermediate (the sigma complex or arenium ion) formed during the reaction, particularly when the attack occurs at the ortho or para positions.[6][10]

• Ethyl Group (-CH₂CH₃): This alkyl group is a weak activating group and an ortho, para-director. It donates electron density primarily through an inductive effect (+I) and hyperconjugation.[9][11]

Predicting the Site of Attack:

When multiple activating groups are present, the most powerful activating group exerts the dominant directing influence.[12] In 4-ethyl-1,2-dimethoxybenzene, the two methoxy groups are significantly stronger activators than the ethyl group. Therefore, they will control the regiochemical outcome.

Let's analyze the available positions on the ring (C3, C5, C6):

• Position 5: This position is para to the C1-methoxy group and ortho to the C2-methoxy group. This dual activation makes it the most electronically enriched and, therefore, the most nucleophilic site.

• Position 6: This position is ortho to the C1-methoxy group and the C4-ethyl group, but meta to the C2-methoxy group.

• Position 3: This position is ortho to the C2-methoxy group and the C4-ethyl group, but meta to the C1-methoxy group.

The synergistic ortho and para activation at position 5 makes it the overwhelmingly favored site for electrophilic attack. Steric hindrance at this position is also minimal compared to the more crowded positions adjacent to the ethyl group.

Caption: Directing effects on 4-Ethyl-1,2-dimethoxybenzene.

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps and rationales. Adherence to safety protocols is mandatory. All reactions should be performed in a well-ventilated fume hood.

Protocol 1: Nitration

Objective: To synthesize 4-Ethyl-1,2-dimethoxy-5-nitrobenzene. Principle: The nitronium ion (NO₂⁺), a potent electrophile, is generated in situ from nitric acid and sulfuric acid. It then attacks the electron-rich aromatic ring. Due to the high activation of the substrate, careful temperature control is critical to prevent over-reaction and degradation.

Materials:

• 4-Ethyl-1,2-dimethoxybenzene (1.66 g, 10.0 mmol)

• Concentrated Sulfuric Acid (H₂SO₄, 98%) (5 mL)

• Concentrated Nitric Acid (HNO₃, 70%) (1 mL)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice-water bath

• Magnetic stirrer and stir bar

• Dropping funnel

Procedure:

• Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-Ethyl-1,2-dimethoxybenzene in 10 mL of DCM. Cool the flask in an ice-water bath to 0 °C.

• Acid Addition: Slowly add 5 mL of concentrated H₂SO₄ to the stirring solution. Maintain the temperature at 0 °C.

• Nitration: Add 1 mL of concentrated HNO₃ dropwise to the mixture over 15 minutes, ensuring the temperature does not rise above 5 °C. Vigorous stirring is essential.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for 30 minutes. Monitor the reaction progress by TLC.

• Quenching: Carefully pour the reaction mixture over 50 g of crushed ice in a beaker.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with water (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Expected Product: 4-Ethyl-1,2-dimethoxy-5-nitrobenzene.

Protocol 2: Friedel-Crafts Acylation

Objective: To synthesize 1-(2-Ethyl-4,5-dimethoxyphenyl)ethanone. Principle: This reaction introduces an acyl group onto the aromatic ring using an acyl chloride and a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[13] The electrophile is the acylium ion (CH₃CO⁺). The reaction must be conducted under strictly anhydrous conditions as the Lewis acid is water-sensitive.

Sources

• 1. 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7 | Chemsrc [chemsrc.com]
• 2. 4-ethyl-1,2-dimethoxybenzene | Organic reagent | TargetMol [targetmol.com]
• 3. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. Electrophilic Aromatic Substitution | ChemTalk [chemistrytalk.org]
• 7. 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II [kpu.pressbooks.pub]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 10. leah4sci.com [leah4sci.com]
• 11. youtube.com [youtube.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. youtube.com [youtube.com]

The Versatile Scafford: 4-Ethyl-1,2-dimethoxybenzene as a Cornerstone for Pharmaceutical Compound Synthesis

Introduction: The Strategic Importance of the 3,4-Dimethoxyphenyl Moiety in Medicinal Chemistry

In the landscape of modern drug discovery, the 3,4-dimethoxyphenyl structural motif is a recurring and highly valued pharmacophore. Its presence in a multitude of bioactive natural products and synthetic pharmaceuticals underscores its significance. This arrangement of methoxy groups on a phenyl ring imparts favorable pharmacokinetic properties, including enhanced metabolic stability and improved absorption profiles.[1] 4-Ethyl-1,2-dimethoxybenzene (also known as 4-ethylveratrole) emerges as a particularly strategic starting material. The ethyl group provides a key point for further functionalization and elaboration into more complex molecular architectures, making it a versatile building block for the synthesis of a diverse range of therapeutic agents. This guide provides an in-depth exploration of the synthetic utility of 4-ethyl-1,2-dimethoxybenzene, offering detailed protocols for its preparation and subsequent transformation into key pharmaceutical intermediates.

I. Synthesis of the Building Block: 4-Ethyl-1,2-dimethoxybenzene

The reliable and scalable synthesis of 4-ethyl-1,2-dimethoxybenzene is the crucial first step. A robust and well-established method involves a two-step sequence starting from the readily available 1,2-dimethoxybenzene (veratrole): a Friedel-Crafts acylation followed by a Clemmensen reduction.[2]

Workflow for the Synthesis of 4-Ethyl-1,2-dimethoxybenzene

Caption: Synthesis of 4-Ethyl-1,2-dimethoxybenzene from Veratrole.

Protocol 1: Friedel-Crafts Acylation of 1,2-Dimethoxybenzene

This electrophilic aromatic substitution introduces an acyl group onto the electron-rich veratrole ring. The methoxy groups are ortho, para-directing, leading to the desired 4-substituted product.[3][4]

Materials:

• 1,2-Dimethoxybenzene (Veratrole)

• Propionyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid, cold, dilute

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred suspension of anhydrous AlCl₃ in anhydrous DCM at 0 °C under an inert atmosphere, add propionyl chloride dropwise.

• After stirring for 15 minutes, add a solution of 1,2-dimethoxybenzene in anhydrous DCM dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully pour the reaction mixture onto crushed ice and add cold, dilute HCl.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 3,4-dimethoxypropiophenone.

• Purify the crude product by recrystallization or column chromatography.

Parameter	Value
Reactant Ratio	Veratrole:Propionyl Chloride:AlCl₃ (1:1.1:1.2)
Typical Yield	85-95%
Purity (after purification)	>98%

Protocol 2: Clemmensen Reduction of 3,4-Dimethoxypropiophenone

This reaction reduces the ketone functionality to a methylene group, yielding the target 4-ethyl-1,2-dimethoxybenzene. The strongly acidic conditions require the substrate to be acid-stable.[2][5]

Materials:

• 3,4-Dimethoxypropiophenone

• Zinc amalgam (Zn(Hg))

• Concentrated Hydrochloric Acid

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Prepare zinc amalgam by stirring zinc dust with a 5% mercury(II) chloride solution, followed by decanting and washing with water.

• To a round-bottom flask equipped with a reflux condenser, add the zinc amalgam, concentrated HCl, water, and toluene.

• Add the 3,4-dimethoxypropiophenone to the mixture.

• Heat the mixture to reflux with vigorous stirring for 4-6 hours. Add additional portions of concentrated HCl periodically during the reflux.

• After cooling, separate the organic layer and extract the aqueous layer with toluene.

• Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting oil by vacuum distillation to obtain pure 4-ethyl-1,2-dimethoxybenzene.

Parameter	Value
Typical Yield	70-85%
Purity (after distillation)	>99%

II. Functionalization of 4-Ethyl-1,2-dimethoxybenzene for Pharmaceutical Intermediates

The synthesized 4-ethyl-1,2-dimethoxybenzene is a versatile platform for further electrophilic aromatic substitution reactions, primarily at the position ortho to the ethyl group and para to one of the methoxy groups.

Workflow for the Functionalization and Elaboration of 4-Ethyl-1,2-dimethoxybenzene

Caption: Functionalization of 4-Ethyl-1,2-dimethoxybenzene and its use in synthesizing heterocyclic scaffolds.

Protocol 3: Vilsmeier-Haack Formylation

This reaction introduces a formyl (-CHO) group onto the aromatic ring, a crucial handle for subsequent cyclization reactions. The Vilsmeier reagent is a mild electrophile, suitable for electron-rich aromatic systems.[6][7][8][9][10]

Materials:

• 4-Ethyl-1,2-dimethoxybenzene

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM)

• Saturated sodium acetate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Cool a solution of DMF in DCM to 0 °C under an inert atmosphere.

• Add POCl₃ dropwise, keeping the temperature below 10 °C. Stir for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 4-ethyl-1,2-dimethoxybenzene in DCM dropwise at 0 °C.

• Allow the mixture to warm to room temperature and stir for 2-3 hours.

• Cool the reaction mixture to 0 °C and quench by the slow addition of a saturated sodium acetate solution.

• Stir vigorously for 1 hour, then separate the layers. Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude 5-ethyl-2,3-dimethoxybenzaldehyde by column chromatography.

Parameter	Value
Reactant Ratio	Substrate:POCl₃:DMF (1:1.5:3)
Typical Yield	75-85%
Purity (after purification)	>98%

III. Application in the Synthesis of Isoquinoline Alkaloids and Analogues

The functionalized derivatives of 4-ethyl-1,2-dimethoxybenzene are excellent precursors for constructing the isoquinoline core, a privileged scaffold in medicinal chemistry.

A. Bischler-Napieralski Reaction

This reaction is a powerful method for synthesizing 3,4-dihydroisoquinolines from β-arylethylamides. The amide is cyclized using a dehydrating agent like POCl₃.[11][12][13][14][15]

Conceptual Pathway:

• Preparation of the β-arylethylamine: This can be achieved from the corresponding aldehyde (from Vilsmeier-Haack) via a Henry reaction followed by reduction, or from the corresponding phenylacetic acid.

• Acylation: The β-arylethylamine is acylated with an appropriate acid chloride or anhydride.

• Cyclization: The resulting amide undergoes intramolecular electrophilic aromatic substitution in the presence of a dehydrating agent to form the dihydroisoquinoline.

• Aromatization (optional): The dihydroisoquinoline can be dehydrogenated to the corresponding isoquinoline.

The synthesis of papaverine, a well-known vasodilator, is a classic example that utilizes intermediates derived from veratrole.[16][17][18][19]

B. Pictet-Spengler Reaction

This reaction produces tetrahydroisoquinolines by the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed ring closure.[20][21][22]

Conceptual Pathway:

• Condensation: The β-arylethylamine, derived from 4-ethyl-1,2-dimethoxybenzene, reacts with an aldehyde or ketone to form a Schiff base (iminium ion under acidic conditions).

• Cyclization: The electron-rich aromatic ring attacks the iminium ion in an intramolecular electrophilic aromatic substitution to form the tetrahydroisoquinoline ring system.

This reaction is particularly useful for generating stereocenters and is widely employed in the synthesis of natural products and their analogues.

Conclusion

4-Ethyl-1,2-dimethoxybenzene is a highly valuable and versatile building block in pharmaceutical synthesis. Its straightforward preparation from inexpensive starting materials, coupled with the electron-rich nature of its aromatic ring, allows for a wide range of functionalization reactions. The resulting intermediates are ideally suited for the construction of complex heterocyclic scaffolds, most notably the isoquinoline and tetrahydroisoquinoline ring systems, which are central to a vast number of clinically important drugs. The protocols and strategies outlined in this guide provide a solid foundation for researchers and drug development professionals to leverage the synthetic potential of this important chemical entity.

References

• Aakash Institute. (n.d.). Directive Influence of Groups on Electrophilic Aromatic Substitution – Ortho-Para Directing Groups and Meta Directing Groups in Chemistry: Definition, Types and Importance. Retrieved from Aakash Institute website. [Link]

• Elad, D., & Ginsburg, D. (1952). The synthesis of papaverine. Bulletin on Narcotics, 1952 (3), 27-34. [Link]

• Deckers, K., et al. (2020). 1,2,3-Triazole-Mediated Synthesis of 1-Methyleneisoquinolines: A Three-Step Synthesis of Papaverine and Analogues. Organic Letters, 22(9), 3596-3600. [Link]

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved from Wikipedia. [Link]

• Unknown. (n.d.). Directing Groups in SE Ar. [Link]

• Chemistry Steps. (n.d.). Ortho, Para, Meta. Retrieved from Chemistry Steps. [Link]

• Gfesser, G. A., et al. (2012). Pharmacokinetic benefits of 3,4-dimethoxy substitution of a phenyl ring and design of isosteres yielding orally available cathepsin K inhibitors. Journal of Medicinal Chemistry, 55(20), 8827-8837. [Link]

• Fasce, D., et al. (2016). The Pictet-Spengler Reaction Updates Its Habits. Molecules, 21(5), 639. [Link]

• Google Patents. (n.d.). RU2647583C2 - Method for the preparation of papaverine hydrochloride.

• Scilit. (n.d.). 1,2,3-Triazole-Mediated Synthesis of 1-Methyleneisoquinolines: A Three-Step Synthesis of Papaverine and Analogues. Retrieved from Scilit. [Link]

• Amini, A., et al. (2023). Green Synthesis of Papaverine one of Opium Alkaloids in Water. Organic Chemistry Research, 9(3), 274-280. [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from Chemistry Steps. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of 4-Methylveratrole in Modern Synthesis. Retrieved from Ningbo Inno Pharmchem Co., Ltd. [Link]

• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from NROChemistry. [Link]

• France, S. (2016). The Pictet-Spengler Reaction. In Science of Synthesis: Stereoselective Synthesis (Vol. 2, pp. 645-681). Georg Thieme Verlag. [Link]

• J&K Scientific LLC. (n.d.). Vilsmeier-Haack Reaction. Retrieved from J&K Scientific LLC. [Link]

• Wikipedia. (n.d.). Pictet–Spengler reaction. Retrieved from Wikipedia. [Link]

• University of Wisconsin-Madison. (n.d.). Experiment 13: Friedel-Crafts Acylation. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Bischler–Napieralski reaction. Retrieved from Wikipedia. [Link]

• Adams, R., & Adams, E. W. (2011). The Clemmensen Reduction. In Organic Reactions (pp. 155-231). John Wiley & Sons, Inc. [Link]

• Kamal, A., et al. (2015). Natural antitubulin agents: importance of 3,4,5-trimethoxyphenyl fragment. Bioorganic & Medicinal Chemistry, 23(3), 531-543. [Link]

• Scribd. (n.d.). Bischler Napieralski Reaction. Retrieved from Scribd. [Link]

• Whaley, W. M., & Govindachari, T. R. (2011). The Preparation of 3,4-Dihydroisoquinolines and Related Compounds by the Bischler-Napieralski Reaction. In Organic Reactions (pp. 151-190). John Wiley & Sons, Inc. [Link]

• Wikipedia. (n.d.). Clemmensen reduction. Retrieved from Wikipedia. [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from Wikipedia. [Link]

• NROChemistry. (n.d.). Bischler-Napieralski Reaction: Examples & Mechanism. Retrieved from NROChemistry. [Link]

• J&K Scientific LLC. (n.d.). Bischler-Napieralski Reaction. Retrieved from J&K Scientific LLC. [Link]

• Organic Chemistry Portal. (n.d.). Clemmensen Reduction. Retrieved from Organic Chemistry Portal. [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Retrieved from Human Metabolome Database. [Link]

• ResearchGate. (n.d.). Natural antitubulin agents: Importance of 3,4,5-trimethoxyphenyl fragment. Retrieved from ResearchGate. [Link]

• Clark, J. (n.d.). Friedel-Crafts acylation of benzene. Retrieved from Chemguide. [Link]

• da Silva, F. de A., et al. (2012). The intermolecular Pictet-Spengler condensation with chiral carbonyl derivatives in the stereoselective syntheses of optically-active isoquinoline and β-carboline alkaloids. Arkivoc, 2013(1), 244-290. [Link]

• Organic Chemistry Explained. (2018, August 27). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. Retrieved from Organic Chemistry Explained. [Link]

• Khan Academy. (n.d.). Friedel-Crafts acylation. Retrieved from Khan Academy. [Link]

• Google Patents. (n.d.). CN103183588A - Preparation method of veratrole.

• Li, Y., et al. (2013). (E)-3-(3,4-Dimethoxyphenyl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one ameliorates the collagen-arthritis via blocking ERK/JNK and NF-κB signaling pathway. International Immunopharmacology, 17(4), 1125-1133. [Link]

• YouTube. (2020, October 15). Friedel Crafts Acylation Experiment Part 1, Prelab. Retrieved from YouTube. [Link]

• Makarov, A., et al. (2024). Ti-catalyzed homo- and cross-cyclomagnesiation in the synthesis of 1Z,5Z-dienes containing a biologically active 3,4-dimethoxyphenyl fragment in their structure. Sciforum, MDPI. [Link]

• Jantan, I., et al. (2005). Anti-inflammatory activity of (E)-1-(3,4-dimethoxyphenyl) butadiene from Zingiber cassumunar Roxb. Planta Medica, 71(12), 1095-1099. [Link]

Sources

• 1. Pharmacokinetic benefits of 3,4-dimethoxy substitution of a phenyl ring and design of isosteres yielding orally available cathepsin K inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 3. Directive Influence of Groups on Electrophilic Aromatic Substitution – Ortho-Para Directing Groups and Meta Directing Groups in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 4. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 5. Clemmensen Reduction [organic-chemistry.org]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 8. jk-sci.com [jk-sci.com]
• 9. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 10. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 11. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
• 12. scribd.com [scribd.com]
• 13. organicreactions.org [organicreactions.org]
• 14. Bischler-Napieralski Reaction: Examples & Mechanism [nrochemistry.com]
• 15. jk-sci.com [jk-sci.com]
• 16. UNODC - Bulletin on Narcotics - 1952 Issue 3 - 005 [unodc.org]
• 17. 1,2,3-Triazole-Mediated Synthesis of 1-Methyleneisoquinolines: A Three-Step Synthesis of Papaverine and Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. RU2647583C2 - Method for the preparation of papaverine hydrochloride - Google Patents [patents.google.com]
• 19. Green Synthesis of Papaverine one of Opium Alkaloids in Water [orgchemres.org]
• 20. mdpi.com [mdpi.com]
• 21. The Pictet-Spengler Reaction [ebrary.net]
• 22. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]

The Strategic Application of 4-Ethyl-1,2-dimethoxybenzene in Modern Medicinal Chemistry

Introduction: Unveiling the Potential of a Versatile Scaffold

In the landscape of contemporary drug discovery, the identification and utilization of versatile chemical scaffolds are paramount to the efficient development of novel therapeutic agents. 4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole, is an aromatic compound that has emerged as a valuable building block in medicinal chemistry.[1][2] Its electron-rich dimethoxybenzene core, a derivative of veratrole, makes it amenable to a variety of electrophilic substitution reactions, allowing for the strategic introduction of diverse functional groups.[3] This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the application of 4-Ethyl-1,2-dimethoxybenzene in medicinal chemistry, with a focus on its role as a synthetic intermediate for bioactive molecules. We will explore its synthesis, functionalization, and its potential in the design of novel therapeutics, supported by detailed protocols and mechanistic insights.

Physicochemical Properties and Synthetic Accessibility

Before delving into its applications, it is crucial to understand the fundamental properties of 4-Ethyl-1,2-dimethoxybenzene.

Property	Value	Reference
Molecular Formula	C₁₀H₁₄O₂	[2]
Molecular Weight	166.22 g/mol	[2]
CAS Number	5888-51-7	[2]
Appearance	Not specified, likely a liquid or low-melting solid
Solubility	Expected to be soluble in common organic solvents

The synthesis of 4-Ethyl-1,2-dimethoxybenzene is readily achievable through several established synthetic routes. A common laboratory-scale preparation involves the hydrogenation of 3,4-dimethoxystyrene, as outlined below.

Protocol 1: Synthesis of 4-Ethyl-1,2-dimethoxybenzene via Hydrogenation

This protocol describes the reduction of the vinyl group of 3,4-dimethoxystyrene to an ethyl group.

Materials:

• 3,4-dimethoxystyrene

• Palladium on charcoal (10% Pd)

• Methanol

• Hydrogen gas

• Atmospheric pressure hydrogenation apparatus

• Standard glassware for filtration and distillation

Procedure:

• In a suitable flask for an atmospheric pressure hydrogenation apparatus, combine 3,4-dimethoxystyrene (1.0 eq), a catalytic amount of 10% palladium on charcoal (e.g., 5% w/w), and methanol to dissolve the starting material.[4]

• Secure the flask to the hydrogenation apparatus and purge the system with hydrogen gas.

• Stir the reaction mixture under a hydrogen atmosphere at room temperature.

• Monitor the reaction progress by observing the cessation of hydrogen uptake.

• Upon completion, carefully vent the apparatus and filter the reaction mixture through a pad of celite to remove the palladium catalyst.

• Rinse the filter cake with a small amount of methanol.

• Concentrate the filtrate under reduced pressure to remove the methanol.

• The resulting crude product can be purified by vacuum distillation to yield pure 4-Ethyl-1,2-dimethoxybenzene.[4]

Caption: Synthetic route to 4-Ethyl-1,2-dimethoxybenzene.

Application as a Synthetic Intermediate: A Gateway to Bioactive Molecules

The true value of 4-Ethyl-1,2-dimethoxybenzene in medicinal chemistry lies in its utility as a versatile starting material for the synthesis of more complex molecular architectures with therapeutic potential. The dimethoxybenzene ring is activated towards electrophilic aromatic substitution, directing incoming electrophiles primarily to the positions ortho and para to the activating methoxy groups.

Key Synthetic Transformations

Several key reactions can be employed to functionalize the 4-Ethyl-1,2-dimethoxybenzene scaffold:

• Friedel-Crafts Acylation: This reaction introduces an acyl group onto the aromatic ring, providing a ketone intermediate that can be further elaborated. The electron-donating methoxy groups strongly activate the ring towards this transformation.

• Vilsmeier-Haack Formylation: This reaction introduces a formyl group (an aldehyde), which is a versatile handle for subsequent reactions such as reductive amination, Wittig reactions, and the synthesis of various heterocyclic systems.

• Nitration and Halogenation: These reactions introduce nitro or halo groups, respectively, which can serve as precursors for other functional groups or as modulators of electronic properties and binding interactions.

Case Study: Synthesis of 2-Aminoindan Derivatives as Potential Dopamine D3 Receptor Antagonists

A compelling application of the 4-Ethyl-1,2-dimethoxybenzene scaffold is in the synthesis of analogs of known bioactive molecules. For instance, 5,6-dimethoxy-2-aminoindan derivatives are known to be selective dopamine D3 receptor antagonists, a class of compounds with potential applications in the treatment of various neurological and psychiatric disorders, including schizophrenia and substance abuse.[5][6][7][8] The 4-ethyl group on our starting material can be envisioned as a substituent to probe structure-activity relationships (SAR) in this class of compounds.

The following section outlines a proposed synthetic pathway to a novel 4-ethyl-5,6-dimethoxy-2-aminoindan derivative, drawing parallels from the established synthesis of related compounds.[5]

Proposed Synthetic Pathway

Caption: Proposed synthesis of a 2-aminoindan derivative.

Protocol 2: Friedel-Crafts Acylation of 4-Ethyl-1,2-dimethoxybenzene

This protocol describes the initial acylation step to form a precursor for the indanone ring system.

Materials:

• 4-Ethyl-1,2-dimethoxybenzene

• Succinic anhydride

• Aluminum chloride (AlCl₃) or other suitable Lewis acid

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (HCl), aqueous solution

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), suspend anhydrous aluminum chloride (1.2 eq) in anhydrous DCM.

• Cool the suspension to 0 °C in an ice bath.

• In a separate flask, dissolve 4-Ethyl-1,2-dimethoxybenzene (1.0 eq) and succinic anhydride (1.1 eq) in anhydrous DCM.

• Add the solution from step 3 dropwise to the stirred AlCl₃ suspension.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.

• Carefully quench the reaction by slowly pouring it into a mixture of crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude keto-acid can be purified by recrystallization or column chromatography.

Note: The subsequent steps of reduction of the ketone, cyclization to the indanone, oximation, and final reduction to the amine would follow established procedures in organic synthesis, which can be adapted from the literature for similar substrates.[5]

Biological Evaluation: In Vitro Assays for Dopamine Receptor Antagonism

Once synthesized, the novel 4-ethyl-5,6-dimethoxy-2-aminoindan derivatives should be evaluated for their biological activity. A primary screen would involve assessing their binding affinity for dopamine receptors, particularly D2 and D3 subtypes, to determine their potency and selectivity.

Protocol 3: Dopamine Receptor Binding Assay (In Vitro)

This protocol provides a general framework for a competitive radioligand binding assay.

Materials:

• Cell membranes expressing human recombinant dopamine D2 and D3 receptors

• Radioligand (e.g., [³H]spiperone or [³H]raclopride)

• Test compounds (synthesized 2-aminoindan derivatives)

• Reference compounds (e.g., haloperidol, clozapine)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, and 1 mM MgCl₂)

• 96-well microplates

• Scintillation counter and scintillation fluid

Procedure:

• Prepare serial dilutions of the test compounds and reference compounds in the assay buffer.

• In a 96-well microplate, add the assay buffer, the appropriate concentration of the radioligand, and the test or reference compound.

• Initiate the binding reaction by adding the cell membrane preparation to each well.

• Incubate the plates at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Wash the filters several times with ice-cold assay buffer to remove non-specifically bound radioligand.

• Transfer the filters to scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Non-specific binding is determined in the presence of a high concentration of a non-labeled antagonist (e.g., haloperidol).

• Specific binding is calculated by subtracting non-specific binding from total binding.

• The IC₅₀ values (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) are determined by non-linear regression analysis of the competition curves.

• The Ki (inhibition constant) values can be calculated from the IC₅₀ values using the Cheng-Prusoff equation.

Structure-Activity Relationship (SAR) Insights

The synthesis and biological evaluation of a series of 4-ethyl-1,2-dimethoxybenzene derivatives would provide valuable SAR data. Key points to investigate would include:

• Influence of the 4-ethyl group: Comparing the activity of the 4-ethyl substituted compounds to their non-substituted (5,6-dimethoxy-2-aminoindan) counterparts would elucidate the role of this alkyl group in receptor binding. It may influence potency, selectivity, or pharmacokinetic properties.

• Substitution on the amino group: As demonstrated in the literature for related scaffolds, modifications of the nitrogen substituent (e.g., N,N-dipropyl) are critical for D3 receptor selectivity.[5] Synthesizing a small library of N-alkyl and N-arylalkyl derivatives would be a logical next step.

Conclusion and Future Directions

4-Ethyl-1,2-dimethoxybenzene represents a strategically valuable and readily accessible starting material for medicinal chemistry campaigns. Its activated aromatic ring allows for a range of synthetic manipulations, providing access to novel chemical entities. As demonstrated with the proposed synthesis of 2-aminoindan derivatives, this scaffold can be utilized to generate analogs of known bioactive molecules, enabling the exploration of structure-activity relationships and the potential discovery of new drug candidates. The protocols and conceptual framework provided in this application note are intended to serve as a comprehensive guide for researchers to unlock the full potential of 4-Ethyl-1,2-dimethoxybenzene in their drug discovery endeavors. Future work should focus on the synthesis and evaluation of a diverse library of derivatives to further explore the therapeutic possibilities of this versatile building block.

References

• PrepChem. Synthesis of 4-ethylveratrole. Available from: [Link]

• PrepChem. Synthesis of 4-ethylcatechol. Available from: [Link]

• Google Patents. CN114230446A - A kind of preparation method of veratrol.

• ResearchGate. (PDF) Novel derivatives of 5,6-dimethoxy-1-indanone coupled with substituted pyridine as potential antimicrobial agents. Available from: [Link]

• Google Patents. CN103183588A - Preparation method of veratrole.

• PubMed. 2-aminopropane and 5-methoxy-6-methyl-2-aminoindan: similarities to 3,4-(methylenedioxy)methamphetamine (MDMA). Available from: [Link]

• Human Metabolome Database. Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Available from: [Link]

• PubChem. 4-Ethyl-1,2-dimethoxybenzene. Available from: [Link]

• PubMed Central. Beyond small molecule SAR – using the dopamine D3 receptor crystal structure to guide drug design. Available from: [Link]

• Google Patents. CN113801033A - Synthesis method of 2-aminoindan or derivatives thereof.

• National Institutes of Health. Late-Stage C-H Alkylation of Heterocycles and 1,4-Quinones via Oxidative Homolysis of 1,4-Dihydropyridines. Available from: [Link]

• Wikipedia. Substituted 2-aminoindane. Available from: [Link]

• Chemsrc. 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7. Available from: [Link]

• ACS Publications. Conformationally restricted congeners of dopamine derived from 2-aminoindan | Journal of Medicinal Chemistry. Available from: [Link]

• The Royal Society of Chemistry. Synthesis of 1,4-di-t-butyl-2,5-dimethoxybenzene. Available from: [Link]

• PubMed. Dopamine D(3) receptor antagonists. 1. Synthesis and structure-activity relationships of 5,6-dimethoxy-N-alkyl- and N-alkylaryl-substituted 2-aminoindans. Available from: [Link]

• PubMed Central. Current perspectives on selective dopamine D3 receptor antagonists as pharmacotherapeutics for addictions and related disorders. Available from: [Link]

• PubChem. Veratrole. Available from: [Link]

• Chemra. Alkylation. Available from: [Link]

• PubMed. Dopamine D3/D2 Receptor Antagonist PF-4363467 Attenuates Opioid Drug-Seeking Behavior without Concomitant D2 Side Effects. Available from: [Link]

• PubMed. Distinct inactive conformations of the dopamine D2 and D3 receptors correspond to different extents of inverse agonism. Available from: [Link]

• PubMed Central. Dopamine D3 Receptor Antagonists as Potential Therapeutics for the Treatment of Neurological Diseases. Available from: [Link]

• PubMed. 5,6-Methylenedioxy-2-aminoindane: from laboratory curiosity to 'legal high'. Available from: [Link]

• Wikipedia. Dopamine antagonist. Available from: [Link]

• The University of Texas at Dallas. Novel pharmacological targets for the treatment of Parkinson's disease. Available from: [Link]

• Cleveland Clinic. Dopamine Antagonist: What It Is, Uses, Side Effects & Risks. Available from: [Link]

Sources

• 1. 4-ethyl-1,2-dimethoxybenzene | Organic reagent | TargetMol [targetmol.com]
• 2. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN114230446A - A kind of preparation method of veratrol - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. Dopamine D(3) receptor antagonists. 1. Synthesis and structure-activity relationships of 5,6-dimethoxy-N-alkyl- and N-alkylaryl-substituted 2-aminoindans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Current perspectives on selective dopamine D3 receptor antagonists as pharmacotherapeutics for addictions and related disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dopamine D3/D2 Receptor Antagonist PF-4363467 Attenuates Opioid Drug-Seeking Behavior without Concomitant D2 Side Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dopamine D3 Receptor Antagonists as Potential Therapeutics for the Treatment of Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Bioactive Heterocyclic Scaffolds from 4-Ethyl-1,2-dimethoxybenzene

Introduction: Unlocking Heterocyclic Diversity from a Versatile Precursor

In the landscape of medicinal chemistry and drug development, the strategic selection of a starting material is paramount. 4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole, emerges as a highly versatile and economically viable precursor for the synthesis of complex heterocyclic compounds.[1] Its structure, featuring an activated dimethoxybenzene ring and a modifiable ethyl side chain, provides multiple strategic points for functionalization. The dimethoxybenzene moiety is a common feature in numerous natural products and pharmacologically active molecules, valued for its electronic properties and ability to engage in critical binding interactions with biological targets.[2][3]

Heterocyclic compounds form the bedrock of modern pharmaceuticals, with a vast number of approved drugs containing at least one heterocyclic ring.[4][5][6] Their structural diversity and ability to present functional groups in precise three-dimensional orientations make them "privileged scaffolds" in drug discovery. This guide provides detailed, field-proven protocols for transforming 4-Ethyl-1,2-dimethoxybenzene into three principal classes of bioactive heterocycles: Quinolines , Indoles , and Tetrahydroisoquinolines (THIQs) . Each protocol is designed to be a self-validating system, with explanations grounded in established chemical principles and supported by authoritative literature.

Section 1: Synthesis of Substituted Quinolines via Friedländer Annulation

The quinoline scaffold is central to a wide range of pharmaceuticals, including antimalarial, antibacterial, and anticancer agents.[7][8] The Friedländer synthesis, which involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene carbonyl group, is a robust and direct method for constructing this bicyclic system. Our strategy begins by elaborating 4-Ethyl-1,2-dimethoxybenzene into a suitable 2-aminoaryl ketone intermediate.

Workflow for Quinoline Synthesis

Caption: Synthetic workflow for quinoline synthesis from 4-Ethyl-1,2-dimethoxybenzene.

Protocol 1.1: Synthesis of 1-(6-Amino-5-ethyl-2,3-dimethoxyphenyl)ethan-1-one

This three-step protocol transforms the starting material into the key aminoketone intermediate required for the Friedländer reaction.

• Step 1: Friedel-Crafts Acylation.

  • Rationale: To introduce the necessary ketone functionality, a Friedel-Crafts acylation is employed. Aluminum chloride (AlCl₃) is a potent Lewis acid that activates the acetyl chloride for electrophilic aromatic substitution. The reaction is performed in an inert solvent like dichloromethane (DCM) to prevent side reactions.

  • Procedure: To a cooled (0 °C) suspension of anhydrous AlCl₃ (1.2 eq) in dry DCM, add acetyl chloride (1.1 eq) dropwise. Stir for 15 minutes. Add a solution of 4-Ethyl-1,2-dimethoxybenzene (1.0 eq) in DCM dropwise, maintaining the temperature at 0 °C. Allow the reaction to warm to room temperature and stir for 4-6 hours until TLC indicates consumption of the starting material. Carefully quench the reaction by pouring it onto ice-cold 1M HCl. Separate the organic layer, wash with saturated NaHCO₃ solution and brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify by column chromatography (Hexane:Ethyl Acetate gradient) to yield the target ketone.

• Step 2: Regioselective Nitration.

  • Rationale: Nitration introduces the precursor to the essential amine group. The existing substituents (two methoxy, one ethyl, one acetyl) direct the incoming nitro group to the most activated, sterically accessible position on the ring. A mixture of nitric acid and sulfuric acid is the classic and effective nitrating agent.

  • Procedure: Dissolve the ketone from Step 1 (1.0 eq) in concentrated H₂SO₄ at 0 °C. Add a cooled mixture of concentrated H₂SO₄ and HNO₃ (1:1, 1.1 eq) dropwise, ensuring the temperature does not exceed 5 °C. Stir at this temperature for 1-2 hours. Pour the reaction mixture onto crushed ice and extract with ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. The crude nitroketone is often used directly in the next step after drying.

• Step 3: Nitro Group Reduction.

  • Rationale: The nitro group is selectively reduced to an amine. Catalytic hydrogenation (H₂ over Pd/C) is a clean and high-yielding method. Alternatively, reduction with tin(II) chloride (SnCl₂) in acidic medium is a classic and reliable method for this transformation.[8]

  • Procedure (using SnCl₂): Dissolve the crude nitroketone (1.0 eq) in ethanol. Add a solution of SnCl₂·2H₂O (4-5 eq) in concentrated HCl. Heat the mixture to reflux for 2-3 hours. Cool to room temperature and neutralize with a saturated NaOH solution until a basic pH is reached. Extract the product with ethyl acetate. Dry the organic layer over Na₂SO₄ and concentrate to yield the crude 2-aminoaryl ketone, which can be purified by chromatography or used directly.

Protocol 1.2: Friedländer Annulation for Quinoline Formation

• Rationale: This final cyclization step builds the quinoline ring. A base catalyst, such as potassium hydroxide (KOH), facilitates the initial aldol-type condensation between the aminoketone and the α-methylene ketone (e.g., acetone), followed by cyclization and dehydration to form the aromatic quinoline ring.

• Procedure: In a round-bottom flask, dissolve the 2-aminoaryl ketone (1.0 eq) from Protocol 1.1 in ethanol. Add acetone (3.0 eq) and a catalytic amount of powdered KOH (0.2 eq). Heat the mixture to reflux and monitor by TLC. After 4-8 hours, cool the reaction to room temperature. Remove the solvent under reduced pressure. Add water to the residue and extract with DCM. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify the residue by column chromatography to afford the target 8-Ethyl-5,6-dimethoxy-2-methylquinoline.

Parameter	Step 1: Acylation	Step 2: Nitration	Step 3: Reduction	Step 4: Annulation
Key Reagents	Acetyl chloride, AlCl₃	HNO₃, H₂SO₄	SnCl₂·2H₂O, HCl	Acetone, KOH
Solvent	DCM	H₂SO₄	Ethanol	Ethanol
Temperature	0 °C to RT	0-5 °C	Reflux	Reflux
Typical Yield	75-85%	80-90%	85-95%	70-80%
Table 1: Summary of reaction parameters for quinoline synthesis.

Section 2: Synthesis of Substituted Indoles via Fischer Cyclization

The indole nucleus is arguably one of the most important heterocyclic scaffolds in drug discovery, present in neurotransmitters like serotonin and a multitude of pharmaceuticals.[9][10] The Fischer indole synthesis is a venerable and powerful reaction that constructs the indole ring from an arylhydrazine and a carbonyl compound.[11]

Workflow for Indole Synthesis

Caption: Synthetic workflow for indole synthesis via the Fischer reaction.

Protocol 2.1: Synthesis of (5-Ethyl-2,3-dimethoxyphenyl)hydrazine

This protocol details the conversion of the starting material into the crucial arylhydrazine intermediate.

• Step 1 & 2: Nitration and Reduction to Aniline.

  • Procedure: Following a similar procedure to Protocol 1.1 (Steps 2 & 3), nitrate 4-Ethyl-1,2-dimethoxybenzene to obtain the nitro derivative. The nitro group will preferentially add to the position ortho to the ethyl group and para to one of the methoxy groups. Subsequently, reduce the nitroarene using catalytic hydrogenation or SnCl₂/HCl to yield 5-Ethyl-2,3-dimethoxyaniline.

• Step 3: Diazotization and Reduction to Hydrazine.

  • Rationale: The aniline is converted to a diazonium salt, which is then reduced in situ to the hydrazine. This is a standard method for preparing arylhydrazines.

  • Procedure: Dissolve the aniline (1.0 eq) in a mixture of water and concentrated HCl. Cool the solution to 0-5 °C in an ice-salt bath. Add a solution of sodium nitrite (NaNO₂, 1.05 eq) in water dropwise, keeping the temperature below 5 °C. Stir for 30 minutes. In a separate flask, prepare a solution of SnCl₂·2H₂O (4.0 eq) in concentrated HCl, also cooled to 0 °C. Add the freshly prepared diazonium salt solution slowly to the SnCl₂ solution. A precipitate of the hydrazine hydrochloride salt will form. Stir for an additional hour, then filter the solid, wash with a small amount of cold water, and dry. The free hydrazine base can be obtained by treating the salt with a strong base (e.g., NaOH) and extracting into an organic solvent.

Protocol 2.2: Fischer Indole Synthesis

• Rationale: The arylhydrazine is condensed with a ketone or aldehyde to form a hydrazone. Upon heating in the presence of an acid catalyst (e.g., polyphosphoric acid (PPA), zinc chloride, or sulfuric acid), the hydrazone undergoes a[9][9]-sigmatropic rearrangement (the key step) followed by elimination of ammonia to afford the indole.[10][11]

• Procedure: Mix the arylhydrazine hydrochloride (1.0 eq) with an excess of the carbonyl compound (e.g., acetone, 5-10 eq), which can also serve as the solvent. Add a catalyst, such as polyphosphoric acid (PPA) or a few drops of concentrated H₂SO₄. Heat the mixture to 80-100 °C for 1-4 hours. Monitor the reaction by TLC. After completion, cool the mixture and pour it into a large volume of ice water. Neutralize with NaOH solution. Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography to yield the substituted indole.

Section 3: Synthesis of Tetrahydroisoquinolines (THIQs) via Pictet-Spengler Reaction

The THIQ core is a privileged scaffold found in numerous alkaloids and therapeutic agents, particularly those acting on the central nervous system.[12] The Pictet-Spengler reaction is a highly efficient method for constructing this ring system by condensing a β-arylethylamine with a carbonyl compound under acidic conditions.[13][14]

Mechanism of the Pictet-Spengler Reaction

Caption: Generalized mechanism of the Pictet-Spengler reaction.

Protocol 3.1: Synthesis of the β-Arylethylamine Intermediate

• Step 1: Vilsmeier-Haack Formylation.

  • Rationale: To introduce a carbonyl group necessary for chain extension, a formylation reaction is performed. The Vilsmeier-Haack reaction (using POCl₃/DMF) is an effective method for formylating electron-rich aromatic rings.

  • Procedure: In a flask cooled to 0 °C, add phosphorus oxychloride (POCl₃, 1.5 eq) to anhydrous N,N-dimethylformamide (DMF, 3.0 eq) dropwise. Stir for 30 minutes. Add a solution of 4-Ethyl-1,2-dimethoxybenzene (1.0 eq) in DMF. Allow the reaction to warm to room temperature, then heat to 60-70 °C for 4-6 hours. Cool the reaction and pour it onto ice. Neutralize with aqueous NaOH solution. Extract with ethyl acetate, dry, and concentrate. Purify by chromatography to yield 5-Ethyl-2,3-dimethoxybenzaldehyde.

• Step 2: Henry Reaction.

  • Rationale: The Henry (nitroaldol) reaction extends the carbon chain by one atom and introduces the nitrogen atom as a nitro group.

  • Procedure: Dissolve the aldehyde from Step 1 (1.0 eq) and nitromethane (1.5 eq) in methanol. Add a catalytic amount of a base, such as sodium methoxide or DBU. Stir at room temperature for 12-24 hours. Acidify the reaction with dilute HCl and extract with ethyl acetate. Dry and concentrate to get the β-nitro-styrene derivative, which is often obtained after dehydration and can be used directly.

• Step 3: Reduction of the Nitroalkene.

  • Rationale: A powerful reducing agent is needed to reduce both the double bond and the nitro group simultaneously. Lithium aluminum hydride (LiAlH₄) is ideal for this transformation.

  • Procedure: Add a solution of the crude β-nitro-styrene (1.0 eq) in dry THF dropwise to a stirred suspension of LiAlH₄ (3.0-4.0 eq) in dry THF at 0 °C. After the addition is complete, heat the mixture to reflux for 4-6 hours. Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% NaOH solution, and more water (Fieser workup). Filter the resulting aluminum salts and wash thoroughly with THF. Concentrate the filtrate to yield the crude β-arylethylamine, which can be purified by distillation or chromatography.

Protocol 3.2: Pictet-Spengler Cyclization

• Rationale: The final ring-closing step. The amine condenses with a carbonyl compound to form an iminium ion, which is then attacked by the electron-rich aromatic ring in an intramolecular electrophilic substitution to form the THIQ skeleton.

• Procedure: Dissolve the β-arylethylamine (1.0 eq) in a suitable solvent (e.g., water, toluene). Add an aqueous solution of an aldehyde (e.g., formaldehyde 37% wt, 1.2 eq). Adjust the pH to 4-5 with an acid (e.g., HCl or trifluoroacetic acid). Heat the mixture to 50-80 °C and stir for 6-12 hours. Cool the reaction, make it basic with NaOH solution, and extract the product with DCM. Dry the organic layer, concentrate, and purify by column chromatography to yield the target tetrahydroisoquinoline.

Carbonyl Partner	Resulting C1-Substituent on THIQ
Formaldehyde	Unsubstituted (H)
Acetaldehyde	Methyl (CH₃)
Acetone	Dimethyl (gem-di-CH₃)
Glyoxylic Acid	Carboxylic Acid (COOH)
Table 2: Common carbonyl partners for the Pictet-Spengler reaction and the resulting substitution.

Conclusion

4-Ethyl-1,2-dimethoxybenzene serves as an exemplary starting point for a diversity-oriented synthesis approach. By applying a sequence of well-established and reliable organic transformations—including electrophilic aromatic substitution, reduction, and named cyclization reactions like the Friedländer, Fischer, and Pictet-Spengler syntheses—researchers can efficiently access a variety of high-value heterocyclic cores. The protocols outlined in this guide provide a robust framework for laboratory execution, emphasizing the causality behind experimental choices to empower scientists in the synthesis of novel molecules for drug discovery and materials science.

References

• Synthesis of 4-quinolones. Organic Chemistry Portal. [Link]

• Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol. Journal of Chemical and Pharmaceutical Research. [Link]

• A multicomponent tetrazolo indole synthesis. National Center for Biotechnology Information (PMC). [Link]

• Synthesis of indoles. Organic Chemistry Portal. [Link]

• Design, Synthesis and Biological Screening of 2, 4- Disubstituted Quinolines. Austin Publishing Group. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. National Center for Biotechnology Information (PMC). [Link]

• Indole synthesis: a review and proposed classification. National Center for Biotechnology Information (PMC). [Link]

• Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. National Center for Biotechnology Information (PMC). [Link]

• The Pictet-Spengler Reaction Updates Its Habits. National Center for Biotechnology Information (PMC). [Link]

• Solvent and electronic effects on kinetics of cyclization of thermolabile aryllithium reagents. ResearchGate. [Link]

• Halogen bond-catalyzed Pictet–Spengler reaction. Royal Society of Chemistry. [Link]

• The Pictet-Spengler Reaction Updates Its Habits. PubMed. [Link]

• Synthesis of Indoles: Recent Advances. ResearchGate. [Link]

• Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. National Center for Biotechnology Information (PMC). [Link]

• Ti-catalyzed homo- and cross-cyclomagnesiation in the synthesis of 1Z,5Z-dienes containing a biologically active 3,4-dimethoxyphenyl fragment in their structure. Sciforum. [Link]

• SYNTHESIS OF HETEROCYCLIC COMPOUNDS BY PHOTOCHEMICAL CYCLIZATIONS. Dialnet. [Link]

• Bioactive Four-Membered Heterocycles: Natural Products, Green Synthesis and Bioactivity. ResearchGate. [Link]

• Bioactive heterocycles containing a 3,4,5-trimethoxyphenyl fragment exerting potent antiproliferative activity through microtubule destabilization. PubMed. [Link]

• Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Human Metabolome Database. [Link]

• Topics in Heterocyclic Chemistry. National Academic Digital Library of Ethiopia. [Link]

• 4-Ethyl-1,2-dimethoxybenzene. PubChem. [Link]

• Diversity-oriented synthesis of heterocycles and macrocycles by controlled reactions of oxetanes with α-iminocarbenes. SciSpace. [Link]

• Constructing four-membered heterocycles by cycloisomerization. ResearchGate. [Link]

• Synthesis of Bioactive Heterocycles. ScholarWorks @ UTRGV. [Link]

• Diversity-oriented synthesis of heterocycles and macrocycles by controlled reactions of oxetanes with α-iminocarbenes. National Center for Biotechnology Information (PMC). [Link]

• Recent Advances in the Green Synthesis of Heterocycles: From Building Blocks to Biologically Active Compounds. PubMed. [Link]

• Multicomponent synthesis of isatin-based bioactive heterocycles. ResearchGate. [Link]

Sources

• 1. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sciforum.net [sciforum.net]
• 3. Bioactive heterocycles containing a 3,4,5-trimethoxyphenyl fragment exerting potent antiproliferative activity through microtubule destabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 5. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 6. Recent Advances in the Green Synthesis of Heterocycles: From Building Blocks to Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jocpr.com [jocpr.com]
• 8. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A multicomponent tetrazolo indole synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Indole synthesis: a review and proposed classification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Pictet-Spengler Reaction Updates Its Habits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Halogen bond-catalyzed Pictet–Spengler reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes & Protocols: Strategic Use of 4-Ethyl-1,2-dimethoxybenzene in the Synthesis of Coenzyme Q Analogs

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatility of 4-Ethyl-1,2-dimethoxybenzene as a Synthetic Precursor

4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole, is an aromatic compound that serves as a valuable and versatile starting material in the synthesis of various natural product analogs.[1] Its electron-rich dimethoxybenzene core makes it highly amenable to electrophilic aromatic substitution reactions, providing a strategic entry point for the construction of more complex molecular architectures. This guide provides an in-depth exploration of the application of 4-Ethyl-1,2-dimethoxybenzene in the synthesis of analogs of Coenzyme Q, a class of compounds vital for cellular respiration and antioxidant defense.[2]

The protocols detailed herein focus on a logical and efficient synthetic pathway to an ethyl-substituted analog of Coenzyme Q0. This particular analog is of interest for its potential to exhibit modified antioxidant and electron transport properties. The synthetic strategy leverages a sequence of well-established organic transformations, including formylation, methylation, and oxidative demethylation, to build the target quinone structure from the readily available 4-Ethyl-1,2-dimethoxybenzene precursor.

Synthetic Strategy: A Multi-Step Approach to a Coenzyme Q0 Analog

The overall synthetic strategy is a three-step process designed to introduce the necessary functional groups onto the 4-Ethyl-1,2-dimethoxybenzene core and then convert the substituted aromatic ring into the final 1,4-benzoquinone structure characteristic of Coenzyme Q analogs.

Caption: A high-level overview of the synthetic workflow.

Experimental Protocols

Step 1: Formylation of 4-Ethyl-1,2-dimethoxybenzene via Vilsmeier-Haack Reaction

The initial step involves the introduction of a formyl group onto the aromatic ring. The Vilsmeier-Haack reaction is a mild and effective method for the formylation of electron-rich aromatic compounds.[3][4][5]

Caption: The Vilsmeier-Haack formylation of 4-ethylveratrole.

Materials:

• 4-Ethyl-1,2-dimethoxybenzene

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Sodium acetate

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• To a stirred solution of N,N-dimethylformamide (1.2 eq) in dichloromethane at 0 °C, slowly add phosphorus oxychloride (1.2 eq) under a nitrogen atmosphere.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 4-Ethyl-1,2-dimethoxybenzene (1.0 eq) in dichloromethane to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a flask containing ice and a saturated solution of sodium acetate.

• Stir vigorously for 1 hour to hydrolyze the intermediate iminium salt.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with a saturated solution of sodium bicarbonate, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford 3-Ethyl-4,5-dimethoxybenzaldehyde.

Step 2: Conversion of the Aldehyde to a Methyl Group via Wolff-Kishner Reduction

The second step is the reduction of the formyl group to a methyl group. The Wolff-Kishner reduction is a classic method for this transformation, particularly suitable for compounds that are stable to strong basic conditions.

Caption: Wolff-Kishner reduction of the intermediate aldehyde.

Materials:

• 3-Ethyl-4,5-dimethoxybenzaldehyde

• Hydrazine hydrate (H₂NNH₂·H₂O)

• Potassium hydroxide (KOH)

• Diethylene glycol

• Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 3-Ethyl-4,5-dimethoxybenzaldehyde (1.0 eq) in diethylene glycol.

• Add hydrazine hydrate (4.0 eq) and potassium hydroxide (4.0 eq).

• Heat the mixture to 120-130 °C for 2 hours.

• Increase the temperature to 190-200 °C to distill off water and excess hydrazine. Maintain this temperature for 4 hours.

• Cool the reaction mixture to room temperature and dilute with water.

• Acidify the mixture with dilute hydrochloric acid.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-Ethyl-4,5-dimethoxytoluene.

Step 3: Oxidative Demethylation to the Final Quinone Analog

The final step is the oxidation of the substituted dimethoxybenzene to the corresponding 1,4-benzoquinone. This transformation can be achieved using various oxidizing agents.

Caption: Final oxidation to the Coenzyme Q0 analog.

Materials:

• 3-Ethyl-4,5-dimethoxytoluene

• Ceric ammonium nitrate (CAN) or other suitable oxidizing agent

• Acetonitrile

• Water

• Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-Ethyl-4,5-dimethoxytoluene (1.0 eq) in a mixture of acetonitrile and water.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of ceric ammonium nitrate (2.5 eq) in water to the reaction mixture with vigorous stirring.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding water and extract the product with dichloromethane.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield the final product, 2-Ethyl-5,6-dimethoxy-3-methyl-1,4-benzoquinone.

Data Summary

The following table provides expected data for the key compounds in this synthetic pathway. Actual yields and spectral data should be determined experimentally.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Appearance	Key Spectroscopic Data (Expected)
4-Ethyl-1,2-dimethoxybenzene	C₁₀H₁₄O₂	166.22	Colorless liquid	¹H NMR: signals for ethyl group (triplet and quartet), aromatic protons, and two methoxy singlets.
3-Ethyl-4,5-dimethoxybenzaldehyde	C₁₁H₁₄O₃	194.23	Pale yellow solid	¹H NMR: signals for ethyl group, two aromatic protons, two methoxy singlets, and an aldehyde proton singlet (~10 ppm). IR: C=O stretch for aldehyde (~1680 cm⁻¹).
3-Ethyl-4,5-dimethoxytoluene	C₁₁H₁₆O₂	180.24	Colorless oil	¹H NMR: signals for ethyl group, aromatic protons, two methoxy singlets, and a new methyl singlet.
2-Ethyl-5,6-dimethoxy-3-methyl-1,4-benzoquinone	C₁₁H₁₄O₄	210.22	Yellow-orange solid	¹H NMR: signals for ethyl group, two methoxy singlets, and a methyl singlet on the quinone ring. ¹³C NMR: signals for two carbonyl carbons (~180-190 ppm). UV-Vis: characteristic absorbance for a 1,4-benzoquinone.

References

• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.
• Jones, G., & Stanforth, S. P. (2000). The Vilsmeier reaction of non-aromatic compounds. Organic Reactions, 49, 1-330.
• Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier-Haack Reaction. In Comprehensive Organic Synthesis (Vol. 2, pp. 777-794). Pergamon.
• Todd, D. (1948). The Wolff-Kishner Reduction. Organic Reactions, 4, 378-422.
• Hutchins, R. O., & Hutchins, M. K. (1991). Reduction of C=X to CH2 by Wolff-Kishner and Other Hydrazone Methods. In Comprehensive Organic Synthesis (Vol. 8, pp. 327-344). Pergamon.
• Nair, V., & Mathew, J. (1995). Ceric(IV) Ammonium Nitrate A Versatile Reagent in Organic Synthesis. Chemical Society Reviews, 24(3), 167-175.

• PubChem. (n.d.). 4-Ethyl-1,2-dimethoxybenzene. National Center for Biotechnology Information. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 4-Ethyl-1,2-dimethoxybenzene. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Dimethoxy-5-methyl-1,4-benzoquinone. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Reimer–Tiemann reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Gattermann reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Duff reaction. Retrieved from [Link]

• European Journal of Medicinal Chemistry. (2014). Synthesis and antioxidant activities of Coenzyme Q analogues. Retrieved from [Link]

• Justia Patents. (2001). Synthesis of coenzyme Q10, ubiquinone. Retrieved from [Link]

• Google Patents. (n.d.). A novel process for synthesis of coenzyme Q10.

• SciELO. (2011). Review on 1,4-Benzoquinones. Retrieved from [Link]

• Google Patents. (n.d.). Benzoquinone-based antioxidants.
• Google Patents. (n.d.). 3,4,5-trimethoxytoluene preparation process.
• Google Patents. (n.d.). Method for preparing 3,4,5-trimethoxy toluene.

• ResearchGate. (n.d.). Natural-product-inspired design and synthesis of thiolated coenzyme Q analogs as promising agents against Gram-positive bacteria. Retrieved from [Link]

Sources

• 1. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Duff reaction - Wikipedia [en.wikipedia.org]
• 4. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 5. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]

The 4-Ethyl-1,2-Dimethoxybenzyl (EDMB) Group: A Novel Protecting Group for Alcohols, Amines, and Thiols in Complex Organic Synthesis

Introduction: Rationale for the 4-Ethyl-1,2-Dimethoxybenzyl (EDMB) Protecting Group

In the landscape of multi-step organic synthesis, the judicious selection of protecting groups is a critical determinant of success. Benzyl ethers and their derivatives are among the most utilized protecting groups for hydroxyl, amino, and thiol functionalities due to their general stability and versatile deprotection methods. The electronic nature of the benzyl group can be fine-tuned by substituents on the aromatic ring, which in turn modulates its lability. The widely used p-methoxybenzyl (PMB) and 2,4-dimethoxybenzyl (DMB) groups, for instance, are more susceptible to acidic and oxidative cleavage than the parent benzyl (Bn) group due to the electron-donating nature of the methoxy substituents.[1]

This guide introduces the 4-ethyl-1,2-dimethoxybenzyl (EDMB) group as a novel protecting group, conceived to offer a nuanced level of reactivity. The presence of two methoxy groups and an ethyl group on the aromatic ring is anticipated to render the EDMB group highly electron-rich, thereby making it more acid-labile and susceptible to oxidative cleavage than both PMB and DMB. This heightened reactivity can be strategically exploited for selective deprotection under exceptionally mild conditions, a feature of paramount importance in the synthesis of complex and sensitive molecules.

This document provides a comprehensive overview of the proposed EDMB protecting group, including a plausible synthetic route to the key protecting group precursor, 4-ethyl-1,2-dimethoxybenzyl alcohol, and detailed protocols for the protection and deprotection of alcohols, amines, and thiols. The information presented herein is grounded in the well-established chemistry of related dimethoxybenzyl protecting groups.

Synthesis of the EDMB Precursor: 4-Ethyl-1,2-dimethoxybenzyl Alcohol

The utility of the EDMB protecting group is contingent on the accessibility of its corresponding benzyl halide or alcohol. A plausible and efficient synthetic route to 4-ethyl-1,2-dimethoxybenzyl alcohol is proposed, commencing from commercially available 1,2-dimethoxybenzene (veratrole).

Proposed Synthetic Pathway

Caption: Proposed synthesis of 4-ethyl-1,2-dimethoxybenzyl alcohol.

Experimental Protocols

Step 1: Friedel-Crafts Acylation of 1,2-Dimethoxybenzene

This reaction introduces the propionyl group onto the veratrole ring.[2]

• To a stirred suspension of anhydrous aluminum chloride (1.2 equiv.) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere, add propionyl chloride (1.1 equiv.) dropwise.

• Stir the mixture for 15 minutes at 0 °C.

• Add a solution of 1,2-dimethoxybenzene (1.0 equiv.) in anhydrous DCM dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture carefully onto crushed ice with concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated aqueous NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 1-(3,4-dimethoxyphenyl)propan-1-one.

Step 2: Clemmensen Reduction

This step reduces the ketone to an ethyl group.[3]

• Activate zinc amalgam by stirring zinc dust with a 5% aqueous HgCl₂ solution for 10 minutes. Decant the aqueous solution and wash the amalgam with water.

• To a flask containing the activated zinc amalgam, add concentrated HCl and the product from Step 1.

• Heat the mixture under reflux for 4-6 hours. Add more concentrated HCl periodically.

• After cooling, decant the aqueous layer and extract with toluene.

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate to give 4-ethyl-1,2-dimethoxybenzene.

Step 3: Formylation

The Vilsmeier-Haack reaction is a common method for formylation of electron-rich aromatic rings.

• To a solution of N,N-dimethylformamide (DMF, 3.0 equiv.) in anhydrous DCM at 0 °C, add phosphorus oxychloride (POCl₃, 1.2 equiv.) dropwise.

• Stir the mixture for 30 minutes at 0 °C to form the Vilsmeier reagent.

• Add a solution of 4-ethyl-1,2-dimethoxybenzene (1.0 equiv.) in anhydrous DCM dropwise.

• Allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours.

• Cool the reaction mixture and pour it into a stirred mixture of ice and water.

• Neutralize with aqueous NaOH solution and extract with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by column chromatography to afford 4-ethyl-1,2-dimethoxybenzaldehyde.

Step 4: Reduction to 4-Ethyl-1,2-dimethoxybenzyl Alcohol

A simple reduction of the aldehyde yields the desired alcohol.[4][5]

• Dissolve 4-ethyl-1,2-dimethoxybenzaldehyde (1.0 equiv.) in methanol at 0 °C.

• Add sodium borohydride (NaBH₄, 1.5 equiv.) portion-wise.

• Stir the reaction at room temperature for 1-2 hours until the starting material is consumed (monitored by TLC).

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to give 4-ethyl-1,2-dimethoxybenzyl alcohol, which can be used directly or converted to the corresponding chloride.

Protection of Functional Groups with EDMB

The protection of alcohols, amines, and thiols as their EDMB derivatives is expected to follow standard procedures for benzyl-type protecting groups.

Protection of Alcohols

The Williamson ether synthesis is a reliable method for the protection of alcohols.[5]

Protocol: Protection of a Primary Alcohol with 4-Ethyl-1,2-dimethoxybenzyl Chloride (EDMB-Cl)

Note: EDMB-Cl can be prepared from the corresponding alcohol by treatment with thionyl chloride.

• To a stirred suspension of sodium hydride (1.2 equiv., 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add a solution of the alcohol (1.0 equiv.) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 4-ethyl-1,2-dimethoxybenzyl chloride (1.1 equiv.) in anhydrous THF.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Carefully quench the reaction with water.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protection of Amines and Thiols

The protection of primary and secondary amines and thiols can be achieved under similar conditions, often using a non-nucleophilic base such as diisopropylethylamine (DIPEA) in a solvent like DCM.

Deprotection of EDMB-Protected Functional Groups

The key advantage of the EDMB group is its anticipated high lability, allowing for deprotection under very mild acidic or oxidative conditions.

Acidic Deprotection

The EDMB group is expected to be highly sensitive to acidic conditions due to the formation of a very stable benzylic carbocation. Trifluoroacetic acid (TFA) is a common reagent for such deprotections.[6][7]

Mechanism of Acidic Deprotection

Caption: Mechanism of TFA-mediated EDMB deprotection.

Protocol: Deprotection of an EDMB Ether with TFA

• Dissolve the EDMB-protected compound (1.0 equiv.) in anhydrous DCM.

• Add a cation scavenger such as triisopropylsilane (TIS) or anisole (2-5 equiv.).

• Cool the solution to 0 °C.

• Add a solution of TFA in DCM (e.g., 1-10% v/v) dropwise.

• Stir the reaction at 0 °C or room temperature, monitoring by TLC. The reaction is expected to be rapid.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous layer with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography.

Oxidative Deprotection

The high electron density of the EDMB aromatic ring makes it an excellent candidate for oxidative cleavage using reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[4][8]

Mechanism of Oxidative Deprotection with DDQ

Caption: Mechanism of DDQ-mediated EDMB deprotection.

Protocol: Deprotection of an EDMB Ether with DDQ

• Dissolve the EDMB-protected compound (1.0 equiv.) in a mixture of DCM and water (e.g., 18:1 v/v).

• Cool the solution to 0 °C.

• Add DDQ (1.1-1.5 equiv.) in one portion. The solution will likely turn a dark color.

• Stir the reaction at 0 °C or allow it to warm to room temperature, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous NaHCO₃ solution.

• Filter the mixture through a pad of celite to remove the reduced DDQ (DDQH₂).

• Separate the layers of the filtrate and extract the aqueous layer with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography.

Orthogonality and Comparative Data

The EDMB group is predicted to be more labile than both PMB and DMB, allowing for a high degree of orthogonality in complex syntheses.

Table 1: Predicted Relative Lability of Benzyl-Type Protecting Groups

Protecting Group	Structure	Relative Lability to Acid/Oxidation
Benzyl (Bn)	Ph-CH₂-	Least Labile
p-Methoxybenzyl (PMB)	4-MeO-Ph-CH₂-	More Labile than Bn
2,4-Dimethoxybenzyl (DMB)	2,4-(MeO)₂-Ph-CH₂-	More Labile than PMB
4-Ethyl-1,2-dimethoxybenzyl (EDMB)	4-Et-1,2-(MeO)₂-Ph-CH₂-	Most Labile (Predicted)

This predicted reactivity profile would allow for the selective cleavage of an EDMB group in the presence of DMB, PMB, and Bn ethers under carefully controlled conditions.

Experimental Workflow for Selective Deprotection dot digraph "Orthogonal_Deprotection" { graph [rankdir="TB", splines=ortho]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

}

Sources

• 1. ia600804.us.archive.org [ia600804.us.archive.org]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. Clemmensen Reduction (Chapter 30) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 4. homework.study.com [homework.study.com]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. cn.aminer.org [cn.aminer.org]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]

Application Notes and Protocols for the Bromination of 4-Ethyl-1,2-dimethoxybenzene

Introduction: The Significance of Brominated 4-Ethyl-1,2-dimethoxybenzene Derivatives

4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole, serves as a versatile precursor in the synthesis of various high-value organic molecules.[1] Its brominated derivatives are particularly important intermediates in the pharmaceutical and agrochemical industries. The introduction of a bromine atom onto the aromatic ring provides a reactive handle for subsequent cross-coupling reactions, enabling the construction of more complex molecular architectures. This guide provides detailed protocols for the regioselective bromination of 4-Ethyl-1,2-dimethoxybenzene, offering insights into the underlying chemical principles and practical considerations for successful synthesis.

Understanding the Reaction: Electrophilic Aromatic Substitution

The bromination of 4-Ethyl-1,2-dimethoxybenzene proceeds via an electrophilic aromatic substitution (SEAr) mechanism.[2][3][4] The electron-rich nature of the benzene ring, activated by the two methoxy groups and the ethyl group, facilitates the attack by an electrophilic bromine species.

Regioselectivity: The Directing Effects of Substituents

The position of bromination on the aromatic ring is dictated by the directing effects of the existing substituents.[3][5][6]

• Methoxy Groups (-OCH₃): These are strong activating groups and are ortho, para-directors. They donate electron density to the ring through resonance, stabilizing the cationic intermediate (arenium ion) formed during the substitution.

• Ethyl Group (-CH₂CH₃): This is a weak activating group and is also an ortho, para-director. It donates electron density through an inductive effect.

Considering the positions on the 4-Ethyl-1,2-dimethoxybenzene ring, the directing effects of the substituents synergize to favor bromination at specific positions. The positions ortho to the powerful methoxy groups are highly activated.

Core Protocols for the Bromination of 4-Ethyl-1,2-dimethoxybenzene

Two primary methods for the bromination of activated aromatic rings are presented below: direct bromination with elemental bromine and a milder approach using N-Bromosuccinimide (NBS).

Protocol 1: Direct Bromination with Elemental Bromine (Br₂) in Acetic Acid

This classic method utilizes elemental bromine in a suitable solvent. Acetic acid is a common choice as it can help to polarize the Br-Br bond, increasing the electrophilicity of the bromine.

Safety First: Elemental bromine is highly corrosive, toxic, and volatile.[7][8][9] All manipulations must be performed in a well-ventilated chemical fume hood, and appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid/halogen-resistant gloves, must be worn.[7][9]

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 4-Ethyl-1,2-dimethoxybenzene (1 equivalent) in glacial acetic acid.

• Reagent Addition: From the dropping funnel, add a solution of elemental bromine (1.1 equivalents) in glacial acetic acid dropwise to the stirred solution at room temperature. The addition should be slow to control the exothermic reaction.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The disappearance of the starting material will indicate the completion of the reaction.

• Work-up: Once the reaction is complete, pour the reaction mixture into a beaker containing ice-water. This will precipitate the crude product.

• Quenching: If a reddish-brown color from excess bromine persists, add a few drops of a saturated sodium thiosulfate solution until the color disappears.

• Isolation: Collect the precipitated solid by vacuum filtration and wash the filter cake with cold water.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to yield the pure brominated product.

Causality Behind Experimental Choices:

• Acetic Acid as Solvent: It serves as a polar protic solvent that can facilitate the polarization of the bromine molecule, making it more electrophilic.

• Slow Addition of Bromine: This is crucial to manage the heat generated during the reaction and to prevent potential side reactions, such as di-bromination.

• Ice-Water Quench: This step serves to precipitate the less polar organic product from the polar acetic acid/water mixture.

Protocol 2: Bromination with N-Bromosuccinimide (NBS)

N-Bromosuccinimide (NBS) is a milder and safer alternative to elemental bromine for the bromination of activated aromatic rings.[2][10] The reaction often requires a catalyst, such as an acid, to generate the electrophilic bromine species.[11][12]

Safety First: While safer than bromine, NBS is still a skin and eye irritant and should be handled with care.[13][14] Wear appropriate PPE.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-Ethyl-1,2-dimethoxybenzene (1 equivalent) and N-Bromosuccinimide (1.1 equivalents) in a suitable solvent such as acetonitrile or acetone.[11][15]

• Catalyst Addition: Add a catalytic amount of a protic acid, such as 1 M HCl, to the reaction mixture.[11]

• Reaction Conditions: Stir the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the reaction progress using TLC.

• Work-up: Upon completion, remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove the succinimide byproduct and any remaining acid.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired brominated compound.[15]

Causality Behind Experimental Choices:

• NBS as Brominating Agent: NBS provides a slow and controlled release of electrophilic bromine, which can lead to higher selectivity and fewer side products compared to elemental bromine.

• Acid Catalyst: The acid protonates the NBS, making the bromine atom more electrophilic and susceptible to attack by the aromatic ring.[12]

• Column Chromatography: This purification technique is often necessary to separate the desired product from any unreacted starting material, succinimide, and potential regioisomers.

Data Summary and Comparison

Parameter	Protocol 1: Elemental Bromine (Br₂)	Protocol 2: N-Bromosuccinimide (NBS)
Brominating Agent	Elemental Bromine (Br₂)	N-Bromosuccinimide (NBS)
Solvent	Glacial Acetic Acid	Acetonitrile, Acetone[11][15]
Catalyst	None (solvent assisted)	Protic Acid (e.g., HCl)[11]
Temperature	Room Temperature	Room Temperature
Work-up	Precipitation in water	Extraction and washing
Purification	Recrystallization	Column Chromatography[15]
Safety	High Hazard (Corrosive, Toxic)[7][8]	Moderate Hazard (Irritant)[13][14]
Selectivity	Good, but risk of over-bromination	Generally higher selectivity

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the bromination of 4-Ethyl-1,2-dimethoxybenzene.

Sources

• 1. hmdb.ca [hmdb.ca]
• 2. Bromination - Common Conditions [commonorganicchemistry.com]
• 3. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 16.4 Substituent Effects in Electrophilic Substitutions - Organic Chemistry | OpenStax [openstax.org]
• 7. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 8. tatachemicals.com [tatachemicals.com]
• 9. carlroth.com [carlroth.com]
• 10. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 11. tandfonline.com [tandfonline.com]
• 12. m.youtube.com [m.youtube.com]
• 13. dept.harpercollege.edu [dept.harpercollege.edu]
• 14. fishersci.com [fishersci.com]
• 15. digitalcommons.wku.edu [digitalcommons.wku.edu]

Application Notes and Protocols: Regioselective Friedel-Crafts Acylation of 4-Ethyl-1,2-dimethoxybenzene

Introduction: The Strategic Synthesis of Aryl Ketones

The Friedel-Crafts acylation stands as a foundational carbon-carbon bond-forming reaction in organic synthesis, providing a direct and efficient pathway to aromatic ketones.[1][2] These ketones are not merely synthetic endpoints but serve as crucial intermediates in the production of pharmaceuticals, agrochemicals, and fine chemicals.[3] The reaction involves an electrophilic aromatic substitution where an acyl group is introduced onto an aromatic ring, typically using an acyl chloride or anhydride in the presence of a Lewis acid catalyst.[4][5][6]

This guide focuses on the acylation of 4-Ethyl-1,2-dimethoxybenzene (also known as 4-ethylveratrole). This substrate is particularly interesting due to its polysubstituted nature, which presents a challenge in controlling the regioselectivity of the incoming electrophile. The aromatic ring is highly activated by two powerful electron-donating methoxy groups and one weakly activating ethyl group. Both types of substituents are ortho, para-directors. Understanding the interplay of their electronic and steric influences is paramount for predicting and achieving the desired product. The pronounced activating and directing effects of the methoxy groups are expected to dominate, guiding the acyl group to a position ortho to one of the methoxy substituents.

Reaction Mechanism: Unraveling the Electrophilic Substitution Pathway

The Friedel-Crafts acylation proceeds through a well-established multi-step mechanism involving the generation of a potent electrophile.[1]

• Generation of the Acylium Ion: The reaction is initiated by the interaction between the acylating agent (e.g., acetyl chloride) and a strong Lewis acid catalyst, most commonly aluminum trichloride (AlCl₃). The Lewis acid coordinates to the halogen of the acyl chloride, which polarizes the carbon-chlorine bond, leading to its cleavage. This generates a highly reactive and resonance-stabilized electrophile known as the acylium ion.[6][7][8]

• Nucleophilic Attack and Formation of the Sigma Complex: The electron-rich π-system of the 4-Ethyl-1,2-dimethoxybenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion.[9] This step is typically the rate-determining step as it temporarily disrupts the aromaticity of the ring, forming a carbocation intermediate known as an arenium ion or sigma complex.

• Deprotonation and Aromaticity Restoration: To restore the highly stable aromatic system, a weak base, typically the AlCl₄⁻ complex formed in the first step, abstracts a proton from the carbon atom bearing the new acyl group.[5] This regenerates the aromatic ring, yielding the final aryl ketone product and regenerating the Lewis acid catalyst in principle.

However, a key feature of the acylation reaction is that the ketone product is a moderate Lewis base and can form a stable complex with the strong Lewis acid catalyst.[5][10] This complexation deactivates the product towards further acylation, thus preventing polysubstitution—a common issue in Friedel-Crafts alkylation.[10] Because of this product-catalyst complexation, stoichiometric or even excess amounts of the Lewis acid are required to drive the reaction to completion.[5] The complex is subsequently hydrolyzed during the aqueous workup to release the final ketone product.[10]

Caption: Step-by-step workflow for the acylation reaction.

Step-by-Step Procedure

• Reaction Setup: Assemble a 250 mL three-necked, round-bottomed flask, equipped with a magnetic stirrer, a pressure-equalizing dropping funnel, and a reflux condenser. The condenser outlet should be fitted with a calcium chloride drying tube or a nitrogen/argon inlet. Flame-dry all glassware and allow it to cool to room temperature under a stream of inert gas.

• Catalyst Suspension: To the reaction flask, add anhydrous aluminum chloride (4.41 g, 33.1 mmol) followed by 30 mL of anhydrous dichloromethane (DCM). Stir the mixture to form a suspension.

• Cooling: Immerse the flask in an ice-water bath and cool the suspension to 0°C with continuous stirring.

• Reagent Addition:

  • In a separate flask, prepare a solution of 4-Ethyl-1,2-dimethoxybenzene (5.00 g, 30.1 mmol) in 20 mL of anhydrous DCM.

  • Add acetyl chloride (2.58 mL, 36.1 mmol) to the dropping funnel.

  • Add the acetyl chloride dropwise to the stirred AlCl₃ suspension over a period of 15 minutes, ensuring the temperature does not rise above 5°C.

  • After the addition is complete, add the solution of 4-Ethyl-1,2-dimethoxybenzene from its flask to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes. Maintain the temperature at 0°C. A color change to deep orange or red is typically observed. [11]5. Reaction Progression: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Isolation:

  • Prepare a 400 mL beaker containing approximately 50 g of crushed ice and 15 mL of concentrated hydrochloric acid.

  • CAUTION: Exothermic and gas evolution (HCl). Slowly and carefully pour the reaction mixture into the ice/HCl slurry with vigorous stirring. This will hydrolyze the aluminum complexes. [12] * Transfer the entire mixture to a 500 mL separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice with 30 mL portions of DCM. [11] * Combine all organic layers and wash sequentially with 30 mL of saturated aqueous NaHCO₃ solution, 30 mL of water, and finally 30 mL of brine. [12]7. Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil or solid by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure acetophenone derivative.

Data Analysis and Expected Results

The acylation is expected to occur at the C-5 position, which is ortho to one methoxy group and para to the other, and meta to the ethyl group. This position is highly activated and sterically accessible.

Product Characterization Data

Parameter	Expected Value/Observation
Product Name	1-(4,5-dimethoxy-2-ethylphenyl)ethan-1-one
Yield	75-85%
Appearance	Pale yellow oil or low-melting solid
¹H NMR (CDCl₃, 400 MHz)	δ ~7.2 (s, 1H, Ar-H), 6.8 (s, 1H, Ar-H), 3.9 (s, 3H, OCH₃), 3.85 (s, 3H, OCH₃), 2.6 (q, 2H, -CH₂CH₃), 2.5 (s, 3H, -COCH₃), 1.2 (t, 3H, -CH₂CH₃) ppm
¹³C NMR (CDCl₃, 100 MHz)	δ ~199 (C=O), 152, 148, 135, 125, 112, 110 (Ar-C), 56.2, 56.0 (OCH₃), 28 (-COCH₃), 25 (-CH₂CH₃), 15 (-CH₂CH₃) ppm
IR (thin film)	~1675 cm⁻¹ (Ar-C=O stretch), ~1260 cm⁻¹ (C-O stretch)
MS (EI)	m/z = 208 (M⁺)

Troubleshooting and Safety

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Reaction	Inactive catalyst (hydrolyzed AlCl₃), insufficient reaction time/temperature.	Use fresh, anhydrous AlCl₃ from a newly opened bottle. Ensure all glassware is perfectly dry. Increase reaction time or gently warm the reaction mixture after addition.
Formation of Byproducts	Reaction temperature too high, incorrect stoichiometry.	Maintain strict temperature control during the addition of reagents. Use the correct molar equivalents of catalyst and acylating agent.
Difficult Work-up	Formation of emulsions during washing.	Add more brine to the separatory funnel to help break the emulsion. Allow the mixture to stand for a longer period.

Safety Precautions:

• Aluminum chloride is a corrosive solid that reacts violently with water, releasing heat and toxic HCl gas. Handle with care in a fume hood, avoiding skin contact and inhalation. [11]* Acetyl chloride is a corrosive, volatile, and lachrymatory liquid. Always handle it in a fume hood. [12]* Dichloromethane is a volatile solvent and a suspected carcinogen. Minimize exposure and use only in a well-ventilated fume hood.

• The quenching step is highly exothermic. Perform it slowly and behind a safety shield.

• Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

References

• Benchchem. (n.d.). Application Notes & Protocols: Experimental Setup for Friedel-Crafts Acylation Reactions.
• YouTube. (2020, October 20). Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization.
• Benchchem. (n.d.). Application Notes and Protocols: Friedel-Crafts Acylation using Ethyl 4-Oxobutanoate Derivatives.
• Wikipedia. (n.d.). Benzene.
• Wikipedia. (n.d.). Friedel–Crafts reaction.
• YouTube. (2016, December 29). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution.
• umich.edu. (n.d.). Experiment 1: Friedel-Crafts Acylation.
• International Journal of Advanced Chemistry Research. (2021, May 26). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems.
• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
• L.S.College, Muzaffarpur. (2020, August 24). Friedel–Crafts reaction.
• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation.
• YouTube. (2014, March 12). Friedel-Crafts Acylation Reaction Mechanism EAS Vid 7 by Leah4sci.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chemistryjournals.net [chemistryjournals.net]
• 4. Benzene - Wikipedia [en.wikipedia.org]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. Friedel–Crafts Acylation [sigmaaldrich.com]
• 7. youtube.com [youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. lscollege.ac.in [lscollege.ac.in]
• 11. youtube.com [youtube.com]
• 12. websites.umich.edu [websites.umich.edu]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions with 4-Ethyl-1,2-dimethoxybenzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

This document provides a detailed guide to performing palladium-catalyzed cross-coupling reactions on an important structural motif: 4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole. Derivatives of this electron-rich aromatic compound are valuable intermediates in the synthesis of pharmaceuticals and other biologically active molecules. This guide moves beyond simple procedural lists, offering insights into the causality behind experimental choices, ensuring scientifically sound and reproducible outcomes. We will explore the theoretical underpinnings of key cross-coupling reactions, provide validated, step-by-step protocols for Suzuki-Miyaura, Heck, and Sonogashira couplings, and present data in a clear, comparative format.

Foundational Principles: The Palladium Catalytic Cycle

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis, a feat recognized with the 2010 Nobel Prize in Chemistry awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki.[1] These reactions provide a powerful means to construct carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[2][3] The versatility of these reactions stems from a common mechanistic pathway: a catalytic cycle involving palladium in the Pd(0) and Pd(II) oxidation states.[2][4]

The generally accepted mechanism for most cross-coupling reactions comprises three key steps:[4][5]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophilic partner (e.g., an aryl halide derivative of 4-ethyl-1,2-dimethoxybenzene), forming a Pd(II) intermediate.[1][6] The reactivity order for the halide is typically I > OTf ≈ Br > Cl.[2]

• Transmetalation (for Suzuki, Sonogashira, etc.): The organic group from a nucleophilic organometallic reagent (e.g., an organoboron compound in the Suzuki reaction) is transferred to the palladium center, displacing the halide.[1] This step often requires a base to facilitate the transfer.[2]

• Reductive Elimination: The two organic fragments on the palladium center couple, forming the desired product and regenerating the catalytically active Pd(0) species, which re-enters the cycle.[2][5]

For the Heck reaction, the mechanism varies slightly, involving migratory insertion of an alkene followed by β-hydride elimination.[6][7]

References

• 1. nobelprize.org [nobelprize.org]
• 2. fiveable.me [fiveable.me]
• 3. researchgate.net [researchgate.net]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 6. Heck reaction - Wikipedia [en.wikipedia.org]
• 7. Video: Palladium-Catalyzed Cross Coupling; Heck Coupling Reaction [jove.com]

Technical Notes & Optimization

Technical Support Center: Common Side Products in the Nitration of Veratrole Derivatives

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The nitration of veratrole (1,2-dimethoxybenzene) and its derivatives is a fundamental electrophilic aromatic substitution reaction critical for the synthesis of various intermediates in the pharmaceutical, agrochemical, and fragrance industries. The two methoxy groups are strong activating, ortho-, para-directing substituents, which should ideally lead to the selective formation of the 4-nitroveratrole derivative. However, the high reactivity of the veratrole nucleus often results in a complex mixture of products, posing significant challenges in purification and yield optimization. This technical support guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the common side products encountered during the nitration of veratrole derivatives.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the expected major and minor products in the nitration of veratrole?

In the mononitration of veratrole, the major product is typically 4-nitroveratrole . The two methoxy groups at positions 1 and 2 of the benzene ring are activating and ortho-, para-directing. The para-position (C4) is sterically more accessible than the ortho-positions (C3 and C6), leading to the predominance of the 4-nitro isomer. The other possible mononitrated isomer, 3-nitroveratrole , is generally formed as a minor product. The directing effects of the activating methoxy groups are the primary determinants of this regioselectivity.[1][2]

Q2: What are the primary types of side products I should be aware of?

Beyond the isomeric mononitration products, several other side products can form, complicating the reaction outcome. These can be broadly categorized as:

• Over-nitration products: The high activation of the ring by the two methoxy groups makes it susceptible to further nitration, leading to the formation of dinitroveratrole isomers, such as 4,5-dinitroveratrole.[3][4]

• Oxidation products: The strong oxidizing nature of many nitrating agents can lead to the formation of colored byproducts, including quinones .[5]

• Demethylation products: Under certain conditions, one or both of the methoxy groups can be cleaved, resulting in the formation of nitrophenolic compounds .

Q3: How do reaction conditions influence the formation of side products?

The distribution of products and side products is highly dependent on the reaction conditions. Key parameters to control include:

• Temperature: Higher temperatures generally increase the rates of all reactions, including the formation of side products. Over-nitration and oxidation are particularly favored at elevated temperatures. Maintaining a low temperature (e.g., 0-10 °C) is crucial for selectivity.

• Nitrating Agent: The choice and concentration of the nitrating agent are critical. Stronger nitrating mixtures, such as a mixture of concentrated nitric and sulfuric acids, increase the likelihood of over-nitration. Milder reagents like nitric acid in acetic acid or acetyl nitrate may offer better control.[6]

• Reaction Time: Prolonged reaction times can lead to a higher prevalence of side products, especially dinitrated compounds. Monitoring the reaction progress by techniques like TLC or HPLC is recommended to quench the reaction upon completion.

• Acid Catalyst: While veratrole's high reactivity may not always necessitate a strong acid catalyst like sulfuric acid for mononitration, its presence significantly increases the concentration of the nitronium ion (NO₂⁺), thereby increasing the reaction rate and the risk of over-nitration.[2]

Q4: What is the mechanism behind the formation of these side products?

The formation of these side products can be explained by the following mechanisms:

• Over-nitration: The initial product, 4-nitroveratrole, still possesses an activated aromatic ring, albeit less so than veratrole due to the electron-withdrawing nitro group. Under forcing conditions, it can undergo a second electrophilic aromatic substitution to yield dinitroveratrole.

• Oxidation: The nitrating agent or acidic medium can oxidize the electron-rich veratrole ring, leading to the formation of quinone-like structures. This is often indicated by the appearance of dark coloration in the reaction mixture.

• Demethylation: This is thought to proceed via nucleophilic attack on the methyl group of the methoxy substituent, often facilitated by the acidic conditions and the presence of nucleophiles in the reaction mixture. The resulting nitrophenols are often more susceptible to oxidation, contributing to the formation of colored impurities.

Part 2: Troubleshooting Guide

Problem 1: Low Yield of the Desired 4-Nitro-veratrole Derivative

Possible Cause	Explanation	Recommended Solution
Incomplete Reaction	The reaction may not have gone to completion due to insufficient reaction time, low temperature, or a nitrating agent that is not potent enough.	Monitor the reaction using TLC or HPLC to determine the optimal reaction time. Consider a modest increase in temperature, but be cautious of increased side product formation. A stronger nitrating agent could be employed, but with careful control to avoid over-nitration.
Product Loss During Workup	The desired product may be partially soluble in the aqueous phase, especially if excessive washing is performed. Emulsion formation during extraction can also lead to product loss.	Minimize the volume of water used for washing. Use brine (saturated NaCl solution) to break emulsions and reduce the solubility of the organic product in the aqueous layer.
Formation of Multiple Side Products	The formation of significant amounts of isomers, dinitrated compounds, or oxidation products will inherently lower the yield of the desired product.	Refer to the troubleshooting sections below for specific side products. Optimize reaction conditions (lower temperature, shorter reaction time, milder nitrating agent) to enhance selectivity.

Problem 2: Significant Formation of the 3-Nitro Isomer

Possible Cause	Explanation	Recommended Solution
Reaction Kinetics vs. Thermodynamics	While the 4-nitro isomer is thermodynamically favored, the kinetic product distribution can be influenced by the reaction conditions.	Employing milder reaction conditions and lower temperatures can sometimes improve the regioselectivity towards the thermodynamically more stable 4-isomer.
Steric Hindrance of Nitrating Agent	A bulkier nitrating agent might favor substitution at the less hindered para position.	While counterintuitive, exploring different nitrating systems could reveal variations in isomer ratios. However, controlling temperature is generally the most effective approach.
Purification Challenges	The 3- and 4-nitro isomers can be difficult to separate by simple crystallization due to similar physical properties.	Utilize column chromatography with a suitable solvent system (e.g., hexane/ethyl acetate) for efficient separation. Analytical techniques like HPLC can be used to quantify the isomer ratio.[7]

Problem 3: Presence of Dinitrated Byproducts

Possible Cause	Explanation	Recommended Solution
Excess Nitrating Agent	Using a large excess of the nitrating agent will drive the reaction towards di- and even trinitration.	Use a stoichiometric amount or a slight excess (e.g., 1.05-1.1 equivalents) of the nitrating agent. Add the nitrating agent slowly and portion-wise to maintain a low instantaneous concentration.
High Reaction Temperature	Elevated temperatures provide the activation energy for the second nitration step.	Maintain strict temperature control, preferably at or below 10 °C.
Potent Nitrating System	A mixture of concentrated nitric and sulfuric acids is highly effective at dinitration.	Consider using a milder nitrating system, such as nitric acid in acetic acid, or acetyl nitrate.[6]

Problem 4: Dark-colored Reaction Mixture/Products (Indicating Oxidation)

Possible Cause	Explanation	Recommended Solution
Oxidative Side Reactions	The nitrating agent is a strong oxidant and can degrade the electron-rich veratrole ring, leading to the formation of colored quinones and polymeric materials.	Use the minimum effective concentration of the nitrating agent. Ensure the reaction temperature is kept low. Consider the use of a co-solvent that can help to dissipate heat and moderate the reactivity.
Presence of Nitrous Acid	Nitrous acid (HNO₂) can be present in nitric acid and can catalyze oxidative side reactions.	Use fresh, high-purity nitric acid. The addition of a small amount of urea can scavenge any nitrous acid present.
Air Oxidation	The highly activated veratrole ring can be susceptible to air oxidation, especially under acidic conditions.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Problem 5: Evidence of Demethylation (Formation of Nitrophenols)

Possible Cause	Explanation	Recommended Solution
Harsh Acidic Conditions	Strong acids, particularly in the presence of water, can catalyze the cleavage of the ether linkages.	Avoid the use of excessively strong acidic conditions where possible. Ensure anhydrous conditions if demethylation is a significant issue.
Nucleophilic Attack on Methyl Groups	The presence of nucleophiles in the reaction mixture can facilitate the demethylation process.	Use high-purity reagents and solvents to minimize the presence of unwanted nucleophiles.
Elevated Temperatures	Higher temperatures can promote the demethylation reaction.	Maintain low reaction temperatures throughout the addition and stirring phases.

Part 3: Experimental Protocols & Analytical Methods

Protocol 1: Synthesis of 4-Nitroveratrole

This protocol is a general guideline and may require optimization for specific veratrole derivatives.

• Preparation: In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve veratrole (1 equivalent) in glacial acetic acid. Cool the solution to 0-5 °C in an ice-salt bath.

• Nitration: Slowly add a solution of concentrated nitric acid (1.05 equivalents) in glacial acetic acid dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C.

• Reaction: Stir the mixture at 0-5 °C and monitor the reaction progress by TLC (e.g., using a 4:1 hexane:ethyl acetate mobile phase).

• Quenching: Once the starting material is consumed (typically 1-2 hours), slowly pour the reaction mixture into a beaker containing crushed ice with stirring.

• Isolation: The crude 4-nitroveratrole will precipitate as a yellow solid. Collect the solid by vacuum filtration and wash with cold water until the washings are neutral.

• Purification: Recrystallize the crude product from ethanol or purify by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: HPLC Method for Product and Byproduct Analysis

This method can be used to quantify the major product and key byproducts.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water. A typical starting point is a 60:40 (v/v) mixture of acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength of 254 nm or 310 nm.

• Quantification: Use external standards of purified 4-nitroveratrole, 3-nitroveratrole, and 4,5-dinitroveratrole to create calibration curves for accurate quantification.

Protocol 3: GC-MS Method for Byproduct Identification

GC-MS is a powerful tool for identifying unknown byproducts.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: A temperature gradient program, for example, starting at 100 °C, holding for 2 minutes, then ramping to 280 °C at 10 °C/min.

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or ion trap.

• Identification: Compare the mass spectra of the unknown peaks with a mass spectral library (e.g., NIST) and with the expected fragmentation patterns of potential side products.

Part 4: Visualizing Reaction Pathways and Troubleshooting

Diagram 1: Reaction Network of Veratrole Nitration

Caption: Nitration of veratrole can lead to a variety of products.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A systematic approach to troubleshooting low yields.

References

• Onchoke, K. K. (2019). Data on GC/MS Elution profile, 1H and 13C NMR Spectra of 1-, 3-, and 6-Nitrobenzo[a]pyrenes. Data in Brief, 28, 104995. [Link]

• Musgrave, O. C., & Webster, C. J. (1969). Formation of polycyclic quinones in oxidations of 3,3′,4,4′-tetramethoxybiphenyl and veratrole. Journal of the Chemical Society D: Chemical Communications, (13), 712-713. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (2011).

• ATB (Automated Topology Builder). (n.d.). 4,5-dinitroveratrole. [Link]

• Chemistry Stack Exchange. (2014). Why is nitration of veratrole specific in these positions?. [Link]

• NIST. (n.d.). 1,2-Dimethoxy-4,5-dinitrobenzene. In NIST Chemistry WebBook. [Link]

• Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. (2024). Frontiers in Chemistry, 12. [Link]

• Separation of p-nitrotoluene and o-nitrotoluene isomers compound by high performance liquid chromatography. (2010). 2010 International Conference on Optoelectronics and Image Processing, 1, 464-467. [Link]

• Kumar, V., & Kumar, S. (2021). Synthetic Protocols for Aromatic Nitration: A Review. ChemistrySelect, 6(8), 1836-1854. [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. echemi.com [echemi.com]
• 3. 4,5-dinitroveratrole | C8H8N2O6 | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 4. 1,2-Dimethoxy-4,5-dinitrobenzene [webbook.nist.gov]
• 5. ekwan.github.io [ekwan.github.io]
• 6. Biocatalytic strategies for the nitration of aliphatic and aromatic compounds - ACS Green Chemistry [gcande.digitellinc.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Yield in Grignard Reactions with 4-Ethyl-1,2-dimethoxybenzene

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the specific challenges of achieving high yields in Grignaråd reactions involving 4-Ethyl-1,2-dimethoxybenzene.

I. Understanding the Challenges with 4-Ethyl-1,2-dimethoxybenzene in Grignard Reactions

4-Ethyl-1,2-dimethoxybenzene, a veratrole derivative, presents a unique set of challenges in Grignard reactions. While the electron-donating methoxy groups can facilitate the formation of the Grignard reagent, they can also lead to undesired side reactions. This guide will walk you through the common pitfalls and provide actionable solutions to optimize your reaction yields.

Frequently Asked Questions (FAQs)

Q1: Why is my Grignard reaction with 4-Ethyl-1,2-dimethoxybenzene failing to initiate?

A: The most common reasons for initiation failure are the presence of moisture and an inactive magnesium surface.[1] Grignard reagents are highly sensitive to water, which will quench the reagent as it forms.[1] Additionally, a passivating layer of magnesium oxide on the magnesium turnings can prevent the reaction from starting.[1][2]

Q2: I've managed to form the Grignard reagent, but my yield of the desired product is still low. What are the likely side reactions?

A: Low yields after successful initiation often point to side reactions. With a substrate like 4-Ethyl-1,2-dimethoxybenzene, potential side reactions include Wurtz coupling, where the Grignard reagent reacts with the starting aryl halide, and reactions involving the methoxy groups.[3][4]

Q3: Can the methoxy groups on the aromatic ring interfere with the Grignard reaction?

A: Yes, under certain conditions, the methoxy groups can be displaced by the Grignard reagent, especially if there is a nearby activating group like a carbonyl.[4] While less common without such activation, the possibility of complex formation or side reactions involving the Lewis acidic magnesium center and the oxygen atoms of the methoxy groups should be considered.[4]

II. In-Depth Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving issues that lead to low yields.

Guide 1: Overcoming Reaction Initiation Problems

A successful Grignard reaction begins with the efficient formation of the organomagnesium halide.

The Critical Role of Anhydrous Conditions

Grignard reagents are potent bases and will react with even trace amounts of protic solvents, particularly water.[1][5]

Protocol for Ensuring Anhydrous Conditions:

• Glassware: Thoroughly dry all glassware in an oven at >120°C overnight or flame-dry it under a vacuum, followed by cooling under an inert atmosphere (e.g., argon or nitrogen).[1]

• Solvents: Use anhydrous solvents. Diethyl ether and tetrahydrofuran (THF) are common choices.[2] THF is often preferred for its ability to better solvate and stabilize the Grignard reagent.[6] If necessary, distill the solvent over a suitable drying agent (e.g., sodium/benzophenone) immediately before use.

• Reagents: Ensure all other reagents, including the 4-bromo-1,2-dimethoxybenzene (assuming this is the precursor to the Grignard reagent), are free of water.

Activating the Magnesium Surface

The surface of magnesium turnings is often coated with a layer of magnesium oxide, which prevents the reaction with the organic halide.[2]

Methods for Magnesium Activation:

• Mechanical Activation: In a dry, inert atmosphere (like a glovebox), gently grind the magnesium turnings with a mortar and pestle to expose a fresh surface.[7]

• Chemical Activation:

  • Add a small crystal of iodine to the magnesium suspension in the solvent. The disappearance of the purple color indicates the initiation of the reaction.[1][6][8]

  • Alternatively, add a few drops of 1,2-dibromoethane. The formation of ethylene gas signifies activation.[2][9]

Troubleshooting Initiation Flowchart

Caption: A logical workflow for troubleshooting Grignard reaction initiation failures.

Guide 2: Minimizing Side Reactions and Maximizing Product Formation

Once the Grignard reagent has formed, the focus shifts to ensuring it reacts efficiently with the desired electrophile while minimizing competing side reactions.

Wurtz Coupling: An Unwanted Dimerization

The Wurtz coupling is a significant side reaction where the Grignard reagent (R-MgX) reacts with the unreacted organic halide (R-X) to form a dimer (R-R).[1]

Strategies to Minimize Wurtz Coupling:

• Slow Addition: Add the solution of the aryl halide (e.g., 4-bromo-1,2-dimethoxybenzene) dropwise to the magnesium suspension. This maintains a low concentration of the halide, reducing the likelihood of it reacting with the newly formed Grignard reagent.[1]

• Optimal Temperature: While the formation of the Grignard reagent is exothermic, maintaining a gentle reflux is often sufficient.[1] Avoid excessive heating, which can promote side reactions.

Potential Interactions with Methoxy Groups

The electron-rich nature of the dimethoxybenzene ring can influence the reactivity of the Grignard reagent.

Considerations:

• Lewis Acid Effects: The magnesium in the Grignard reagent is a Lewis acid and can coordinate with the oxygen atoms of the methoxy groups. This interaction is not typically problematic but can influence the reagent's reactivity. The choice of halide in the Grignard reagent can tune the Lewis acidity of the intermediate magnesium chelate.[10][11]

• Reaction with Electrophiles: When reacting the 4-ethyl-1,2-dimethoxyphenylmagnesium halide with an electrophile (e.g., a ketone or aldehyde), the steric hindrance from the ortho-methoxy group and the ethyl group may slow down the desired reaction.

Optimizing the Reaction with the Electrophile

The conditions under which the Grignard reagent reacts with the electrophile are crucial for high yields.

Key Parameters for Optimization:

Parameter	Recommendation	Rationale
Temperature	Add the electrophile at a low temperature (e.g., 0 °C or below) and then allow the reaction to warm to room temperature.[1]	Helps to control the exothermic reaction and can improve selectivity.
Addition Rate	Add the electrophile solution dropwise to the Grignard reagent.	Maintains a high concentration of the Grignard reagent relative to the electrophile, favoring the desired reaction.
Stoichiometry	A slight excess of the Grignard reagent (e.g., 1.1-1.2 equivalents) can be beneficial.	Ensures complete consumption of the more valuable electrophile.[12]

Reaction Pathway and Potential Side Reactions

Sources

• 1. benchchem.com [benchchem.com]
• 2. adichemistry.com [adichemistry.com]
• 3. Iron-Catalyzed Cross-Coupling of Unactivated, Secondary Alkyl Thio Ethers and Sulfones with Aryl Grignard Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solved During the Grignard reaction, I obtained a low | Chegg.com [chegg.com]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. community.wvu.edu [community.wvu.edu]
• 10. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. joaquinbarroso.com [joaquinbarroso.com]
• 12. quora.com [quora.com]

"purification techniques for 4-Ethyl-1,2-dimethoxybenzene from reaction mixtures"

This guide provides in-depth troubleshooting and frequently asked questions for the purification of 4-ethyl-1,2-dimethoxybenzene from typical reaction mixtures. It is designed for chemistry professionals engaged in organic synthesis and drug development, offering insights grounded in established chemical principles to overcome common purification challenges.

Introduction: Understanding the Purification Challenge

4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole, is a key aromatic intermediate.[1][2] Its synthesis, often via Friedel-Crafts acylation of veratrole (1,2-dimethoxybenzene) followed by reduction, or direct Friedel-Crafts alkylation, can introduce a variety of impurities.[3][4][5] These include unreacted starting materials, reaction intermediates, catalysts, and side-products. The liquid nature of the target compound and the similar properties of potential contaminants necessitate a systematic and well-chosen purification strategy.

This guide is structured to help you navigate these challenges, starting from the initial reaction workup to final high-purity isolation.

Purification Strategy Decision Workflow

Choosing the correct purification sequence is critical. The following diagram outlines a logical decision-making process based on the nature of the crude reaction mixture.

Caption: Standard workflow for a single liquid-liquid extraction wash.

Section 1.2: Column Chromatography

Chromatography is essential when distillation is ineffective, such as for separating compounds with close boiling points or removing non-volatile, colored impurities. [6] Q: My compounds are not separating on the silica gel column. What's wrong? A: Poor separation is almost always an issue with the choice of mobile phase (eluent).

• Causality: The polarity of the eluent determines the speed at which compounds travel down the column. If the eluent is too polar, all compounds will move quickly and elute together (low resolution). If it's not polar enough, compounds will remain adsorbed to the silica gel.

• Troubleshooting Steps:

  • TLC First: Always optimize your solvent system using Thin Layer Chromatography (TLC) before running a column. [6]Aim for an Rf value of ~0.3 for your target compound.

  • Adjust Polarity:

    • If everything elutes too quickly (high Rf), decrease the eluent's polarity. For a hexane/ethyl acetate system, this means increasing the percentage of hexane.

    • If nothing moves (low Rf), increase the eluent's polarity by adding more ethyl acetate.

  • Use a Gradient: Start with a low polarity eluent to remove non-polar impurities, then gradually increase the polarity to elute your product and then any more polar impurities.

Q: My product is coming off the column as a long streak instead of a tight band. Why? A: Streaking can be caused by several factors:

• Causality & Solutions:

  • Overloading: Too much crude material was loaded onto the column. Use a larger column or less material. A general rule is a 1:30 to 1:50 ratio of crude material to silica gel by weight.

  • Poor Solubility: The compound is not fully soluble in the eluent, causing it to streak as it slowly dissolves. Choose a solvent system where your compound is more soluble.

  • Acidic/Basic Compounds: Silica gel is slightly acidic. If your compound is basic, it can interact strongly and streak. Adding a small amount (~1%) of triethylamine to the eluent can resolve this. Conversely, for acidic compounds, a small amount of acetic acid can help.

  • Column Cracking: A poorly packed column with cracks or channels will lead to an uneven solvent front and poor separation. Ensure your column is packed uniformly without any air bubbles.

Technique	Common Solvent Systems (Eluents) for Dimethoxybenzenes	Polarity
TLC/Column	Hexane / Ethyl Acetate (e.g., 95:5, 90:10)	Low to Medium
TLC/Column	Dichloromethane / Hexane (e.g., 80:20, 50:50)	Medium
TLC/Column	Toluene	Low

Section 1.3: Distillation

Distillation is ideal for separating liquids with different boiling points and for removing non-volatile impurities.

Q: I'm trying to distill my product, but the temperature is fluctuating and not holding steady. A: This indicates an inefficient separation or improper setup.

• Causality: A stable temperature plateau at the boiling point of a substance is necessary for a clean separation. Fluctuations mean the vapor composition is not constant, often because the column is not properly insulated or the heating is uneven.

• Troubleshooting Steps:

  • Insulate the Column: Wrap the distillation column (from the pot to the thermometer) with glass wool or aluminum foil to prevent heat loss and maintain thermal equilibrium.

  • Control Heating: Heat the distillation flask slowly and evenly using a heating mantle with a stirrer. Avoid "bumping" by using boiling chips or a magnetic stir bar.

  • Check Thermometer Placement: The top of the thermometer bulb must be level with the bottom of the side-arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

Q: My product seems to be decomposing at its atmospheric boiling point. What can I do? A: High temperatures can cause decomposition. The solution is to perform a vacuum distillation.

• Causality: Lowering the pressure above a liquid reduces its boiling point. This allows the compound to distill at a lower, non-destructive temperature.

• Procedure:

  • Connect a vacuum pump to the distillation apparatus through a vacuum adapter.

  • Use a manometer to monitor the pressure.

  • Ensure all glassware joints are perfectly sealed (use appropriate grease if necessary) to maintain a stable vacuum.

  • Crucially, do not use boiling chips in a vacuum. They will not work effectively. Use a magnetic stirrer or introduce a fine stream of air or nitrogen through a capillary to ensure smooth boiling.

Compound	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)
4-Ethyl-1,2-dimethoxybenzene	5888-51-7	166.22	~230-240 (est.)
Veratrole (1,2-Dimethoxybenzene)	91-16-7	138.17	206-207 [7]
3',4'-Dimethoxyacetophenone	1131-62-0	180.20	286-288 [8]
4-Vinyl-1,2-dimethoxybenzene	6380-23-0	164.20	~123 °C @ 10 mmHg [9]

Note: The boiling point of 4-Ethyl-1,2-dimethoxybenzene is estimated based on similar structures. A vacuum distillation is highly recommended.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities I'll encounter when synthesizing 4-Ethyl-1,2-dimethoxybenzene? The impurity profile depends heavily on the synthetic route. For a Friedel-Crafts pathway, expect:

• Unreacted Starting Material: Veratrole (1,2-dimethoxybenzene) is a common impurity. [7]* Reaction Intermediate: If the synthesis involves reduction of a ketone, the intermediate 3',4'-dimethoxyacetophenone may be present if the reduction is incomplete. [8][10][11][12][13]* Side Products: Positional isomers from acylation/alkylation at other sites on the aromatic ring, or poly-alkylation products where more than one ethyl group is added.

• Catalyst Residue: Remnants of Lewis acids like AlCl₃ or Brønsted acids.

Q2: How do I assess the purity of my final product? A combination of techniques is best for a comprehensive assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method to determine the percentage purity and identify volatile impurities by their mass spectra. [14]* Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and reveal the presence of impurities. Integration of proton signals in ¹H NMR can provide a quantitative measure of purity against a known standard. [2]* Infrared (IR) Spectroscopy: Useful for confirming the functional groups present and the absence of intermediates (e.g., the carbonyl C=O stretch from the ketone intermediate).

Q3: What are the key physical and safety properties I should be aware of?

• Physical Properties: 4-Ethyl-1,2-dimethoxybenzene is a liquid with low water solubility and a molecular weight of 166.22 g/mol . [1][2][15]It is soluble in common organic solvents like ether, ethyl acetate, and dichloromethane.

• Safety Precautions:

  • Always handle this chemical in a well-ventilated fume hood. [16][17] * Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. [17][18] * It may cause skin, eye, and respiratory irritation. [16]Avoid inhalation and contact with skin and eyes. [17] * It is incompatible with strong oxidizing agents. [19] * Consult the Safety Data Sheet (SDS) for detailed handling and disposal information. [16][17][18][19]

References

• FooDB. (2010). Showing Compound 4-Ethyl-1,2-dimethoxybenzene (FDB019888). Available at: [Link]

• PubChem. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990. Available at: [Link]

• Human Metabolome Database. (2022). Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Available at: [Link]

• Chemsrc. 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7. Available at: [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - 1,4-Dimethoxybenzene. Available at: [Link]

• ChemDmart. Safety Data Sheet - 1,2-Dimethoxybenzene. Available at: [Link]

• NIST. Benzene, 4-ethenyl-1,2-dimethoxy-. NIST Chemistry WebBook. Available at: [Link]

• Supporting Information. A Highly Active Catalyst for Pd-Catalyzed Amination Reactions.

• International Journal of Chemical Studies. (2015). Friedel-Crafts alkylation and acylation of aromatic compounds under solvent free conditions using solid acid catalysts. Available at: [Link]

• PMC - NIH. (2025). Crystallographic and DFT study of novel dimethoxybenzene derivatives. Available at: [Link]

• ResearchGate. (2025). Kinetics of Friedel–Crafts benzoylation of veratrole with benzoic anhydride using Cs2.5H0.5PW12O40/K-10 solid acid catalyst. Available at: [Link]

• Professor Dave Explains. (2022). Liquid-Liquid Extraction. YouTube. Available at: [Link]

• St-Lawrence Chemical. 4-Ethyl-1, 2-dimethoxybenzene, min 95%, 1 gram. Available at: [Link]

• Wikipedia. Friedel–Crafts reaction. Available at: [Link]

• PMC - NIH. Applications of Friedel–Crafts reactions in total synthesis of natural products. Available at: [Link]

• University Course Material. Chromatography.

• The Royal Society of Chemistry. (2017). Synthesis of 1,4-di-t-butyl-2,5-dimethoxybenzene. Available at: [Link]

• The Good Scents Company. 3',4'-dimethoxyacetophenone. Available at: [Link]

• Reddit. (2019). Liquid-Liquid Extraction [OChem lab]. Available at: [Link]

• PubChem. 3,4-Dimethoxyphenyl methyl ketone | C10H12O3 | CID 14328. Available at: [Link]

• Wikipedia. 1,2-Dimethoxybenzene. Available at: [Link]

• MDPI. (2022). Characterization of Volatile Organic Compounds Released by Penicillium expansum and Penicillium polonicum. Available at: [Link]

Sources

• 1. Showing Compound 4-Ethyl-1,2-dimethoxybenzene (FDB019888) - FooDB [foodb.ca]
• 2. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemijournal.com [chemijournal.com]
• 4. researchgate.net [researchgate.net]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. 1,2-Dimethoxybenzene - Wikipedia [en.wikipedia.org]
• 8. 3′,4′-二甲氧基苯乙酮 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Benzene, 4-ethenyl-1,2-dimethoxy- [webbook.nist.gov]
• 10. 3',4'-dimethoxyacetophenone, 1131-62-0 [thegoodscentscompany.com]
• 11. CAS 1131-62-0: 3,4-Dimethoxyacetophenone | CymitQuimica [cymitquimica.com]
• 12. 3,4-Dimethoxyphenyl methyl ketone | C10H12O3 | CID 14328 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 3',4'-Dimethoxyacetophenone, 98+% 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 14. Characterization of Volatile Organic Compounds Released by Penicillium expansum and Penicillium polonicum | MDPI [mdpi.com]
• 15. calpaclab.com [calpaclab.com]
• 16. assets.thermofisher.cn [assets.thermofisher.cn]
• 17. fishersci.com [fishersci.com]
• 18. chemdmart.com [chemdmart.com]
• 19. static.cymitquimica.com [static.cymitquimica.com]

"recrystallization methods for purifying solid derivatives of 4-Ethyl-1,2-dimethoxybenzene"

Technical Support Center: Recrystallization of 4-Ethyl-1,2-dimethoxybenzene Derivatives

Welcome to the technical support hub for the purification of solid derivatives of 4-Ethyl-1,2-dimethoxybenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of recrystallization for this specific class of compounds. Here, we address common challenges and provide practical, field-tested solutions to help you achieve the highest purity for your materials.

Understanding Your Molecule: 4-Ethyl-1,2-dimethoxybenzene and its Derivatives

The core structure, 4-Ethyl-1,2-dimethoxybenzene, possesses a unique combination of polar and non-polar characteristics. The benzene ring and the ethyl group contribute to its non-polar nature, while the two methoxy groups introduce polarity.[1] This dual nature is a critical factor in selecting an appropriate recrystallization solvent. Derivatives of this compound may have altered polarities depending on the functional groups added, which must be considered during solvent screening.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in developing a recrystallization protocol for a new derivative?

A1: The most crucial initial step is solvent selection.[2][3][4] A successful recrystallization hinges on identifying a solvent (or solvent system) where your compound is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[2][5] This temperature-dependent solubility differential is the driving force for crystallization and purification.[6]

Q2: How do I systematically screen for a suitable solvent?

A2: A systematic approach is vital. Begin by testing the solubility of a small amount of your crude solid (10-20 mg) in about 0.5 mL of various solvents at room temperature and then upon heating.[7] A good candidate solvent will not dissolve the compound at room temperature but will completely dissolve it upon heating.[2][5]

Q3: My compound is soluble in most solvents at room temperature. What should I do?

A3: If your compound is highly soluble in common solvents, consider using a mixed-solvent system (co-solvent).[8] This typically involves dissolving your compound in a "good" solvent (in which it is very soluble) and then slowly adding a "poor" solvent (in which it is insoluble) until the solution becomes turbid. The turbidity indicates the saturation point, and subsequent heating to clarify the solution followed by slow cooling can induce crystallization.[9] A common practice is to use miscible solvent pairs with different polarities.[8]

Q4: What are the signs of a successful recrystallization?

A4: A successful recrystallization is characterized by the slow formation of well-defined crystals as the solution cools.[10] The resulting crystals should be purer than the starting material, which can be confirmed by a sharper and higher melting point and by analytical techniques such as NMR or HPLC.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Problem 1: No Crystals Form Upon Cooling

Cause A: Too Much Solvent Was Used This is the most frequent reason for crystallization failure.[11] An excessive amount of solvent will keep your compound dissolved even at low temperatures.

• Solution: Reduce the solvent volume by gentle heating under a stream of nitrogen or by using a rotary evaporator until the solution is saturated.[11] Then, allow the concentrated solution to cool again.

Cause B: The Solution is Supersaturated Sometimes, a solution can cool below its saturation point without forming crystals.[11]

• Solution 1: Scratching. Gently scratch the inside surface of the flask with a glass rod at the meniscus.[9][11] The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Solution 2: Seeding. If you have a small crystal of the pure compound, add it to the supersaturated solution.[11][12] This "seed" crystal will act as a template for further crystal growth.

• Solution 3: Further Cooling. If scratching and seeding are unsuccessful, try cooling the solution in an ice-water bath or even a dry ice/acetone bath, depending on the freezing point of your solvent.[9]

Problem 2: The Compound "Oils Out"

"Oiling out" occurs when the solute separates from the solution as a liquid instead of a solid.[9][13] This is problematic because the oil can trap impurities, defeating the purpose of recrystallization.[9][14]

Cause A: The Solution Was Cooled Too Quickly Rapid cooling can lead to a high level of supersaturation, favoring the formation of an oil over an ordered crystal lattice.[13][14]

• Solution: Reheat the solution until the oil redissolves. You may need to add a small amount of additional solvent. Allow the solution to cool much more slowly. Insulating the flask can help achieve a slower cooling rate.[11]

Cause B: Inappropriate Solvent Choice The boiling point of the solvent might be higher than the melting point of your compound, causing it to melt before dissolving.[8]

• Solution: Select a solvent with a lower boiling point. Alternatively, use a mixed-solvent system to lower the temperature at which the compound dissolves.

Cause C: High Concentration of Impurities Impurities can sometimes suppress crystallization and promote oiling out.[13][14]

• Solution: Try to remove some impurities before recrystallization, for example, by passing a solution of the crude product through a small plug of silica gel. Adding activated charcoal to the hot solution can also help remove colored impurities that may interfere with crystallization.[13]

Problem 3: Poor Recovery of the Purified Compound

Cause A: Premature Crystallization During Hot Filtration If your crude solid contains insoluble impurities, a hot filtration step is necessary. However, the compound can crystallize in the filter funnel as the solution cools.

• Solution: Use a heated filter funnel or keep the funnel warm with steam.[9] It's also helpful to use a slight excess of hot solvent to ensure the compound remains in solution during filtration. The excess solvent can be evaporated after filtration.[9]

Cause B: Compound is Too Soluble in the Cold Solvent Even at low temperatures, some of your compound will remain dissolved in the mother liquor.[15]

• Solution: Ensure the solution is thoroughly chilled in an ice bath before filtration to minimize solubility.[16] Wash the collected crystals with a minimal amount of ice-cold solvent to remove any remaining impurities without dissolving a significant amount of the product.[15]

Experimental Protocols & Data

General Recrystallization Workflow

Below is a generalized step-by-step protocol that can be adapted for your specific 4-Ethyl-1,2-dimethoxybenzene derivative.

• Solvent Selection: As detailed in the FAQ, perform small-scale solubility tests to identify a suitable solvent or solvent pair.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to the solvent's boiling point while stirring or swirling. Continue adding small portions of hot solvent until the solid just dissolves.[15]

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or charcoal present, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm flask.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature.[15] Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[9]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent.[8][15]

• Drying: Allow the crystals to dry thoroughly to remove any residual solvent.[5][15] This can be done by air drying or in a vacuum oven.

Solvent Selection Guide

The following table provides a starting point for solvent selection based on polarity. Given the structure of 4-Ethyl-1,2-dimethoxybenzene, solvents of intermediate polarity are often a good starting point.

Solvent	Boiling Point (°C)	Polarity	Potential Use Case
Water	100	High	Good for highly polar derivatives. Can be used as an anti-solvent with alcohols.
Ethanol	78	High	A versatile solvent, often used in combination with water.
Methanol	65	High	Similar to ethanol but with a lower boiling point.[17]
Acetone	56	Medium	A strong solvent, but its low boiling point can be a drawback.[17]
Ethyl Acetate	77	Medium	A good general-purpose solvent for compounds of intermediate polarity.[17]
Dichloromethane	40	Medium	Often too good a solvent, but can be used in solvent pairs. Very volatile.
Toluene	111	Low	Suitable for less polar derivatives.
Hexane/Heptane	~69 / ~98	Low	Good for non-polar derivatives or as an anti-solvent with more polar solvents.

Visual Guides

Recrystallization Workflow Diagram

Caption: Decision tree for troubleshooting common recrystallization problems.

References

• Recrystallization1. (n.d.).
• Recrystallization. (n.d.).
• Why do crystals oil out and what are the remedies and prevention methods? (2024). Brainly.
• Oiling Out in Crystallization. (n.d.). Mettler Toledo.
• recrystallization.pdf. (n.d.).
• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry.
• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.).
• Finding the best solvent for recrystallisation student sheet. (2021). Royal Society of Chemistry.

• Showing Compound 4-Ethyl-1,2-dimethoxybenzene (FDB019888). (n.d.). FooDB. Retrieved from [Link]

• Solvent selection for recrystallization: An undergraduate organic experiment. (n.d.).
• Experiment : Recrystallization – Part I: Solvent Selectionn. (n.d.). Science Learning Center.

• Are there any general rules for choosing solvents for recrystallization?. (2012). Chemistry Stack Exchange. Retrieved from [Link]

• Problems with Recrystallisations. (n.d.). University of York, Chemistry Teaching Labs.
• Technical Support Center: Preventing Oiling Out in Diastereomeric Salt Formation. (n.d.). Benchchem.

• How to Purify an organic compound via recrystallization or reprecipitation?. (2025). ResearchGate. Retrieved from [Link]

• Recrystallization - Organic Chemistry. (n.d.). Jack Westin. Retrieved from [Link]

• Recrystallization (chemistry). (n.d.). Wikipedia. Retrieved from [Link]

• Recrystallization Definition, Principle & Purpose. (2022). PraxiLabs. Retrieved from [Link]

• Recrystallization (help meeeeee). (2013). Reddit. Retrieved from [Link]

• Recrystallization and Crystallization. (n.d.).

• 4-Ethyl-1,2-dimethoxybenzene. (n.d.). PubChem. Retrieved from [Link]

• What is the best solvent for recrystallization?. (2017). Quora. Retrieved from [Link]

• How to Perform a Recrystallization. (n.d.). Ventura College Organic Chemistry Lab.
• Recrystallization - Part 2. (n.d.).

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022). YouTube. Retrieved from [Link]

• 4-Ethyl-1,2-dimethoxybenzene. (2025). Chemsrc. Retrieved from [Link]

• Why I am not getting crystals?. (2012). ResearchGate. Retrieved from [Link]

• Recrystallization. (n.d.).

• Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). (n.d.). Human Metabolome Database. Retrieved from [Link]

• Guide for crystallization. (n.d.).
• How To: Grow X-Ray Quality Crystals. (n.d.). University of Rochester, Department of Chemistry.
• Advice for Crystallization. (n.d.). Universität Potsdam.

• Crystal Growing Tips. (2015). University of Florida, The Center for Xray Crystallography. Retrieved from [Link]

• Benzene, 4-ethenyl-1,2-dimethoxy-. (n.d.). NIST WebBook. Retrieved from [Link]

• viii. common solvents for crystallization. (n.d.).

• Go-to recrystallization solvent mixtures. (2023). Reddit. Retrieved from [Link]

• 2-Ethyl-1,4-dimethoxybenzene. (n.d.). PubChem. Retrieved from [Link]

• Crystallographic and DFT study of novel dimethoxybenzene derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Crystallographic and DFT study of novel dimethoxybenzene derivatives. (2025). PMC - NIH. Retrieved from [Link]

• Photoinduced Geometric Isomerization of 1-Aryl-1,3-Butadienes: Influence of Substituent on Photoreactivity—Structural and Photochemical Insights. (n.d.). MDPI. Retrieved from [Link]

• Molecular and crystal structure, optical properties and DFT studies of 1,4-dimethoxy-2,5-bis[2-(4-nitrophenyl)ethenyl]benzene. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. Showing Compound 4-Ethyl-1,2-dimethoxybenzene (FDB019888) - FooDB [foodb.ca]
• 2. edu.rsc.org [edu.rsc.org]
• 3. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Recrystallization [sites.pitt.edu]
• 6. jackwestin.com [jackwestin.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. researchgate.net [researchgate.net]
• 11. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 12. mt.com [mt.com]
• 13. brainly.com [brainly.com]
• 14. benchchem.com [benchchem.com]
• 15. people.chem.umass.edu [people.chem.umass.edu]
• 16. rubingroup.org [rubingroup.org]
• 17. quora.com [quora.com]

"column chromatography protocols for separating isomers of ethyl-dimethoxybenzene"

Welcome to the Technical Support Center for the chromatographic separation of ethyl-dimethoxybenzene isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the unique challenges presented by this separation. Here, we move beyond simple protocols to explain the underlying principles, helping you troubleshoot effectively and optimize your results.

Introduction: The Challenge of Isomer Separation

Separating structural isomers like the ethyl-dimethoxybenzene series (1-ethyl-2,3-dimethoxybenzene, 1-ethyl-3,4-dimethoxybenzene, etc.) is a common yet significant challenge in organic synthesis and purification. Due to their identical molecular weight and similar chemical properties, their separation relies on subtle differences in polarity and stereochemistry.[1] Column chromatography is a powerful technique for this purpose, but success hinges on the careful selection of stationary and mobile phases and meticulous execution.[2] This guide provides a structured approach to overcoming the common hurdles in these separations.

Troubleshooting Guide (Q&A Format)

This section addresses specific problems you may encounter during your experiments.

Question 1: Why am I seeing poor or no separation between my ethyl-dimethoxybenzene isomers on the TLC plate and the column?

Answer: This is the most common issue and typically points to a suboptimal mobile phase or incorrect stationary phase selection.

• Probable Cause 1: Incorrect Mobile Phase Polarity. The polarity of your eluent may be too high, causing all isomers to travel up the column too quickly (high Rf values), or too low, causing them to remain adsorbed to the stationary phase (low Rf values).[1] Structural isomers often have very similar interactions with the stationary phase, leading to overlapping elution profiles.[3]

• Solution:

  • Systematic TLC Analysis: Before running a column, always optimize the solvent system using Thin Layer Chromatography (TLC).[2] Test various mixtures of a non-polar solvent (e.g., hexanes, petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane).[4]

  • Target an Optimal Rf Value: Aim for a solvent system that places the Rf value of your target isomer around 0.3.[5] This generally provides the best balance for separation on a column.

  • Solvent Selectivity: If changing the polarity ratio (e.g., from 10% ethyl acetate in hexanes to 15%) doesn't improve separation, try changing the solvent itself. For example, switching from an ethyl acetate/hexane system to a dichloromethane/hexane system can alter the selectivity of the separation due to different solvent interactions with the isomers.

• Probable Cause 2: Inappropriate Stationary Phase. While silica gel is the standard choice for normal-phase chromatography and is suitable for most non-polar to moderately polar compounds, its acidic nature can sometimes cause issues.[6][7]

• Solution:

  • Standard Silica: For most ethyl-dimethoxybenzene isomers, standard silica gel (230-400 mesh) is a good starting point.[8]

  • Alumina as an Alternative: If your isomers are particularly acid-sensitive or if you suspect strong, undesirable interactions with silica, alumina can be a good alternative.[6] Alumina is available in basic, neutral, and acidic forms, offering more flexibility.

  • Compound Stability Check: You can check if your compound is degrading on silica gel by running a 2D TLC. Spot your compound, run the plate in one solvent system, dry it, rotate it 90 degrees, and run it again in the same solvent system. If a new spot appears off the diagonal, your compound is likely unstable on the stationary phase.[9][10]

Question 2: My target compound is eluting as a broad band (tailing), leading to mixed fractions. What's wrong?

Answer: Peak tailing often indicates undesirable interactions between your compound and the stationary phase or issues with how the sample was loaded.[2]

• Probable Cause 1: Strong Sample-Stationary Phase Interaction. If the isomers have functional groups that can interact too strongly with the silanol groups on silica, it can cause tailing.[2]

• Solution:

  • Use a Different Stationary Phase: Consider using a less active stationary phase like deactivated silica or alumina.

  • Modify the Mobile Phase: Adding a small amount of a slightly more polar solvent or a modifier can sometimes improve peak shape. For example, for amine-containing compounds that often tail on acidic silica, adding ~1% triethylamine to the eluent can neutralize the acidic sites and improve elution.[4][7]

• Probable Cause 2: Column Overloading or Poor Loading Technique. Applying too much sample or dissolving it in a solvent that is too strong can cause the initial band to broaden.[1]

• Solution:

  • Reduce Sample Load: A general rule is to use a ratio of at least 30:1 of silica gel to crude product weight for simple separations, and up to 100:1 for difficult separations.[5]

  • Use the "Dry Loading" Technique: If your compound is not very soluble in the mobile phase, dissolve it in a suitable solvent (like dichloromethane), add a small amount of silica gel (3-5 times the weight of your sample), and evaporate the solvent to get a free-flowing powder.[5][9] This powder can then be carefully added to the top of your packed column. This method ensures the sample is introduced as a very narrow, concentrated band.

  • Wet Loading: If using wet loading, dissolve your sample in the minimum amount of the mobile phase or a slightly less polar solvent.[9] Using a solvent that is more polar than your mobile phase will cause band broadening.

Question 3: The column is running very slowly, or the pressure has increased significantly.

Answer: This usually indicates a blockage or an improperly packed column.

• Probable Cause 1: Column Packed Too Tightly or Fine Particles. Using silica with a very small particle size or packing the column too tightly can impede solvent flow. Air bubbles trapped during packing can also cause blockages.[2]

• Solution:

  • Proper Packing Technique: Prepare a slurry of the silica gel in your initial, least polar solvent.[5] Pour this slurry into the column and gently tap the sides to ensure even packing and to dislodge any trapped air bubbles.[6] Let the silica settle into a uniform bed.

  • Use Sand Layers: Place a thin layer of sand at the bottom of the column (on top of the cotton or fritted disc) and another thin layer on top of the packed silica.[5] The top layer prevents the silica bed from being disturbed when you add solvent.

• Probable Cause 2: Precipitation of the Compound. If your sample is not fully soluble in the mobile phase, it can precipitate at the top of the column, causing a blockage.[7]

• Solution:

  • Ensure Solubility: Make sure your chosen mobile phase can fully dissolve your sample mixture. This is another reason why the "dry loading" technique is often preferred for samples with limited solubility.[9]

  • Back-flushing (Advanced): In severe cases, carefully back-flushing the column with a stronger solvent might dislodge the blockage, but this is a last resort.[2]

Frequently Asked Questions (FAQs)

Q1: How do I determine the correct column size and amount of silica gel to use?

The amount of silica gel depends on the difficulty of the separation and the quantity of the crude mixture.

• Easy Separations (ΔRf > 0.2): A silica-to-sample weight ratio of 30:1 is often sufficient.[5]

• Difficult Separations (ΔRf < 0.1): A ratio of 100:1 or even higher may be necessary.[5]

• Column Diameter: The column diameter should be chosen to allow for a silica bed height of about 15-20 cm. A taller, narrower column generally provides better resolution than a shorter, wider one.

Q2: What is the difference between isocratic and gradient elution, and when should I use each?

• Isocratic Elution: Uses a single, constant mobile phase composition throughout the entire separation. It is simpler and ideal for separating isomers that are already well-resolved on a TLC plate.[11]

• Gradient Elution: The polarity of the mobile phase is gradually increased over time (e.g., starting with 100% hexanes and slowly increasing the percentage of ethyl acetate).[3] This is highly effective for mixtures containing compounds with a wide range of polarities. For isomer separation, a shallow, slow gradient can often improve resolution by allowing the compounds more time to interact differently with the stationary phase.[11]

Q3: How can I monitor the separation and identify which fractions contain my isomers?

• Fraction Collection: Collect small, equally sized fractions in a series of test tubes.[12]

• TLC Analysis: Spot every few fractions onto a TLC plate alongside a spot of your original crude mixture.[5] Develop the plate in your chosen eluent and visualize the spots (e.g., under a UV lamp). This allows you to see which fractions contain each separated isomer. Combine the pure fractions of each isomer for solvent evaporation.[12]

Visualizations & Experimental Workflow

Polarity-Based Separation Principle

The separation of ethyl-dimethoxybenzene isomers relies on subtle differences in their net dipole moment. The position of the electron-donating methoxy groups and the ethyl group on the benzene ring affects the molecule's overall polarity. Less polar isomers will have weaker interactions with the polar silica gel and will elute faster, while more polar isomers will be retained longer. For example, a para-substituted isomer is often less polar than its ortho or meta counterparts.[1]

Caption: Principle of isomer separation based on polarity.

Standard Experimental Workflow

This diagram outlines the key steps from preparation to final analysis for a successful column chromatography experiment.

Caption: Step-by-step workflow for column chromatography.

Reference Protocol & Data

Protocol: Normal-Phase Separation on Silica Gel

This protocol provides a general framework. The exact solvent ratios should be determined by preliminary TLC analysis.

• Column Preparation:

  • Select a glass column of appropriate size for your sample quantity (e.g., for 500 mg of crude mixture, a 2-3 cm diameter column is suitable).[8]

  • Place a small plug of cotton or glass wool at the bottom of the column.[5]

  • Add a 0.5 cm layer of sand.[5]

  • Prepare a slurry of silica gel (230-400 mesh) in the initial, least polar eluent (e.g., 5% ethyl acetate in hexanes). For 500 mg of sample, use approximately 25-30 g of silica gel.[5]

  • Pour the slurry into the column, tapping the sides to pack the gel evenly and remove air bubbles.[6]

  • Drain the solvent until it is just level with the top of the silica bed. Add another 0.5 cm layer of sand on top.[5]

• Sample Loading (Dry Method Recommended):

  • Dissolve the crude isomer mixture (500 mg) in a minimal amount of dichloromethane (~2-3 mL).

  • Add ~1.5 g of silica gel to this solution.[5]

  • Remove the solvent by rotary evaporation until a dry, free-flowing powder is obtained.[9]

  • Carefully add this powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column without disturbing the sand layer.

  • Begin elution, applying gentle air pressure if performing flash chromatography. Maintain a constant flow rate.[3]

  • Start with a low-polarity eluent as determined by TLC (e.g., 5% EtOAc/Hexanes).

  • If using a gradient, slowly and incrementally increase the percentage of the polar solvent (e.g., move from 5% to 7%, then 10% EtOAc).

  • Collect fractions of a consistent volume (e.g., 10-15 mL) in a test tube rack.[12]

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which contain the separated isomers.

  • Combine the fractions containing the pure, desired isomer(s).

  • Evaporate the solvent under reduced pressure to obtain the purified compound.

Table 1: Example Solvent Systems for TLC Analysis

This table shows typical solvent systems and their relative polarities for method development. The goal is to find a system where the isomers have distinct Rf values.

Non-Polar Solvent	Polar Solvent	Example Ratio (v/v)	Relative Polarity	Typical Use Case
Hexanes	Diethyl Ether	95:5	Very Low	Separating very non-polar isomers.
Hexanes	Ethyl Acetate	90:10	Low-Medium	A standard starting point for many separations.[4]
Hexanes	Dichloromethane	80:20	Medium	Offers different selectivity than ester-based systems.
Toluene	Ethyl Acetate	98:2	Low (Aromatic)	Can provide unique selectivity for aromatic isomers.[1]

References

Sources

• 1. benchchem.com [benchchem.com]
• 2. chromtech.com [chromtech.com]
• 3. benchchem.com [benchchem.com]
• 4. Chromatography [chem.rochester.edu]
• 5. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 6. Tips and Tricks for the Lab: Column Packing - ChemistryViews [chemistryviews.org]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 10. Chromatography [chem.rochester.edu]
• 11. welch-us.com [welch-us.com]
• 12. youtube.com [youtube.com]

Technical Support Center: Managing Reaction Temperature for Improved Selectivity in Electrophilic Aromatic Substitution

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on controlling reaction temperature to enhance selectivity in electrophilic aromatic substitution (EAS) reactions. As a Senior Application Scientist, my goal is to provide not just protocols, but the reasoning behind them, empowering you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Q1: Why is temperature such a critical parameter for controlling selectivity in electrophilic aromatic substitution?

A: Temperature is a fundamental lever for controlling the outcome of a chemical reaction because it directly influences reaction rates.[1][2] This relationship is mathematically described by the Arrhenius equation,

, where the rate constant (k) increases exponentially with temperature (T).[3][1]

In the context of electrophilic aromatic substitution, you are often dealing with competing reaction pathways that lead to different products (e.g., ortho, meta, and para isomers). Each of these pathways has its own activation energy (Ea). By manipulating the temperature, you can preferentially favor the pathway with the lower activation energy, thus enhancing the selectivity towards the desired product.[4]

Specifically, temperature control allows you to navigate the principles of kinetic versus thermodynamic control .[5][6][7][8]

• Kinetic Control (Low Temperature): At lower temperatures, reactions are typically irreversible. The product that forms the fastest (i.e., has the lowest activation energy) will be the major product, even if it is not the most stable.[6][7][8]

• Thermodynamic Control (High Temperature): At higher temperatures, the reaction may become reversible. This allows the system to reach equilibrium, and the most stable product will predominate, regardless of how quickly it is formed.[6][7]

Q2: I'm observing a poor ortho:para ratio in my nitration reaction. How can I use temperature to favor one over the other?

A: The ortho and para positions in activated aromatic rings have different steric and electronic environments, leading to different activation energies for substitution. Generally, the ortho position is kinetically favored due to the proximity of the directing group, but the para position is often thermodynamically more stable due to reduced steric hindrance.[9][10]

To influence the ortho:para ratio:

• To favor the ortho isomer (Kinetic Product): Conduct the reaction at the lowest practical temperature.[9] This minimizes the energy available to overcome the slightly higher activation barrier to the para product and reduces the chance of isomerization if the reaction is reversible.

• To favor the para isomer (Thermodynamic Product): Increasing the reaction temperature can favor the formation of the more stable para product.[9] However, be cautious as higher temperatures can also lead to undesired side reactions and decomposition.

It's important to note that for some substrates, such as phenol, hydrogen bonding between the substituent and the incoming electrophile can also influence the ortho:para ratio, sometimes making the ortho product more favorable.[9][10]

Q3: My Friedel-Crafts alkylation is resulting in significant polyalkylation. Can temperature control help minimize this?

A: Yes, temperature control is a crucial factor in minimizing polyalkylation in Friedel-Crafts reactions.[11][12] Polyalkylation occurs because the initial alkylation product is often more reactive than the starting material. The newly added alkyl group is electron-donating, further activating the aromatic ring towards subsequent electrophilic attack.[11][12]

Lowering the reaction temperature reduces the overall reaction rate, including the rates of the subsequent alkylation steps.[11][12][13] By keeping the temperature low, you can often favor mono-alkylation.

However, temperature control is just one part of the solution for polyalkylation. Other critical strategies include:

• Using a large excess of the aromatic substrate: This statistically favors the electrophile reacting with the starting material over the mono-alkylated product.[11][12]

• Choosing a milder Lewis acid catalyst. [11][12]

• Considering Friedel-Crafts acylation followed by reduction: The acyl group is deactivating, which prevents further substitution.[11][12][14]

Q4: What are some practical considerations and best practices for setting up and maintaining low-temperature reactions in the lab?

A: Maintaining a stable low temperature is essential for reproducible results. Here are some key considerations:

• Choosing the Right Cooling Bath: The choice of cooling bath depends on the target temperature.[15][16]

• Proper Insulation: Use a Dewar flask or insulate your reaction vessel well to maintain a stable temperature.[16]

• Accurate Temperature Monitoring: Use a low-temperature thermometer or a thermocouple to monitor the internal reaction temperature, not just the bath temperature.

• Slow Addition of Reagents: For exothermic reactions, adding reagents slowly allows for better heat dissipation and prevents temperature spikes that could affect selectivity.

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Aromatic Halogenation

Symptoms:

• Formation of a mixture of ortho, meta, and para isomers when a specific isomer is desired.

• Inconsistent product ratios between batches.

Possible Causes & Solutions:

Possible Cause	Explanation	Troubleshooting Steps
Reaction Temperature is Too High	Higher temperatures can provide enough energy to overcome the activation barriers for the formation of less-favored isomers, reducing selectivity.[17] For some systems, this can lead to a more statistical distribution of products.[18]	1. Lower the reaction temperature. Start by running the reaction at 0°C (ice-water bath) and incrementally decrease the temperature in subsequent experiments (e.g., -20°C, -40°C, -78°C).[15] 2. Monitor the internal reaction temperature. Ensure that the addition of reagents does not cause significant exotherms.
Inappropriate Catalyst or Lack Thereof	For less reactive aromatic rings, a Lewis acid catalyst is required to generate a sufficiently strong electrophile. The choice of catalyst can influence selectivity.[19]	1. Ensure the catalyst is active. Use freshly opened or properly stored Lewis acids. 2. Consider a milder catalyst. If selectivity is poor with a strong Lewis acid like AlCl₃, try a milder one such as FeCl₃ or ZnCl₂.[19]
Solvent Effects	The polarity of the solvent can influence the stability of the intermediates and transition states, thereby affecting the product distribution.	1. Experiment with different solvents. Try running the reaction in a range of solvents with varying polarities (e.g., dichloromethane, carbon tetrachloride, nitrobenzene).

Issue 2: Low Yields and Product Decomposition at Low Temperatures

Symptoms:

• The reaction does not proceed to completion, even after extended reaction times.

• TLC or GC-MS analysis shows the presence of starting material and decomposition products, but little of the desired product.

Possible Causes & Solutions:

Possible Cause	Explanation	Troubleshooting Steps
Reaction is Too Slow at the Chosen Temperature	While lower temperatures can improve selectivity, they also decrease the overall reaction rate. If the temperature is too low, the reaction may not have enough energy to proceed at a reasonable pace.[20]	1. Gradually increase the temperature. Incrementally raise the temperature (e.g., from -78°C to -40°C) and monitor the reaction progress by TLC or GC. 2. Find the "sweet spot." The optimal temperature will be a balance between acceptable selectivity and a reasonable reaction time.
Poor Solubility of Reagents	Reagents may have poor solubility at very low temperatures, leading to a heterogeneous mixture and a slower reaction rate.	1. Choose a solvent with a lower freezing point. Ensure your solvent remains liquid at the reaction temperature. 2. Use a co-solvent. A small amount of a co-solvent can sometimes improve solubility without significantly altering the reaction's selectivity.
Decomposition of Intermediates	In some cases, the intermediate formed may be unstable even at low temperatures, leading to decomposition pathways that compete with the desired product formation.	1. Trap the intermediate. Consider adding a trapping agent if the intermediate is known to be unstable. 2. Modify the substrate or electrophile. In some cases, a slight modification to the starting materials can lead to a more stable intermediate.

Experimental Protocols

Protocol 1: Low-Temperature Nitration of Phenol to Favor ortho-Nitrophenol

This protocol aims to maximize the formation of the kinetically favored ortho-nitrophenol by maintaining a low reaction temperature.

Materials:

• Phenol

• Dilute Nitric Acid

• Concentrated Sulfuric Acid (catalyst)

• Dichloromethane (solvent)

• Three-necked round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Low-temperature thermometer

• Cooling bath (e.g., ice-salt bath to achieve -10°C)

Procedure:

• Set up the three-necked flask in the cooling bath and ensure the bath temperature is stable at -10°C.

• Dissolve phenol in dichloromethane in the flask and begin stirring.

• In the dropping funnel, prepare a solution of dilute nitric acid and a catalytic amount of concentrated sulfuric acid.

• Slowly add the acid mixture dropwise to the stirred phenol solution, ensuring the internal reaction temperature does not rise above -5°C.

• After the addition is complete, allow the reaction to stir at -10°C for 1-2 hours, monitoring the progress by TLC.

• Once the reaction is complete, proceed with the quenching and workup procedure.

Protocol 2: Quenching a Low-Temperature Electrophilic Substitution Reaction

Properly quenching a low-temperature reaction is critical for safety and to prevent side reactions during warm-up.

Procedure:

• Maintain the low temperature: Ensure the reaction is kept in its cooling bath during the initial quenching phase.

• Choose the appropriate quenching agent: For many EAS reactions, a slow addition of cold water or a saturated aqueous solution of a mild base (e.g., sodium bicarbonate) is suitable. For highly reactive reagents like organolithiums, a stepwise quench with a less reactive alcohol (like isopropanol) before adding water is recommended.[21][22]

• Slow and controlled addition: Add the quenching agent slowly and dropwise to the cold, stirred reaction mixture.[23] Monitor for any signs of a vigorous reaction or excessive gas evolution.

• Gradual warming: Once the initial quench is complete and any exotherm has subsided, the cooling bath can be removed. Allow the reaction mixture to warm slowly to room temperature with continued stirring.

• Proceed with workup: Once at room temperature, proceed with the standard aqueous workup (e.g., extraction, washing, and drying).

Visualizations

Kinetic vs. Thermodynamic Control

Troubleshooting Workflow for Polyalkylation in Friedel-Crafts Reactions

References

• Fiveable. (n.d.). Arrhenius equation and its components | Chemical Kinetics Class Notes. Retrieved from [Link]

• Wikipedia. (2024). Arrhenius equation. Retrieved from [Link]

• Khan Academy. (n.d.). The Arrhenius equation. Retrieved from [Link]

• Britannica. (2023, December 26). Arrhenius equation. Retrieved from [Link]

• Field, L. D., Sternhell, S., & Wilton, H. V. (1986). Electrophilic Substitution in Naphthalene: Kinetic vs Thermodynamic Control.

• Hecht, H. G., & Conrad, F. (n.d.). Arrhenius Kinetics Analysis. Retrieved from [Link]

• Unknown. (2023, October 20). Halogenation Reactions in Organic Synthesis: Selectivity and Mechanistic Models. Retrieved from [Link]

• Reddit. (2021, September 23). Temperature dependence of aromatic nitration between ortho and para position? Retrieved from [Link]

• Quora. (2020, August 20). How to run a reaction at low temperature in chemistry. Retrieved from [Link]

• Radleys. (n.d.). How To Perform Reactions At Low Temperatures. Retrieved from [Link]

• Zhao, W., et al. (2023). ortho, meta and para competitive reaction paths associated with the two‐step EAS reactions of nitrobenzene 1 with nitronium ion 2.

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Heating and Cooling. Retrieved from [Link]

• StudySmarter. (2023, October 20). Regioselectivity in Electrophilic Aromatic Substitution: Mechanism. Retrieved from [Link]

• LibreTexts Chemistry. (2023). 14.3 Kinetic versus Thermodynamic Control of Reactions. Retrieved from [Link]

• Gasparakis, E. A. (1989). Homolytic aromatic halogenation in the high energy region and the reactivity-selectivity principle. Journal of Radioanalytical and Nuclear Chemistry, 136(4), 259-265.

• Chemistry Stack Exchange. (2016, September 28). Thermodynamic vs kinetic reaction control with radical substitution. Retrieved from [Link]

• JoVE. (2017). Conducting Reactions Below Room Temperature. Retrieved from [Link]

• Interchim. (2019, January). Solutions for low temperature synthesis. Retrieved from [Link]

• Reddit. (2022, April 9). Quenching guide. Retrieved from [Link]

• Wikipedia. (2024). Thermodynamic and kinetic reaction control. Retrieved from [Link]

• Chemistry Steps. (n.d.). Ortho, Para, Meta. Retrieved from [Link]

• Master Organic Chemistry. (2012, February 9). Thermodynamic and Kinetic Products. Retrieved from [Link]

• Wikipedia. (2024). Electrophilic aromatic substitution. Retrieved from [Link]

• Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution Mechanism. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Monitoring electrophilic intermediates in reactions of thiols in aqueous solution directly with 19F NMR. Chemical Science.
• ACS Omega. (2023). Enhanced Reactivity for the Wagner-Jauregg Reaction Under Aqueous Conditions.

• Virginia Tech Chemistry Department. (2006, October 27). Quenching Reactive Substances. Retrieved from [Link]

• YouTube. (2018, April 5). Selectivity in Nucleophilic Aromatic Substitution - multiple leaving groups. Retrieved from [Link]

• Chegg. (2021, March 30). Solved How can polyalkylation during Friedel-Crafts. Retrieved from [Link]

• Labster. (2023, May 21). 5 Ways to Make Electrophilic Aromatic Substitution Approachable to Students. Retrieved from [Link]

• Journal of the American Chemical Society. (2024).
• Royal Society of Chemistry. (2019). Fast and accurate prediction of the regioselectivity of electrophilic aromatic substitution reactions. Chemical Science.

• Study Mind. (n.d.). Aromatic Chemistry - Halogenation Reactions in Benzene (A-Level Chemistry). Retrieved from [Link]

• The Sarpong Group. (2016, November 22). Quenching of Pyrophoric Materials. Retrieved from [Link]

• Master Organic Chemistry. (2023, February 28). Electrophilic Aromatic Substitution: The Six Key Reactions. Retrieved from [Link]

• YouTube. (2021, March 4). 18.1 Electrophilic Aromatic Substitution (EAS Reactions) | Organic Chemistry. Retrieved from [Link]

• YouTube. (2022, April 13). What Makes Friedel-Crafts Reactions So Tricky? Retrieved from [Link]

• Organic Letters. (2023). Synthesis of C2-Iodoindoles via an Aromatic Finkelstein-Type Halide Exchange under Mild Conditions.

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. Retrieved from [Link]

• ResearchGate. (2014).
• ResearchGate. (2008).

• Wikipedia. (2024). Electrophilic halogenation. Retrieved from [Link]

• YouTube. (2023, January 2). What Is Quenching In Organic Chemistry? Retrieved from [Link]

Sources

• 1. Arrhenius equation - Wikipedia [en.wikipedia.org]
• 2. Arrhenius equation | Definition & Facts | Britannica [britannica.com]
• 3. fiveable.me [fiveable.me]
• 4. studysmarter.co.uk [studysmarter.co.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 14.3 Kinetic versus Thermodynamic Control of Reactions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. reddit.com [reddit.com]
• 10. Ortho, Para, Meta - Chemistry Steps [chemistrysteps.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Solved How can polyalkylation during Friedel-Crafts | Chegg.com [chegg.com]
• 14. mt.com [mt.com]
• 15. radleys.com [radleys.com]
• 16. moodle2.units.it [moodle2.units.it]
• 17. researchgate.net [researchgate.net]
• 18. akjournals.com [akjournals.com]
• 19. Electrophilic halogenation - Wikipedia [en.wikipedia.org]
• 20. quora.com [quora.com]
• 21. reddit.com [reddit.com]
• 22. kgroup.du.edu [kgroup.du.edu]
• 23. sarponggroup.com [sarponggroup.com]

Navigating Reaction Optimization with Bayesian Methods: A Technical Support Guide for Reactions Involving 4-Ethyl-1,2-dimethoxybenzene

Welcome to the Technical Support Center for Optimizing Reactions with 4-Ethyl-1,2-dimethoxybenzene using Bayesian Optimization. This guide is designed for researchers, scientists, and drug development professionals who are leveraging this powerful machine learning technique to enhance reaction yields and accelerate experimental workflows. Here, you will find troubleshooting advice, frequently asked questions, and detailed protocols to address common challenges encountered when applying Bayesian optimization to reactions involving 4-Ethyl-1,2-dimethoxybenzene.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is Bayesian optimization and why is it particularly useful for optimizing reactions with substrates like 4-Ethyl-1,2-dimethoxybenzene?

Bayesian optimization is a sophisticated optimization algorithm that efficiently finds the best set of experimental conditions by building a probabilistic model of the reaction landscape.[1][2] Unlike traditional methods that often require a large number of experiments, Bayesian optimization uses the results of previous experiments to intelligently select the next set of conditions to test.[2] This makes it highly sample-efficient, which is a significant advantage when dealing with valuable starting materials like 4-Ethyl-1,2-dimethoxybenzene or when each experiment is time-consuming and costly.[3]

For a substituted aromatic compound such as 4-Ethyl-1,2-dimethoxybenzene, which can undergo various electrophilic aromatic substitution reactions (e.g., nitration, halogenation, Friedel-Crafts acylation), the reaction outcome (yield and regioselectivity) is sensitive to multiple parameters. These can include temperature, reaction time, catalyst loading, and the ratio of reactants. Bayesian optimization excels at navigating these complex, multi-dimensional parameter spaces to locate the global optimum with fewer experimental iterations compared to traditional one-factor-at-a-time or grid search approaches.[3]

Q2: I'm new to Bayesian optimization. What are the key components I need to understand to set up my first experiment for a reaction with 4-Ethyl-1,2-dimethoxybenzene?

To begin with Bayesian optimization, you need to grasp two core components:

• The Surrogate Model: This is a probabilistic model, often a Gaussian Process, that creates an approximation of your reaction's performance based on the experimental data you've collected.[2] It provides not only a prediction of the yield for a given set of conditions but also an estimate of the uncertainty in that prediction.

• The Acquisition Function: This function uses the predictions and uncertainties from the surrogate model to decide which experiment to run next. It balances "exploitation" (testing conditions in regions the model predicts will have high yields) and "exploration" (testing in regions where the model is uncertain) to efficiently search the parameter space.[2]

For a reaction with 4-Ethyl-1,2-dimethoxybenzene, you would first define the parameters you want to optimize (e.g., temperature, catalyst concentration, reaction time) and their ranges. Then, you would run a small number of initial experiments to provide the algorithm with a starting point. The Bayesian optimization software will then use this data to suggest the next set of experimental conditions.

Q3: My Bayesian optimization algorithm for the acylation of 4-Ethyl-1,2-dimethoxybenzene seems to be stuck in a local optimum, repeatedly suggesting similar reaction conditions with mediocre yields. What should I do?

This is a common issue where the algorithm is "exploiting" a known good region without sufficiently "exploring" the rest of the parameter space. Here are a few strategies to address this:

• Adjust the Acquisition Function: Many Bayesian optimization software packages allow you to tune the acquisition function. To encourage more exploration, you can increase the value of the exploration parameter (often denoted as 'xi' or 'kappa'). This will prompt the algorithm to investigate more uncertain regions of the parameter space.

• Introduce Diversity in the Next Batch: If your software allows for batch suggestions, ensure that the suggested experiments are diverse. Some algorithms can be configured to penalize suggestions that are too close to each other in the parameter space.

• Manually Add an Exploratory Point: If the algorithm remains stuck, you can manually choose the next experimental conditions in a region that has not been well-explored. This new data point will update the surrogate model and can help the algorithm escape the local optimum.

• Review Your Parameter Space: It's also worth re-evaluating the defined ranges for your reaction parameters. It's possible the true optimum lies outside the initial boundaries you set.

Q4: I'm observing significant variability in my reaction yields for the nitration of 4-Ethyl-1,2-dimethoxybenzene, even when running the same conditions suggested by the optimizer. How does this affect the optimization process?

High experimental noise can indeed pose a challenge for Bayesian optimization as it makes it difficult for the surrogate model to accurately capture the true relationship between the reaction parameters and the yield. Here's how to approach this:

• Quantify the Noise: If possible, perform replicate experiments at a few different conditions to get an estimate of the experimental variance. Many Bayesian optimization tools allow you to incorporate this noise level into the surrogate model, which can lead to more robust predictions.

• Increase the Number of Initial Experiments: A larger initial dataset can help the model get a better initial understanding of the reaction landscape, even in the presence of noise.

• Focus on Robust Optima: Some acquisition functions are designed to find regions of the parameter space that are not only high-yielding but also less sensitive to small variations in the input parameters. This can lead to more reproducible reaction conditions.

• Improve Experimental Technique: Before rerunning the optimization, carefully review your experimental procedure to identify and minimize potential sources of variability. This could include factors like reagent purity, precise temperature control, and consistent mixing.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your Bayesian optimization workflow for reactions involving 4-Ethyl-1,2-dimethoxybenzene.

Problem 1: Low Yields and Multiple Side Products in the Friedel-Crafts Acylation of 4-Ethyl-1,2-dimethoxybenzene.

• Possible Cause: The electron-donating methoxy and ethyl groups on 4-Ethyl-1,2-dimethoxybenzene make the aromatic ring highly activated. This can lead to poly-acylation, where the product of the first acylation, which is even more activated, undergoes a second acylation. Another possibility is a competing reaction or decomposition under harsh conditions.

• Troubleshooting Steps:

  • Re-evaluate Reactant Stoichiometry: In your Bayesian optimization parameter space, ensure you are exploring a range where the 4-Ethyl-1,2-dimethoxybenzene is in excess relative to the acylating agent. This can favor mono-acylation.

  • Lower the Reaction Temperature Range: High temperatures can promote side reactions. Expand the lower end of the temperature range in your optimization parameters.

  • Consider a Milder Lewis Acid Catalyst: If using a strong Lewis acid like AlCl₃, consider including milder catalysts (e.g., FeCl₃, ZnCl₂) as a categorical variable in your optimization space.

  • Include Reaction Time as a Key Parameter: Shorter reaction times might favor the desired mono-acylated product. Ensure your optimization explores a range of reaction times.

Problem 2: The Bayesian Optimization Software is Suggesting Impractical or Unsafe Reaction Conditions.

• Possible Cause: The optimization algorithm operates purely on the mathematical model and does not have inherent knowledge of chemical safety or practical laboratory constraints.

• Troubleshooting Steps:

  • Define Constrained Parameter Spaces: Most Bayesian optimization software allows you to set hard constraints on the parameters. For example, you can set a maximum temperature based on the boiling point of your solvent or the thermal stability of your reagents.

  • Use a "Human-in-the-Loop" Approach: The suggestions from the optimizer should be reviewed by an experienced chemist before being run in the lab. If a suggestion is deemed unsafe or impractical, it can be skipped, and the optimizer can be prompted for a new suggestion.

  • Incorporate Domain Knowledge: Some advanced Bayesian optimization frameworks allow for the incorporation of prior knowledge. For instance, you could penalize regions of the parameter space known to be problematic.

Problem 3: The Optimization is Progressing Very Slowly, Requiring a Large Number of Experiments to Show Improvement.

• Possible Cause: This could be due to a very complex and "flat" reaction landscape, where large changes in parameters result in only small changes in yield. It could also indicate that the chosen parameters are not the most influential ones.

• Troubleshooting Steps:

  • Re-examine the Chosen Parameters: Are there other variables that could have a more significant impact on the yield? For reactions with 4-Ethyl-1,2-dimethoxybenzene, factors like the choice of solvent or the presence of an additive can be critical. Consider adding these as categorical variables to your optimization.

  • Expand the Parameter Ranges: If the current ranges are too narrow, the algorithm may not be able to find a path to higher yields.

  • Utilize a Different Surrogate Model: While Gaussian Processes are common, some software packages offer alternative models like Random Forests, which may perform better on certain types of reaction landscapes.

  • Increase the Initial Sample Size: A more comprehensive initial set of experiments can provide the model with a better starting point for a complex landscape.

Part 3: Experimental Protocols & Data

To provide a practical example, let's consider the optimization of a Friedel-Crafts acylation of 4-Ethyl-1,2-dimethoxybenzene with acetic anhydride to produce 4-acetyl-1,2-dimethoxy-5-ethylbenzene, a hypothetical but plausible reaction based on the reactivity of similar compounds.

Representative Experimental Protocol: Friedel-Crafts Acylation

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 4-Ethyl-1,2-dimethoxybenzene (1.0 eq) and a chosen anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane).

• Cooling: Cool the mixture to the desired temperature (as suggested by the Bayesian optimization algorithm) using an appropriate cooling bath.

• Addition of Acylating Agent: Add acetic anhydride (1.0-2.0 eq, as per the optimization parameters) to the reaction mixture.

• Catalyst Addition: Slowly add the Lewis acid catalyst (e.g., AlCl₃, 1.0-2.5 eq, as per the optimization parameters) portion-wise, maintaining the desired reaction temperature.

• Reaction Monitoring: Stir the reaction mixture at the set temperature for the specified time (as suggested by the optimizer). Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Upon completion, quench the reaction by carefully pouring the mixture into a beaker of ice-cold dilute HCl.

• Extraction and Purification: Extract the aqueous layer with an organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

• Yield Determination: Determine the yield of the purified product.

Hypothetical Dataset for Bayesian Optimization

The following table represents a hypothetical initial set of experiments and their outcomes for the Friedel-Crafts acylation described above. This data would be used to train the initial surrogate model for Bayesian optimization.

Experiment	Temperature (°C)	Catalyst Equiv. (AlCl₃)	Time (h)	Yield (%)
1	0	1.0	2	45
2	25	1.5	4	62
3	0	2.0	6	55
4	40	1.2	3	71
5	10	1.8	5	68

Part 4: Visualizing the Bayesian Optimization Workflow

The following diagram illustrates the iterative nature of the Bayesian optimization process.

Caption: The iterative workflow of Bayesian optimization for reaction yield improvement.

References

• Shields, B. J., et al. (2021). Bayesian reaction optimization as a tool for chemical synthesis. Nature, 590(7844), 89-96. [Link]

• Guo, J., & Engkvist, O. (2022). Bayesian Optimization for Chemical Reactions. CHIMIA International Journal for Chemistry, 76(5), 435-441. [Link]

• Cole,y C. W., et al. (2021). Bayesian reaction optimization as a tool for chemical synthesis. Nature, 590, 89–96. [Link]

• Kondo, M., et al. (2023). Bayesian Optimization-Assisted Screening to Identify Improved Reaction Conditions for Spiro-Dithiolane Synthesis. Molecules, 28(13), 5227. [Link]

• Takizawa, S., et al. (2022). Bayesian optimization-driven parallel-screening of multiple parameters for the flow synthesis of biaryl compounds. Communications Chemistry, 5(1), 1-9. [Link]

• Shields, B. (2021). Bayesian reaction optimization as a tool for chemical synthesis. The Doyle Group. [Link]

• Guo, J., et al. (2022). Bayesian Optimization for Chemical Reactions. ResearchGate. [Link]

• Zenzicubic. (2025). The Friedel-Crafts alkylation of para-dimethoxybenzene. YouTube. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. doyle.chem.ucla.edu [doyle.chem.ucla.edu]

Technical Support Center: Optimization and Troubleshooting for the Automated Flow Synthesis of 4-Ethyl-1,2-dimethoxybenzene Analogs

Welcome to the technical support center for the automated synthesis of 4-Ethyl-1,2-dimethoxybenzene and its analogs using flow reactors. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing your synthetic routes and troubleshooting common issues encountered during experimentation. Our focus is on leveraging the precision and control of automated flow chemistry to enhance yield, selectivity, and reproducibility.[1][2]

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the setup and optimization of flow synthesis for veratrole derivatives.

Q1: Why is flow chemistry particularly advantageous for the synthesis of 4-Ethyl-1,2-dimethoxybenzene analogs?

A1: Flow chemistry offers significant advantages over traditional batch processing for this class of compounds.[3] The synthesis, often involving Friedel-Crafts type reactions, can be highly exothermic and rapid. Flow reactors provide superior heat and mass transfer, allowing for precise temperature control and minimizing the formation of byproducts.[4][5] This enhanced control leads to higher yields, improved selectivity, and greater process safety.[4] Furthermore, automated systems enable rapid optimization of reaction parameters such as temperature, pressure, residence time, and stoichiometry, accelerating process development.[1][6][7]

Q2: What are the critical parameters to optimize for a successful synthesis?

A2: The key parameters to screen and optimize include:

• Temperature: Influences reaction kinetics and selectivity. Higher temperatures can accelerate reactions but may lead to undesired side products.[8][9]

• Residence Time: The duration reactants spend in the heated/catalyzed zone of the reactor. This is controlled by the reactor volume and the total flow rate.[10]

• Stoichiometry: The molar ratio of reactants. In flow chemistry, this is precisely controlled by the relative flow rates of the reagent streams.

• Catalyst Concentration/Loading: For catalyzed reactions, the amount and activity of the catalyst are crucial. In packed-bed reactors, this relates to the bed volume and packing density.

• Back Pressure: Applying back pressure can suppress solvent boiling at elevated temperatures, enabling a wider operational window.[8][11][12] It is particularly important in gas-liquid reactions.[12]

Q3: How can I efficiently optimize these parameters using an automated system?

A3: Automated flow chemistry platforms are ideal for efficient optimization.[1][2] Design of Experiment (DoE) software can be integrated with the flow system's control software to systematically explore the reaction space.[1] This allows for the automated execution of a series of experiments, varying multiple parameters simultaneously to identify optimal conditions with minimal manual intervention and material consumption.[6][7]

Q4: What are the common starting materials for synthesizing 4-Ethyl-1,2-dimethoxybenzene?

A4: A common synthetic route involves the Friedel-Crafts acylation of 1,2-dimethoxybenzene (veratrole) with propionyl chloride or propionic anhydride, followed by a reduction of the resulting ketone. Alternatively, direct ethylation using an ethylating agent can be employed. The choice of reagents will impact the catalyst and reaction conditions required.

Part 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving specific issues that may arise during your experiments.

Issue 1: Low Product Yield or Incomplete Conversion

Low yield is a frequent challenge that can often be resolved by systematically evaluating the reaction parameters.

Potential Cause	Troubleshooting & Optimization Steps
Insufficient Residence Time	The reactants may not have enough time to react fully. Solution: Decrease the total flow rate to increase the residence time in the reactor. Monitor the output at different residence times to find the optimal point.
Suboptimal Reaction Temperature	The reaction may be too slow at the set temperature. Solution: Gradually increase the reactor temperature in increments (e.g., 5-10 °C). Be aware that excessive temperatures can lead to degradation or side reactions.[9]
Poor Mixing	Inefficient mixing of reagent streams can lead to localized concentration gradients and incomplete reaction. Solution: Ensure you are using an appropriate micromixer or static mixer at the point of reagent confluence. For multiphasic systems, ensure the mixer design is suitable.[13]
Catalyst Deactivation	For reactions using a solid-phase catalyst (packed-bed reactor), the catalyst may lose activity over time. Solution: Ensure all reagents and solvents are anhydrous and free of impurities that could poison the catalyst.[14] If deactivation is suspected, regenerate or replace the catalyst bed.
Incorrect Stoichiometry	The molar ratio of reactants may not be optimal. Solution: Systematically vary the flow rate of one reagent while keeping the others constant to screen different stoichiometric ratios. Automated systems excel at this type of optimization.[1]

Issue 2: Poor Selectivity / Formation of Byproducts

The formation of isomers or other impurities compromises product purity and complicates downstream processing.

Potential Cause	Troubleshooting & Optimization Steps
Incorrect Reaction Temperature	Temperature can significantly influence the regioselectivity of electrophilic aromatic substitutions. Solution: Screen a range of temperatures. Often, lower temperatures favor the formation of the thermodynamically more stable para-isomer in Friedel-Crafts reactions.[14]
Choice of Catalyst	The nature of the Lewis acid catalyst in Friedel-Crafts reactions can affect isomer distribution. Solution: If applicable, screen different heterogeneous or homogeneous catalysts. For instance, bulkier catalysts may sterically hinder ortho-substitution, favoring the para-product.[14]
Solvent Effects	The polarity of the solvent can influence the reactivity of the electrophile and the stability of reaction intermediates.[14] Solution: If your process allows, perform a solvent screen to identify a medium that maximizes the desired isomer. Note that solvent switching in continuous multi-step synthesis can be challenging.[15]

Issue 3: Reactor Fouling and Clogging

The formation and precipitation of solid byproducts or the product itself can lead to reactor blockage, a critical issue in continuous flow systems.[16][17][18][19]

Potential Cause	Troubleshooting & Optimization Steps
Precipitation of Byproducts	Inorganic salts from Friedel-Crafts reactions (e.g., from quenching) or other insoluble materials can precipitate and block the narrow channels of the reactor.[19][20] Solution: 1. Solvent Choice: Use a solvent system where all components remain in solution. 2. Ultrasound: Applying ultrasound can help to break up precipitates and prevent them from adhering to the reactor walls.[20] 3. Reactor Design: Employ reactors with larger channel diameters or designs that are more tolerant to solids.
Product Crystallization	If the product has low solubility in the reaction solvent at the operating temperature, it may crystallize out of solution. Solution: 1. Temperature Control: Maintain a temperature where the product remains soluble. 2. Solvent Modification: Introduce a co-solvent post-reaction (but before pressure regulation) to increase product solubility.
High Reagent Concentration	High concentrations can exceed the solubility limits of reactants, intermediates, or products. Solution: Reduce the concentration of your stock solutions. While this may decrease throughput, it can maintain a stable process.

Issue 4: Unstable Flow and Pressure Fluctuations

Consistent and stable flow is paramount for reproducibility. Pressure fluctuations are often a symptom of underlying problems.[21][22][23][24]

Potential Cause	Troubleshooting & Optimization Steps
Gas Bubble Formation (Cavitation)	Dissolved gases can come out of solution in the pump heads, causing inconsistent flow and pressure spikes. Solution: Degas all solvents and reagent solutions thoroughly before use (e.g., by sonication or sparging with an inert gas). A pressurized input store can also help.[25]
Partial Clogging/Blockage	The onset of reactor fouling can cause an increase in back pressure, leading to fluctuations.[24] Solution: Monitor the system pressure closely. A steady increase is a key indicator of fouling. If observed, stop the flow and flush the system with a suitable solvent. Refer to the "Reactor Fouling" section for preventative measures.
Pump Malfunction	Worn pump seals or check valves can lead to poor performance and pressure instability. Solution: Perform regular maintenance on your pumps as per the manufacturer's guidelines. Ensure pump materials are compatible with the reagents being used.[13]
Back Pressure Regulator Issues	A faulty or improperly set back pressure regulator (BPR) can cause erratic pressure control.[8][26] Solution: Ensure the BPR is clean and functioning correctly. For slurry-forming reactions, specialized BPRs designed to handle solids may be necessary.

Part 3: Experimental Protocols & Visualizations

Workflow for Automated Reaction Optimization

The following diagram illustrates a typical workflow for the automated optimization of the synthesis of a 4-Ethyl-1,2-dimethoxybenzene analog. This process leverages a feedback loop between the flow chemistry system and analytical instrumentation.[2]

Caption: Automated workflow for reaction optimization.

Troubleshooting Decision Tree for Pressure Issues

This diagram provides a logical path for diagnosing the root cause of pressure fluctuations in the flow reactor system.

Caption: Decision tree for troubleshooting pressure fluctuations.

References

• Automated Flow Chemistry. Syrris.

• Automated Optimization under Dynamic Flow Conditions. ChemRxiv.

• Automated platforms for reaction self-optimization in flow. RSC Publishing.

• Fouling of Flow Reactors in Organolithium Mediated Transformations: Experience on Scale-up and Proposed Solution. CHIMIA.

• Fouling of Flow Reactors in Organolithium Mediated Transformations: Experience on Scale-up and Proposed Solution. CHIMIA.

• Automated reaction optimisation in continuous flow. Teknoscienze.

• Automated optimization under dynamic flow conditions. Reaction Chemistry & Engineering (RSC Publishing).

• Continuous Flow Chemistry. Equilibar Precision Valves.

• Using back pressure valve in flow chemistry. [Source URL not provided]

• Non-fouling flow reactors for nanomaterial synthesis. Reaction Chemistry & Engineering (RSC Publishing).

• Back Pressure Regulation of Slurry-Forming Reactions in Continuous Flow. Baxendale Group.

• Residence Time Distribution. chemeurope.com.

• Integrated Flow Processing — Challenges in Continuous Multistep Synthesis. [Source URL not provided]

• About Flow Chemistry. ThalesNano.

• CN106673968A - Method of synthesizing veratrole. Google Patents.

• Electronically adjustable back pressure regulator for flow chemistry systems. Vapourtec.

• A versatile non-fouling multi-step flow reactor platform: demonstration for partial oxidation synthesis of iron oxide nanoparticles. RSC Publishing.

• Flow Chemistry: Recent Developments in the Synthesis of Pharmaceutical Products. ACS Publications.

• Non-fouling flow reactors for nanomaterial synthesis. RSC Publishing.

• Things you may not know about continuous flow chemistry. Syngene International Ltd.

• FELLES LAB RE7: Residence time distribution (RTD). NTNU.

• Continuous flow setup. ResearchGate.

• Development of highly efficient Friedel–Crafts alkylations with alcohols using heterogeneous catalysts under continuous-flow conditions. RSC Publishing.

• Unclogging the problems of flow chemistry. Chemical Science Blog.

• Residence Time Distribution in CSTR and PFR - Model with Python Code. ChemEnggCalc.

• Continuous flow chemistry: where are we now? Recent applications, challenges and limitations. Chemical Communications (RSC Publishing).

• Optimization of the continuous flow reaction conditions. ResearchGate.

• Characterising flow reactors. Unlocking Flow Chemistry.

• Residence Time Distributions of Chemical Reactors. [Source URL not provided]

• Automation of Flow Chemistry reactions. Vapourtec Ltd.

• How Fluctuating Pressure Occurs. ARD Vessels.

• How to troubleshoot a chemical reactor? Blog.

• 4-Ethyl-1,2-dimethoxybenzene. PubChem.

• 7 Things to Keep in Mind When Adopting Flow Chemistry. Lab Unlimited.

• The Influence of Flow Rates on Pressure Fluctuation in the Pump Mode of Pump-Turbine with Splitter Blades. MDPI.

• Enhancing Reaction Rates: How to Optimize Your Reactor Design. Polyc Machine.

• Technical Support Center: Improving Selectivity in Friedel-Crafts Reactions with o-Toluoyl Chloride. Benchchem.

• 4-ethyl-1,2-dimethoxybenzene. TargetMol.

• Beginner's Guide to Flow Chemistry. H.E.L Group.

• A Review of Pressure Fluctuations in Centrifugal Pumps without or with Clearance Flow. [Source URL not provided]

• (PDF) Flow Instability in Material Testing Reactors. ResearchGate.

• CN114230446A - A kind of preparation method of veratrol. Google Patents.

• Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Human Metabolome Database.

• How to Troubleshoot Fluctuating Pressure Readings in Pipelines. Patsnap Eureka.

• Flow Chemistry as a Versatile Tool for the Synthesis of Triazoles. ResearchGate.

• CN103183588A - Preparation method of veratrole. Google Patents.

• Crystallographic and DFT study of novel dimethoxybenzene derivatives. PMC - NIH.

• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. MDPI.

Sources

• 1. syrris.com [syrris.com]
• 2. Automated platforms for reaction self-optimization in flow - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. helgroup.com [helgroup.com]
• 4. Continuous flow chemistry: where are we now? Recent applications, challenges and limitations - Chemical Communications (RSC Publishing) DOI:10.1039/C8CC07427E [pubs.rsc.org]
• 5. pybeadmill.com [pybeadmill.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Automated optimization under dynamic flow conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 8. About Flow Chemistry - ThalesNano [thalesnano.com]
• 9. syhgzben.com [syhgzben.com]
• 10. freactor.com [freactor.com]
• 11. equilibar.com [equilibar.com]
• 12. Using back pressure valve in flow chemistry-Microflu Microfluidics Technology (Changzhou) Co., Ltd. [en.microflutech.com]
• 13. vapourtec.com [vapourtec.com]
• 14. benchchem.com [benchchem.com]
• 15. d-nb.info [d-nb.info]
• 16. chimia.ch [chimia.ch]
• 17. Fouling of Flow Reactors in Organolithium Mediated Transformations: Experience on Scale-up and Proposed Solution | CHIMIA [chimia.ch]
• 18. Non-fouling flow reactors for nanomaterial synthesis - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. blogs.rsc.org [blogs.rsc.org]
• 21. ardvessels.com [ardvessels.com]
• 22. mdpi.com [mdpi.com]
• 23. mdpi.com [mdpi.com]
• 24. How to Troubleshoot Fluctuating Pressure Readings in Pipelines [eureka.patsnap.com]
• 25. labunlimited.com [labunlimited.com]
• 26. vapourtec.com [vapourtec.com]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of 4-Ethyl-1,2-dimethoxybenzene by HPLC and GC-MS

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the comprehensive purity assessment of 4-Ethyl-1,2-dimethoxybenzene.

In the synthesis and quality control of pharmaceutical intermediates and fine chemicals like 4-Ethyl-1,2-dimethoxybenzene, rigorous purity analysis is paramount.[1] The choice of analytical technique is critical for ensuring the identity, purity, and safety of the final product.[1] This guide provides a detailed comparison of two powerful chromatographic techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity analysis of 4-Ethyl-1,2-dimethoxybenzene. We present detailed experimental protocols, comparative performance data, and visual workflows to aid researchers in selecting the most appropriate method for their specific needs.

Introduction to 4-Ethyl-1,2-dimethoxybenzene and the Imperative of Purity

4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole, is an aromatic compound used in organic synthesis and biochemical experiments.[2][3] It belongs to the class of organic compounds known as dimethoxybenzenes. As a precursor or intermediate in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs), its purity is of utmost importance. Impurities, which can be unreacted starting materials, by-products, intermediates, or degradation products, can have a significant impact on the quality, safety, and efficacy of the final drug product.[4][5]

Regulatory bodies, guided by the International Council for Harmonisation (ICH) guidelines, have established stringent requirements for the reporting, identification, and qualification of impurities in new drug substances.[4][5][6][7][8] The ICH Q3A guideline, for instance, specifies thresholds for impurities, often requiring identification for any impurity present at a level of 0.1% or higher.[5] This necessitates the use of sensitive and specific analytical methods to detect and quantify potential impurities.

High-Performance Liquid Chromatography (HPLC): A Robust Method for Non-Volatile Impurities

HPLC is a cornerstone of pharmaceutical analysis, particularly well-suited for the separation and quantification of non-volatile and thermally labile compounds.[1][9] For 4-Ethyl-1,2-dimethoxybenzene, a reversed-phase HPLC method offers excellent resolution and sensitivity for detecting a range of potential impurities.

The selection of a reversed-phase method is based on the moderate polarity of 4-Ethyl-1,2-dimethoxybenzene. A C18 column provides a versatile stationary phase for the separation of aromatic compounds.[10][11] The mobile phase, a mixture of an aqueous buffer and an organic modifier like acetonitrile, allows for the fine-tuning of retention and selectivity.[12] A gradient elution is often employed to effectively separate impurities with a wide range of polarities. UV detection is suitable for aromatic compounds due to their inherent chromophores.

A reversed-phase HPLC method with UV detection is proposed for the routine purity analysis of 4-Ethyl-1,2-dimethoxybenzene.

Parameter	Condition
Column	C18, 4.6 mm x 150 mm, 5 µm particle size
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile
Gradient	0-5 min: 40% B5-20 min: 40-80% B20-25 min: 80% B25-27 min: 80-40% B27-30 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 278 nm
Injection Volume	10 µL
Sample Preparation	Dissolve 1 mg/mL of 4-Ethyl-1,2-dimethoxybenzene in Acetonitrile/Water (50:50)

Based on the likely synthesis of 4-Ethyl-1,2-dimethoxybenzene from veratrole (1,2-dimethoxybenzene), potential impurities could include:[13][14][15][16]

• Starting Material: Veratrole

• Isomeric By-products: Positional isomers of ethyl-1,2-dimethoxybenzene

• Over-alkylation Products: Diethyl-1,2-dimethoxybenzene

• Degradation Products: Compounds resulting from oxidation or hydrolysis.

Gas Chromatography-Mass Spectrometry (GC-MS): High Specificity for Volatile Impurities

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[17][18] It offers high separation efficiency and the specificity of mass spectrometric detection, making it an invaluable tool for impurity identification.[9]

Given that 4-Ethyl-1,2-dimethoxybenzene and many of its potential impurities are volatile, GC is a suitable separation technique. A non-polar or mid-polarity capillary column is typically used for the analysis of aromatic compounds. Electron Ionization (EI) at 70 eV provides reproducible fragmentation patterns that can be used to identify compounds by comparison with mass spectral libraries like NIST.[1][19]

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (50:1)
Injection Volume	1 µL
Oven Program	80 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400
Sample Preparation	Dissolve 1 mg/mL of 4-Ethyl-1,2-dimethoxybenzene in Dichloromethane

The mass spectrum of 4-Ethyl-1,2-dimethoxybenzene is expected to show a prominent molecular ion peak. Characteristic fragmentation patterns for dimethoxybenzene derivatives often involve the loss of methyl and methoxy groups.[20] The ethyl group can also undergo benzylic cleavage.

Comparative Performance

Parameter	HPLC-UV	GC-MS
Analyte Volatility	Suitable for non-volatile and thermally labile compounds.[9]	Requires volatile and thermally stable compounds.
Separation Efficiency	Good resolution for a wide range of polarities.	Higher separation efficiency for volatile compounds.[9]
Sensitivity	High, suitable for trace analysis.	Very high, especially with selected ion monitoring (SIM).
Specificity/Identification	Based on retention time against a reference standard. Diode array detection can provide spectral information.	High confidence in identification based on mass spectral fragmentation and library matching.[1]
Quantification	Excellent for accurate and precise quantification.	Good quantification, but may require response factor correction for different impurities.
Throughput	Moderate, with run times typically in the 15-30 minute range.	Generally faster for simple mixtures.
Cost & Complexity	Higher initial and operational costs due to solvent consumption.[21]	Lower operational cost, but the instrument can be more complex to maintain.[21]

Visualizing the Analytical Workflows

Caption: HPLC analytical workflow for purity analysis.

Caption: GC-MS analytical workflow for impurity identification.

Conclusion and Recommendations

For the routine purity assessment of 4-Ethyl-1,2-dimethoxybenzene, HPLC offers a robust, sensitive, and high-throughput solution.[22] It is particularly well-suited for quality control environments where the primary goal is to quantify the main component and known impurities against reference standards.[22]

GC-MS serves as a powerful complementary technique, especially for the identification of unknown volatile impurities.[22] Its high specificity is invaluable during process development, for the characterization of reference materials, and for investigating out-of-specification results.[1]

A comprehensive purity assessment strategy for 4-Ethyl-1,2-dimethoxybenzene would ideally involve the use of HPLC for routine analysis, with orthogonal techniques like GC-MS employed for method validation, impurity identification, and the establishment of primary reference standards.[22] This integrated approach ensures the highest level of quality and confidence in the analytical results.[22]

References

• AMSbiopharma. Impurity guidelines in drug development under ICH Q3. [Link]

• U.S. Food and Drug Administration. ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. [Link]

• IKEV. ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. [Link]

• International Journal of Pharmaceutical Investigation. Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). [Link]

• Drawell. Comparison Between GC and HPLC for Pharmaceutical Analysis. [Link]

• Brewer Science. Small Molecule Analysis Testing: HPLC vs GC. [Link]

• News. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications. [Link]

• GenTech Scientific. Understanding the Difference Between GCMS and HPLC. [Link]

• J-Stage. Mass Spectra of 1,2-Dimethoxybenzene Derivatives. [Link]

• Office of Justice Programs. GC-MS and GC-IR of regioisomeric 4-N-methoxy- and dimethoxybenzyl derivatives of 3-trifluoromethylphenylpiperazine. [Link]

• Technology Networks. HPLC Method Development and Validation for Pharmaceutical Analysis. [Link]

• RSC Publishing. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. [Link]

• MDPI. A Validated HPLC Method for the Determination of Vanillyl Butyl Ether in Cosmetic Preparations. [Link]

• Russian Journal of Oncology. [Link]

• ResearchGate. Optimization of the HPLC separation of aromatic groups in petroleum fractions. [Link]

• Agilent. Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. [Link]

• SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

• PubChem. 4-Ethyl-1,2-dimethoxybenzene. [Link]

• Human Metabolome Database. Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). [Link]

• West Virginia University. The differentiation of 2,5-dimethoxy-N-(N-methoxybenzyl)phenethylamine (NBOMe) isomers using GC retention indices and multivaria. [Link]

• Chemsrc. 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7. [Link]

• Shimadzu. Analysis of Impurities in Tests for Residual Solvents in Pharmaceuticals Using GC-MS. [Link]

• Google Patents.

• NIH. Crystallographic and DFT study of novel dimethoxybenzene derivatives. [Link]

• MDPI. Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS. [Link]

• Google Patents.

• ResearchGate. HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. [Link]

• ResearchGate. GC–MS and GC–IR analysis of substituted N-benzyl 4-bromo-2,5-dimethoxyphenylisopropylamines. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 4-ethyl-1,2-dimethoxybenzene_TargetMol [targetmol.com]
• 3. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pharma.gally.ch [pharma.gally.ch]
• 5. jpionline.org [jpionline.org]
• 6. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 7. ikev.org [ikev.org]
• 8. database.ich.org [database.ich.org]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. pharmtech.com [pharmtech.com]
• 11. A Validated HPLC Method for the Determination of Vanillyl Butyl Ether in Cosmetic Preparations | MDPI [mdpi.com]
• 12. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]
• 13. Russian Journal of Oncology [rjonco.com]
• 14. CN114230446A - A kind of preparation method of veratrol - Google Patents [patents.google.com]
• 15. Page loading... [wap.guidechem.com]
• 16. CN103183588A - Preparation method of veratrole - Google Patents [patents.google.com]
• 17. Small Molecule Analysis Testing: HPLC vs GC - Brewer Science [brewerscience.com]
• 18. shimadzu.com [shimadzu.com]
• 19. benthamopen.com [benthamopen.com]
• 20. jstage.jst.go.jp [jstage.jst.go.jp]
• 21. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 22. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to Purity Determination: Quantitative NMR (qNMR) vs. Traditional Methods for 4-Ethyl-1,2-dimethoxybenzene

Audience: Researchers, scientists, and drug development professionals.

Objective: This guide provides an in-depth, objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with alternative analytical techniques for the purity determination of 4-Ethyl-1,2-dimethoxybenzene. The content herein is grounded in established scientific principles and supported by experimental data to ensure trustworthiness and accuracy.

The Imperative of Purity in Scientific Research

In the realm of drug discovery, chemical research, and materials science, the purity of a compound is not a mere metric; it is the foundation upon which reliable, reproducible, and safe outcomes are built. An inaccurately characterized compound can lead to flawed biological data, failed experiments, and significant delays in development pipelines. For a compound like 4-Ethyl-1,2-dimethoxybenzene, a versatile building block in organic synthesis, precise purity assessment is paramount. While traditional methods like chromatography have long been the standard, quantitative NMR (qNMR) has emerged as a powerful, primary analytical method offering distinct advantages.[1][2] This guide will dissect the principles of qNMR, provide a detailed protocol for its application, and compare its performance against established alternatives.

The Principle of Quantitative NMR: A First-Principles Approach

Unlike chromatographic techniques that rely on the response of a detector to an analyte relative to a standard of the same compound, qNMR is a primary ratio method.[3] Its quantitative power stems from a fundamental physical principle: the integrated area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[4][5] This allows for the determination of the purity of a substance by comparing the integral of a specific resonance from the analyte to the integral of a resonance from a certified reference material (an internal standard) of known purity, co-dissolved in the same NMR tube.[6]

This direct, molar-based comparison eliminates the need for compound-specific reference standards for every analyte, a significant advantage in early-stage research where such standards may not be available.[7][8] The technique is non-destructive, and a single experiment can provide both structural confirmation and quantitative purity data.[1]

Experimental Workflow: Purity Determination of 4-Ethyl-1,2-dimethoxybenzene by ¹H qNMR

The successful application of qNMR hinges on meticulous planning and execution. The process can be broken down into four key stages: Method Planning, Sample Preparation, Data Acquisition, and Data Processing.[9]

Caption: The four-stage experimental workflow for qNMR analysis.

Part 1: Method Planning - The Blueprint for Accuracy

Analyte: 4-Ethyl-1,2-dimethoxybenzene (MW: 166.22 g/mol ). Its ¹H NMR spectrum features distinct signals for the aromatic protons, the ethyl group (a quartet and a triplet), and the two methoxy groups (singlets).

Internal Standard (IS) Selection: The choice of IS is critical for accurate quantification. An ideal IS should possess:

• High Purity (≥99%): The purity of the IS must be accurately known and certified.

• Chemical Stability: It must not react with the analyte, solvent, or trace moisture.[10]

• Non-Overlapping Signals: Its NMR signals must be in a clear region of the spectrum, away from any analyte or impurity signals.[4]

• Good Solubility: It must be fully soluble in the chosen deuterated solvent.

• Simple Spectrum: Preferably, it should have a simple spectrum with sharp singlets to facilitate accurate integration.[11]

For 4-Ethyl-1,2-dimethoxybenzene, Maleic Acid is an excellent choice. It provides a sharp singlet for its two olefinic protons around δ 6.3 ppm in DMSO-d6, a region typically free of signals from the analyte.[4][12]

Solvent Selection: The solvent must dissolve both the analyte and the IS completely. DMSO-d6 is a suitable choice due to its high solubilizing power for a wide range of organic compounds.

Part 2: Sample Preparation - The Gravimetric Foundation

Accurate weighing is the cornerstone of the qNMR experiment.[6]

• Using a calibrated analytical balance with high precision (e.g., readability of 0.01 mg or better), accurately weigh approximately 15-20 mg of 4-Ethyl-1,2-dimethoxybenzene into a clean vial. Record the exact weight.

• To the same vial, add an accurately weighed amount of the internal standard (e.g., 8-10 mg of Maleic Acid). The goal is to achieve a molar ratio between the analyte and IS that is close to 1:1 to ensure comparable signal intensities.[13]

• Add the appropriate volume of deuterated solvent (e.g., 0.7 mL of DMSO-d6) to the vial.

• Ensure complete dissolution by gentle vortexing or sonication. A homogenous solution is critical.[10]

• Transfer the solution to a high-quality NMR tube.

Part 3: Data Acquisition - Optimizing Spectrometer Parameters

Simply collecting a standard ¹H NMR spectrum is insufficient for quantification.[11] Specific parameters must be optimized to ensure the signal integrals are truly proportional to the molar concentrations.[14]

• Relaxation Delay (D1): This is the most critical parameter. The delay between pulses must be long enough to allow all nuclei (in both the analyte and the IS) to fully relax back to thermal equilibrium. A conservative and recommended setting for D1 is ≥ 7 times the longest spin-lattice relaxation time (T1) of any signal being integrated.[9] The T1 values should be experimentally measured using an inversion-recovery pulse sequence. Failure to use a sufficiently long D1 will result in signal saturation and an underestimation of the corresponding compound's concentration.[10]

• Pulse Angle: A 90° pulse should be used to ensure uniform excitation across the entire spectrum.[9]

• Signal-to-Noise Ratio (S/N): For a precision of better than 1%, a high S/N ratio of at least 250:1 is recommended for the signals of interest.[9][11] This can be achieved by increasing the number of scans (ns).

• Acquisition Time (aq): Should be set long enough to allow the Free Induction Decay (FID) to decay completely, preventing truncation which can distort peak shapes and integrals.[9]

Parameter	Recommended Setting	Rationale for Quantification
Pulse Program	Standard 1D pulse (e.g., zg30)	Simple excitation without solvent suppression artifacts.[15]
Pulse Angle	90°	Ensures maximum and uniform signal excitation.[9]
Relaxation Delay (D1)	≥ 7 x T₁ (longest)	Prevents signal saturation, ensuring integrals are proportional to concentration.[9][10]
Number of Scans (ns)	16 - 64 (or more)	To achieve a Signal-to-Noise ratio (S/N) > 250:1 for high precision.[9][11]
Acquisition Time (aq)	≥ 3 seconds	Allows for complete decay of the FID, avoiding truncation artifacts.[7]

Part 4: Data Processing and Calculation

Careful and consistent data processing is essential to maintain accuracy.

• Fourier Transform: Apply an exponential multiplication with a small line broadening factor (e.g., 0.1-0.3 Hz) to improve S/N without significantly distorting the lineshape.[9]

• Phase and Baseline Correction: This is a critical step. Manual phase and baseline corrections are often recommended for qNMR to avoid automated algorithm errors that can significantly impact integral accuracy.[9][13]

• Integration: Integrate the well-resolved, non-overlapping signals of both the analyte and the internal standard. For 4-Ethyl-1,2-dimethoxybenzene, one of the methoxy singlets or an aromatic proton signal could be used. For Maleic Acid, the olefinic singlet is used.

Purity Calculation: The purity of the analyte (Purityₐ) is calculated using the following equation:

Purityₐ (%) = (Iₐ / Iₛ) * (Nₛ / Nₐ) * (Mₐ / Mₛ) * (mₛ / mₐ) * Purityₛ

Where:

• Iₐ & Iₛ: Integrals of the signals for the analyte and standard.

• Nₐ & Nₛ: Number of protons for the respective integrated signals.

• Mₐ & Mₛ: Molar masses of the analyte and standard.

• mₐ & mₛ: Masses of the analyte and standard.

• Purityₛ: Certified purity of the internal standard.

Caption: Relationship between sample components, the NMR spectrum, and the final purity calculation.

Comparison of qNMR with Alternative Purity Determination Methods

While qNMR is a powerful tool, it is essential to understand its performance in the context of other common analytical techniques.

Feature	Quantitative NMR (qNMR)	HPLC-UV	GC-FID
Principle	Molar concentration based on the direct proportionality of signal integral to the number of nuclei.[4][9]	Separation based on polarity, detection via UV absorbance. Quantification against a response curve.	Separation based on boiling point/volatility, detection by flame ionization. Quantification against a response curve.
Reference Standard	Requires a single, certified internal standard that is structurally different from the analyte.[2]	Requires a certified reference standard of the analyte itself for accurate quantification.[8]	Requires a certified reference standard of the analyte itself for accurate quantification.
Selectivity	Excellent. Can distinguish between structurally similar isomers if their signals are resolved.	High. Dependent on chromatographic resolution. Co-eluting impurities can be problematic.	Very High. Excellent for volatile and thermally stable compounds.
Accuracy & Precision	High. Relative standard deviations (RSD) typically <1% under optimal conditions.[2] Can achieve <0.1% uncertainty with metrological weighing.	High. Dependent on method validation, but typically provides excellent precision (RSD <1%).	High. Known for its high precision and linearity over a wide dynamic range.
Sample Throughput	Moderate. Experiment time is influenced by required relaxation delays and number of scans.	High. Well-suited for automated, high-throughput analysis once the method is developed.	High. Fast analysis times, suitable for high-throughput screening of volatile compounds.
Sample State	Non-destructive. The sample can be recovered after analysis.[1]	Destructive. The sample is consumed during the analysis.	Destructive. The sample is consumed during the analysis.
Structural Info	Yes. Provides full structural information simultaneously with quantification.[1]	No. Provides retention time only. Hyphenation with MS is needed for structural data.	No. Provides retention time only. Hyphenation with MS is needed for structural data.
Best For	Absolute purity determination without a specific analyte standard, complex mixtures, structural confirmation.	Routine quality control, stability studies, and analysis of non-volatile or thermally labile compounds.	Purity of volatile and semi-volatile compounds, residual solvent analysis.

The Causality Behind Method Choice

• When to Choose qNMR: qNMR is the method of choice when a certified reference standard of the analyte is unavailable, which is common in discovery and early development phases. Its ability to provide an absolute purity value without assuming 100% purity of a reference material makes it a primary method.[16] It is also invaluable when simultaneous structural confirmation is required.

• When to Choose HPLC/GC: Chromatographic methods excel in routine quality control environments where the same analysis is performed repeatedly and a reference standard is available.[17] They are often more sensitive for detecting trace impurities, especially when a concentration method is employed. For a volatile compound like 4-Ethyl-1,2-dimethoxybenzene, GC-FID would be a highly suitable and sensitive alternative for routine checks once the primary purity has been established by qNMR.[18]

Conclusion: An Integrated Approach to Purity Assessment

For the comprehensive and authoritative purity determination of 4-Ethyl-1,2-dimethoxybenzene, quantitative NMR (qNMR) stands out as a superior primary method . Its foundation in a fundamental physical principle provides a direct and accurate measure of molar concentration, circumventing the "like-for-like" standard requirement of chromatographic techniques.[7][19] This makes it an indispensable tool for certifying in-house standards and for analyzing novel compounds with confidence.

While HPLC and GC are powerful, high-throughput techniques for routine analysis and trace impurity detection, they are best utilized as complementary methods. An ideal workflow involves establishing the absolute purity of a primary batch of material using a validated qNMR method. This batch can then serve as a well-characterized internal reference standard for developing faster, routine HPLC or GC methods for subsequent quality control. This integrated approach leverages the absolute accuracy of qNMR and the high throughput of chromatography, ensuring the highest level of scientific integrity and trustworthiness in your research and development endeavors.

References

• A Guide to Quantitative NMR (qNMR). (2024, February 9). Emery Pharma. [Link]

• [Optimization of experimental parameters for quantitative NMR (qNMR) and its application in quantitative analysis of traditional Chinese medicines]. (n.d.). PubMed. [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (n.d.). ResolveMass. [Link]

• Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry, 51(2), 76-81. [Link]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29). ResolveMass via YouTube. [Link]

• Quantitative NMR. (n.d.). Organic Primary Standards Group. [Link]

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. (2025, September 22). Patsnap Eureka. [Link]

• What is qNMR (quantitative NMR)? (n.d.). JEOL Ltd. [Link]

• Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. (n.d.). American Pharmaceutical Review. [Link]

• Diehl, B. W. K., Malz, F., & Holzgrabe, U. (2006). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Journal of Pharmaceutical and Biomedical Analysis, 40(4), 819-824. [Link]

• Let's try doing quantitative NMR. (n.d.). JEOL Ltd. [Link]

• Stimuli Article (qNMR). (n.d.). US Pharmacopeia (USP). [Link]

• Quantitative NMR Spectroscopy. (n.d.). University of Leicester. [Link]

• Lee, S., et al. (2020). Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat. Foods, 9(10), 1439. [Link]

• Development and Validation of a Quantitative NMR Method for the Determination of the Commercial Tablet Formulation of Sulfasalazine. (2019). Current Pharmaceutical Analysis, 15(1), 39-44. [Link]

• Optimization of sample preparation for accurate results in quantitative NMR spectroscopy. (n.d.). ResearchGate. [Link]

• Validation of quantitative ¹H NMR method for the analysis of pharmaceutical formulations. (n.d.). Scielo. [Link]

• Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. (2016). ACG Publications. [Link]

• Purity comparison by NMR and HPLC. (n.d.). ResearchGate. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220-9231. [Link]

• ADVANTAGES OF QUANTITATIVE NMR FOR THE DETERMINATION OF RELATIVE RESPONSE FACTORS. (n.d.). Regis Technologies, Inc. [Link]

• Quantitative NMR. (n.d.). EPP Ltd. [Link]

• GUIDELINE FOR qNMR ANALYSIS. (2019, November 6). ENFSI. [Link]

• Quantitative NMR spectroscopy in pharmaceutical applications. (n.d.). ResearchGate. [Link]

• Kim, J., et al. (2021). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Molecules, 26(2), 438. [Link]

• Validation of quantitative NMR. (n.d.). ResearchGate. [Link]

• Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). (n.d.). Human Metabolome Database. [Link]

• SI-traceable purity assignment of volatile material ethylbenzene by quantitative nuclear magnetic resonance spectroscopy. (2022). Analytical and Bioanalytical Chemistry, 414(7), 2461-2469. [Link]

• Identification and Determination of Impurities in Drugs. (n.d.). Elsevier. [Link]

• Photoinduced Geometric Isomerization of 1-Aryl-1,3-Butadienes. (2024). Molecules, 29(12), 2841. [Link]

Sources

• 1. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
• 4. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 5. What is qNMR (quantitative NMR) ? | Applications Notes | JEOL Ltd. [jeol.com]
• 6. ethz.ch [ethz.ch]
• 7. pubs.acs.org [pubs.acs.org]
• 8. enovatia.com [enovatia.com]
• 9. emerypharma.com [emerypharma.com]
• 10. m.youtube.com [m.youtube.com]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. Development and Validation of a Quantitative NMR Method for the D...: Ingenta Connect [ingentaconnect.com]
• 13. eppltd.com [eppltd.com]
• 14. [Optimization of experimental parameters for quantitative NMR (qNMR) and its application in quantitative analysis of traditional Chinese medicines] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantitative NMR | Organic Primary Standards Group [unit.aist.go.jp]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. pubs.acs.org [pubs.acs.org]

A Spectroscopic Guide to the Isomers of Ethyl-Dimethoxybenzene: Distinguishing Positional Variants

In the landscape of pharmaceutical development and chemical research, the precise identification of molecular structure is not merely a procedural step but a cornerstone of efficacy and safety. Positional isomers, molecules sharing the same chemical formula but differing in the arrangement of substituents on a parent structure, often exhibit remarkably different biological activities and physical properties. This guide provides an in-depth spectroscopic comparison of 4-ethyl-1,2-dimethoxybenzene and its structural isomers, offering a practical framework for their differentiation using fundamental analytical techniques.

This document is intended for researchers, scientists, and drug development professionals who rely on robust analytical data for confident structural elucidation. We will delve into the nuances of ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), explaining not just what is observed, but why these differences arise from the subtle shifts in electronic and steric environments imposed by the varied placement of the ethyl and dimethoxy groups on the benzene ring.

The Isomeric Landscape of Ethyl-Dimethoxybenzene

The subject of our investigation is the C₁₀H₁₄O₂ isomer family, specifically the positional isomers of ethyl-dimethoxybenzene. The reference compound, 4-ethyl-1,2-dimethoxybenzene, and its counterparts present a compelling case study in isomer differentiation. The relative positions of the electron-donating methoxy groups and the alkyl ethyl group significantly influence the electronic environment of the aromatic ring and its substituents, leading to distinct spectroscopic fingerprints.

The isomers under consideration are:

• 4-ethyl-1,2-dimethoxybenzene

• 1-ethyl-2,3-dimethoxybenzene

• 2-ethyl-1,3-dimethoxybenzene

• 1-ethyl-3,4-dimethoxybenzene

• 2-ethyl-1,4-dimethoxybenzene

• 1-ethyl-3,5-dimethoxybenzene

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"4-ethyl-1,2-dimethoxybenzene" [pos="0,2!"]; "1-ethyl-2,3-dimethoxybenzene" [pos="2,1!"]; "2-ethyl-1,3-dimethoxybenzene" [pos="2,-1!"]; "1-ethyl-3,4-dimethoxybenzene" [pos="0,-2!"]; "2-ethyl-1,4-dimethoxybenzene" [pos="-2,-1!"]; "1-ethyl-3,5-dimethoxybenzene" [pos="-2,1!"]; "Isomers" [shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF", pos="0,0!"];

"Isomers" -- "4-ethyl-1,2-dimethoxybenzene"; "Isomers" -- "1-ethyl-2,3-dimethoxybenzene"; "Isomers" -- "2-ethyl-1,3-dimethoxybenzene"; "Isomers" -- "1-ethyl-3,4-dimethoxybenzene"; "Isomers" -- "2-ethyl-1,4-dimethoxybenzene"; "Isomers" -- "1-ethyl-3,5-dimethoxybenzene"; } Caption: Positional isomers of ethyl-dimethoxybenzene.

¹H NMR Spectroscopy: A Window into Proton Environments

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. The chemical shift, splitting pattern (multiplicity), and integration of the proton signals provide a detailed map of the proton environments within a molecule. For substituted benzenes, the aromatic region (typically δ 6.5-8.5 ppm) is particularly informative for determining the substitution pattern.[1][2]

The electron-donating methoxy groups generally shield the aromatic protons, causing their signals to appear at a lower chemical shift (upfield) compared to unsubstituted benzene (δ 7.3 ppm).[2][3] The ethyl group, being an alkyl substituent, has a weaker electronic effect. The key to differentiating the isomers lies in the number of distinct aromatic proton signals and their splitting patterns, which are dictated by the symmetry of the molecule and the coupling between adjacent protons.[4]

Comparative ¹H NMR Data (Predicted and Observed in CDCl₃)

Isomer	Aromatic Protons (δ ppm)	Methoxy Protons (δ ppm)	Ethyl Protons (δ ppm)
4-ethyl-1,2-dimethoxybenzene	~6.8 (d), 6.7 (dd), 6.6 (d)	~3.8 (s, 3H), ~3.7 (s, 3H)	~2.6 (q, 2H), ~1.2 (t, 3H)
1-ethyl-2,3-dimethoxybenzene	~7.0-6.8 (m, 3H)	~3.9 (s, 3H), ~3.8 (s, 3H)	~2.7 (q, 2H), ~1.2 (t, 3H)
2-ethyl-1,3-dimethoxybenzene	~7.2 (t), ~6.5 (d, 2H)	~3.8 (s, 6H)	~2.7 (q, 2H), ~1.2 (t, 3H)
1-ethyl-3,4-dimethoxybenzene	~6.9 (d), ~6.8 (dd), ~6.7 (d)	~3.9 (s, 3H), ~3.8 (s, 3H)	~2.6 (q, 2H), ~1.2 (t, 3H)
2-ethyl-1,4-dimethoxybenzene	~6.8 (s), ~6.7 (d), ~6.6 (d)	~3.8 (s, 3H), ~3.7 (s, 3H)	~2.6 (q, 2H), ~1.2 (t, 3H)
1-ethyl-3,5-dimethoxybenzene	~6.4 (s, 1H), ~6.3 (s, 2H)	~3.8 (s, 6H)	~2.6 (q, 2H), ~1.2 (t, 3H)

Note: The chemical shifts are approximate and can vary based on solvent and concentration. The multiplicities are predicted based on first-order coupling rules.

The most symmetrical isomer, 1-ethyl-3,5-dimethoxybenzene, is expected to show the simplest aromatic ¹H NMR spectrum with two distinct singlets. In contrast, the less symmetrical isomers will exhibit more complex splitting patterns, such as doublets, doublets of doublets, and triplets, in the aromatic region.[4]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon framework of a molecule. The chemical shifts of the carbon atoms are sensitive to their electronic environment. In substituted benzenes, the signals for the aromatic carbons typically appear between δ 110-160 ppm.[2][3] The carbons directly attached to the electron-donating methoxy groups will be shielded and appear at a higher field (lower δ value), while the carbons bearing the ethyl group and the quaternary carbons will be deshielded.

Comparative ¹³C NMR Data (Predicted and Observed in CDCl₃)

Isomer	Aromatic Carbons (δ ppm)	Methoxy Carbons (δ ppm)	Ethyl Carbons (δ ppm)
4-ethyl-1,2-dimethoxybenzene	~149, 147, 137, 120, 112, 111	~56.0, 55.9	~29, 16
1-ethyl-2,3-dimethoxybenzene	Predicted: 6 signals	Predicted: 2 signals	Predicted: 2 signals
2-ethyl-1,3-dimethoxybenzene	Predicted: 5 signals	Predicted: 1 signal	Predicted: 2 signals
1-ethyl-3,4-dimethoxybenzene	~149, 148, 135, 121, 112, 111	~56.0, 55.9	~29, 16
2-ethyl-1,4-dimethoxybenzene	~153, 149, 130, 117, 112, 111	~56.1, 55.8	~23, 16
1-ethyl-3,5-dimethoxybenzene	~161, 145, 107, 98	~55.7	~36, 16

The number of distinct signals in the ¹³C NMR spectrum is a direct reflection of the molecule's symmetry. For instance, 1-ethyl-3,5-dimethoxybenzene, with its plane of symmetry, will show fewer aromatic carbon signals compared to its less symmetrical isomers.

Infrared (IR) Spectroscopy: Probing Functional Groups and Substitution Patterns

Infrared (IR) spectroscopy is a valuable tool for identifying the functional groups present in a molecule. The vibrations of specific bonds absorb IR radiation at characteristic frequencies. For ethyl-dimethoxybenzene isomers, key absorptions include:

• C-H stretching (aromatic): ~3100-3000 cm⁻¹[5][6]

• C-H stretching (aliphatic): ~2960-2850 cm⁻¹

• C=C stretching (aromatic ring): ~1600 cm⁻¹ and ~1500-1400 cm⁻¹[5][7]

• C-O stretching (ether): Strong bands around 1250 cm⁻¹ and 1040 cm⁻¹

• Out-of-plane (OOP) C-H bending: ~900-675 cm⁻¹. The pattern of these bands can be indicative of the substitution pattern on the benzene ring.[6][8]

Comparative IR Data (Key Absorptions in cm⁻¹)

Isomer	Aromatic C=C Stretch	C-O Stretch	OOP Bending
4-ethyl-1,2-dimethoxybenzene	~1610, 1515	~1250, 1030	~810
1-ethyl-2,3-dimethoxybenzene	Predicted: ~1600, 1500	Predicted: ~1250, 1040	Predicted: Multiple bands
2-ethyl-1,3-dimethoxybenzene	Predicted: ~1600, 1580	Predicted: ~1260, 1050	Predicted: ~830, 780
1-ethyl-3,4-dimethoxybenzene	~1610, 1510	~1260, 1030	~815
2-ethyl-1,4-dimethoxybenzene	~1610, 1500	~1230, 1040	~820
1-ethyl-3,5-dimethoxybenzene	~1600, 1590	~1210, 1060	~840, 690

While the IR spectra of all isomers will show the characteristic absorptions for the aromatic ring, ether linkages, and alkyl groups, subtle differences in the fingerprint region (below 1500 cm⁻¹), particularly the OOP bending bands, can aid in their differentiation.[9]

Mass Spectrometry: Unveiling Molecular Weight and Fragmentation Patterns

Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. For all ethyl-dimethoxybenzene isomers, the molecular ion peak (M⁺) will be observed at m/z 166, corresponding to the molecular weight of C₁₀H₁₄O₂. The key to distinguishing the isomers lies in their fragmentation patterns, which are influenced by the stability of the resulting carbocations.

A common fragmentation pathway for these compounds involves the loss of a methyl group (CH₃) from a methoxy group, leading to a fragment at m/z 151. Another significant fragmentation is the benzylic cleavage, resulting in the loss of an ethyl radical (C₂H₅) to give a fragment at m/z 137, or the loss of a methyl radical from the ethyl group to form a stable benzylic cation at m/z 151. The relative intensities of these fragment ions can vary between isomers.

Comparative Mass Spectrometry Data (Key Fragments and their Relative Abundances)

Isomer	Molecular Ion (m/z)	Key Fragments (m/z)
4-ethyl-1,2-dimethoxybenzene	166	151 (base peak), 137, 123, 107, 91, 77[10]
1-ethyl-2,3-dimethoxybenzene	166	Predicted: 151, 137, 123, 107
2-ethyl-1,3-dimethoxybenzene	166	Predicted: 151, 137, 123, 107
1-ethyl-3,4-dimethoxybenzene	166	151 (base peak), 137, 123, 107
2-ethyl-1,4-dimethoxybenzene	166	151 (base peak), 137, 123, 91[11]
1-ethyl-3,5-dimethoxybenzene	166	151, 137, 123, 107[12]

The stability of the fragment ions is influenced by the position of the methoxy groups, which can delocalize the positive charge. This can lead to subtle but measurable differences in the relative abundances of the fragment ions in the mass spectra of the different isomers.

Experimental Protocols

To ensure the reproducibility and validity of the spectroscopic data, standardized experimental protocols are essential.

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"Dissolution" -> "NMR"; "Sample" -> "IR"; "Sample" -> "MS";

subgraph "cluster_data_processing" { label="Data Processing and Interpretation"; style=filled; color="#F1F3F4"; "Data_Analysis" [label="Spectral Interpretation\n- Chemical Shifts\n- Coupling Constants\n- Fragmentation Patterns"]; "Structure_Elucidation" [shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF", label="Structure Elucidation"]; }

"NMR" -> "Data_Analysis"; "IR" -> "Data_Analysis"; "MS" -> "Data_Analysis"; "Data_Analysis" -> "Structure_Elucidation"; } Caption: General workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio (typically 16-64 scans).

  • Apply a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • Employ proton decoupling to simplify the spectrum.

  • Use a larger number of scans (typically 512 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Liquids: Place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

  • Solids: Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing the mixture into a transparent disk.

• Instrumentation: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Scan the sample over the mid-infrared range (typically 4000 to 400 cm⁻¹).

• Data Processing: The instrument software will generate the infrared spectrum, which is typically plotted as percent transmittance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The detector records the abundance of each ion, generating a mass spectrum.

Conclusion

The differentiation of positional isomers of ethyl-dimethoxybenzene is a tractable analytical challenge that can be confidently addressed through a multi-technique spectroscopic approach. While each method provides valuable pieces of the structural puzzle, their combined application offers a self-validating system for unambiguous identification. ¹H and ¹³C NMR spectroscopy are paramount for delineating the precise substitution pattern through the analysis of chemical shifts and coupling constants, which are highly sensitive to the local electronic and steric environment. IR spectroscopy provides confirmation of the key functional groups and can offer clues to the substitution pattern through the fingerprint region. Finally, mass spectrometry confirms the molecular weight and provides further structural insights through the analysis of characteristic fragmentation patterns. By understanding the principles behind these techniques and carefully interpreting the resulting data, researchers can confidently elucidate the structure of these and other isomeric compounds, a critical capability in the pursuit of novel therapeutics and advanced materials.

References

• University of Colorado Boulder, Department of Chemistry. Aromatics - Organic Chemistry. [Link]

• J-Stage. Mass Spectra of 1,2-Dimethoxybenzene Derivatives. [Link]

• Indian Academy of Sciences. High resolution NMR spectra of some tri-substituted benzenes. [Link]

• Al-Mustaqbal University College. Charateristic IR Absorption of Benzene Derivatives. [Link]

• Spectroscopy Online. The Benzene Fingers, Part I: Overtone and Combination Bands. [Link]

• Wiley-VCH. Supporting Information. [Link]

• SpectraBase. 1-Ethyl-3,5-Dimethoxybenzene - Optional[FTIR] - Spectrum. [Link]

• Spectroscopy Online. Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. [Link]

• The Royal Society of Chemistry. 1H- and 13C-NMR for. [Link]

• Kwantlen Polytechnic University. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. [Link]

• UCLA, Department of Chemistry and Biochemistry. IR Spectroscopy Tutorial: Aromatics. [Link]

• Moodle. NMR Spectroscopy of Benzene Derivatives. [Link]

• ResearchGate. High resolution NMR spectra of some tri-substituted benzenes. [Link]

• NIST WebBook. Benzene, 2-(1,1-dimethylethyl)-1,4-dimethoxy-. [Link]

• Reddit. NMR for a tri-substituted benzene : r/OrganicChemistry. [Link]

• NIST WebBook. Benzene, 4-ethyl-1,2-dimethoxy-. [Link]

• National Institutes of Health. Crystallographic and DFT study of novel dimethoxybenzene derivatives - PMC. [Link]

• National Institutes of Health. 1-Ethyl-3-methoxybenzene | C9H12O | CID 66353 - PubChem. [Link]

• PubChem. 2-Ethyl-1,4-dimethoxybenzene | C10H14O2 | CID 592140. [Link]

• University of Puget Sound. Short Summary of 1H-NMR Interpretation. [Link]

• PubChem. Benzene, 1-ethyl-2-methoxy- | C9H12O | CID 84654. [Link]

• MDPI. Photoinduced Geometric Isomerization of 1-Aryl-1,3-Butadienes: Influence of Substituent on Photoreactivity—Structural and Photochemical Insights. [Link]

• SpectraBase. 1-Ethyl-3,5-Dimethoxybenzene - Optional[MS (GC)] - Spectrum. [Link]

Sources

• 1. Mass Spectra of 1,2-Dimethoxybenzene Derivatives [jstage.jst.go.jp]
• 2. NMR Spectroscopy of Benzene Derivatives [moodle.tau.ac.il]
• 3. benchchem.com [benchchem.com]
• 4. ias.ac.in [ias.ac.in]
• 5. Charateristic IR Absorption of Benzene Derivatives [almerja.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. Benzene, 2-(1,1-dimethylethyl)-1,4-dimethoxy- [webbook.nist.gov]
• 11. 2-Ethyl-1,4-dimethoxybenzene | C10H14O2 | CID 592140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. dev.spectrabase.com [dev.spectrabase.com]

A Comparative Guide to the Structural Validation of 4-Ethyl-1,2-dimethoxybenzene Using 2D NMR Techniques

This guide provides an in-depth, practical comparison of key two-dimensional Nuclear Magnetic Resonance (2D NMR) techniques for the unambiguous structural elucidation of 4-Ethyl-1,2-dimethoxybenzene. Designed for researchers, chemists, and drug development professionals, this document moves beyond theoretical descriptions to offer a field-proven workflow, explaining the causality behind experimental choices and demonstrating how a combination of techniques provides a self-validating system for structural confirmation.

Introduction: The Imperative for Unambiguous Structural Validation

In chemical research and pharmaceutical development, the precise molecular structure of a compound is its fundamental identity. An incorrect structural assignment can invalidate biological data, derail research programs, and lead to significant financial and time losses. While one-dimensional (1D) NMR (¹H and ¹³C) provides an essential first look at a molecule's composition, it often falls short in cases of complex spin systems or signal overlap, which are common in substituted aromatic compounds like 4-Ethyl-1,2-dimethoxybenzene.

Two-dimensional NMR spectroscopy provides a solution by spreading spectral information across a second frequency dimension, resolving overlapping signals and revealing through-bond and through-space correlations between nuclei.[1][2] This guide will demonstrate how a logical application of three core 2D NMR experiments—COSY, HSQC, and HMBC—can be used to piece together the molecular puzzle of 4-Ethyl-1,2-dimethoxybenzene, with each experiment providing a unique and complementary piece of the structural puzzle.

The Target Molecule: 4-Ethyl-1,2-dimethoxybenzene

4-Ethyl-1,2-dimethoxybenzene (C₁₀H₁₄O₂) is an aromatic compound featuring a benzene ring with three substituents: an ethyl group and two methoxy groups.[3] The key challenge in its structural validation is to confirm the precise connectivity and substitution pattern on the aromatic ring.

Figure 1. Chemical Structure of 4-Ethyl-1,2-dimethoxybenzene.[3]

The Strategic Workflow: A Multi-Technique Approach

A robust structural elucidation strategy relies on the synergistic use of multiple NMR experiments. Our approach follows a logical progression from proton-proton connectivity to one-bond proton-carbon correlations, and finally to long-range proton-carbon correlations. This multi-layered approach ensures that the final structure is supported by a comprehensive and internally consistent dataset.

Diagram 1: A streamlined workflow for NMR-based structure elucidation.

Experimental Protocols

Trustworthy data begins with meticulous experimental execution. The following provides a generalized, yet robust, protocol for acquiring high-quality 2D NMR data.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified 4-Ethyl-1,2-dimethoxybenzene sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0 ppm).

  • Transfer the solution to a clean, high-precision 5 mm NMR tube.

• 1D NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum to assess sample purity and concentration.

  • Acquire a ¹³C NMR spectrum.

  • Acquire a DEPT-135 (Distortionless Enhancement by Polarization Transfer) spectrum to differentiate between CH, CH₂, and CH₃ carbons.

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): Use a standard gradient-selected COSY (gCOSY) pulse sequence. This experiment identifies protons that are spin-spin coupled, typically over two to three bonds.[1][4][5]

  • HSQC (Heteronuclear Single Quantum Coherence): Use a standard gradient-selected, sensitivity-enhanced HSQC pulse sequence. This experiment maps protons directly to the carbons they are attached to (¹JCH correlation).[6][7][8] An edited HSQC can further distinguish CH/CH₃ groups from CH₂ groups by phase.[9]

  • HMBC (Heteronuclear Multiple Bond Correlation): Use a standard gradient-selected HMBC pulse sequence. This experiment reveals correlations between protons and carbons over multiple bonds (typically ²JCH and ³JCH), which is critical for piecing together molecular fragments.[9][10][11]

• Data Processing:

  • Apply appropriate window functions (e.g., sine-bell) to the Free Induction Decays (FIDs) in both dimensions.

  • Perform a two-dimensional Fourier Transform to generate the 2D spectra.[5]

  • Phase and baseline correct the spectra as required.

  • Calibrate the spectra using the TMS signal (¹H and ¹³C) or the residual solvent peak.

Data Interpretation: Assembling the Structure

Let's analyze the expected data from each 2D experiment to validate the structure of 4-Ethyl-1,2-dimethoxybenzene.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (Note: These are estimated values based on structure-prediction algorithms and typical values for similar functional groups. Actual experimental values may vary slightly.)

Atom Label	Atom Type	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
H-3	Aromatic CH	6.82	111.9
H-5	Aromatic CH	6.75	112.8
H-6	Aromatic CH	6.78	120.5
H-7 (CH₂)	Aliphatic CH₂	2.58	29.1
H-8 (CH₃)	Aliphatic CH₃	1.21	16.0
H-9 (OCH₃)	Methoxy CH₃	3.87	56.1
H-10 (OCH₃)	Methoxy CH₃	3.88	56.2
C-1	Aromatic C	-	149.2
C-2	Aromatic C	-	147.8
C-4	Aromatic C	-	135.5

COSY: Mapping the Proton Framework

The COSY experiment is the first step in defining proton-proton connectivities.[2][12] It reveals which protons are neighbors in a spin system.

• Expected Correlations:

  • Ethyl Group: A strong cross-peak will be observed between the methylene protons (H-7, ~2.58 ppm) and the methyl protons (H-8, ~1.21 ppm). This confirms the presence of the -CH₂-CH₃ fragment.

  • Aromatic Ring: The three aromatic protons (H-3, H-5, H-6) form a coupled system. We expect to see a correlation between H-5 and H-6, as they are adjacent (a three-bond coupling, ³JHH). A weaker, four-bond coupling (⁴JHH) might be visible between H-3 and H-5.

• Causality: The choice to run COSY first is strategic. It quickly and reliably establishes the ethyl group as a distinct spin system and begins to map the substitution pattern of the aromatic ring. The absence of a correlation between the ethyl protons and the aromatic protons confirms they are not directly bonded to the same carbon.

HSQC: Linking Protons to Their Carbons

The HSQC experiment provides direct, one-bond C-H correlations, acting as a bridge between the ¹H and ¹³C spectra.[6][13]

• Expected Correlations:

  • H-3 (~6.82 ppm) will show a cross-peak to its attached carbon (~111.9 ppm).

  • H-5 (~6.75 ppm) will correlate to its carbon (~112.8 ppm).

  • H-6 (~6.78 ppm) will correlate to its carbon (~120.5 ppm).

  • The methylene protons H-7 (~2.58 ppm) will correlate to the CH₂ carbon (~29.1 ppm).

  • The methyl protons H-8 (~1.21 ppm) will correlate to the CH₃ carbon (~16.0 ppm).

  • The two methoxy protons H-9 and H-10 (~3.87-3.88 ppm) will correlate to their respective carbons (~56.1-56.2 ppm).

• Trustworthiness: This experiment provides a self-validating check. The number of cross-peaks in the HSQC spectrum must match the number of protonated carbons identified in the ¹³C and DEPT spectra. Quaternary carbons (C-1, C-2, C-4) will be absent from the HSQC spectrum, which is a key diagnostic feature.[6]

HMBC: Connecting the Fragments

The HMBC experiment is the cornerstone of the elucidation process, revealing two- and three-bond correlations between protons and carbons.[11][14][15] This allows us to connect the molecular fragments identified by COSY and HSQC.

• Key Expected Correlations for Structural Validation:

  • Placing the Ethyl Group: The methylene protons (H-7) are the key. They should show correlations to the aromatic carbons they are two and three bonds away from. Critically, a strong correlation is expected from H-7 to the quaternary carbon C-4, and weaker correlations to C-3 and C-5. This unambiguously places the ethyl group at the C-4 position.

  • Placing the Methoxy Groups: The methoxy protons (H-9) should show a three-bond correlation to the C-1 aromatic carbon. Similarly, the other methoxy protons (H-10) should correlate to the C-2 carbon. These correlations confirm their respective positions.

  • Confirming the Aromatic Ring Structure: Long-range correlations between the aromatic protons and carbons will confirm the overall substitution pattern. For example, the aromatic proton H-6 should show correlations to the quaternary carbon C-4 and the methoxy-bearing carbon C-2.

• Expertise & Insight: The absence of a correlation can be as informative as its presence. For example, the lack of an HMBC correlation between the ethyl protons (H-7, H-8) and the methoxy-bearing carbons (C-1, C-2) provides strong evidence against alternative isomeric structures.

Diagram 2: Visualization of key COSY and HMBC correlations.

Comparative Summary and Conclusion

No single 2D NMR experiment can, in this case, provide absolute structural proof. It is the convergence of evidence from all three techniques that builds an unshakeable foundation for the proposed structure.

Table 2: Comparison of 2D NMR Techniques for Validating 4-Ethyl-1,2-dimethoxybenzene

Technique	Primary Information Provided	Key Contribution to Structure	Alternative Considerations
COSY	H-H correlations through 2-3 bonds.[1][16]	Confirms the -CH₂CH₃ spin system of the ethyl group and maps adjacent protons on the aromatic ring.	TOCSY could be used to reveal the entire spin system from a single proton, but COSY is sufficient and faster here.
HSQC	Direct one-bond C-H correlations.[7][8][9]	Unambiguously links each proton to its directly attached carbon, bridging the ¹H and ¹³C assignments.	HMQC provides similar information but HSQC is often preferred for its higher resolution in the indirect (carbon) dimension.[13][15]
HMBC	Long-range C-H correlations through 2-4 bonds.[9][10][11]	Connects the molecular fragments. Crucially places the ethyl and methoxy groups onto the correct positions of the aromatic ring.	The absence of expected correlations is also highly informative for ruling out other isomers.

By systematically applying COSY, HSQC, and HMBC, we move from identifying fragments to linking them together into a single, validated molecular structure. The methylene protons (H-7) serve as a linchpin, with COSY data connecting them to the terminal methyl group and HMBC data anchoring the entire ethyl substituent to the C-4 position on the ring. The methoxy protons provide the final points of attachment, completing a structural assignment that is robust, reliable, and built on a foundation of mutually reinforcing experimental evidence.

References

• Two-dimensional nuclear magnetic resonance spectroscopy. Wikipedia. [Link]

• Measuring methods available and examples of their applications COSY (COrrelation Spectroscopy). CF NMR CEITEC. [Link]

• What Is HSQC NMR? - Chemistry For Everyone. YouTube. [Link]

• What Is HMBC NMR? - Chemistry For Everyone. YouTube. [Link]

• 1H-1H COSY & TOCSY two- dimensional NMR spectroscopy. Magritek. [Link]

• Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science. Advances in Polymer Science. [Link]

• COSY Definition - Organic Chemistry Key Term. Fiveable. [Link]

• Heteronuclear single quantum coherence spectroscopy. Wikipedia. [Link]

• Use of NMR in structure elucidation. Slideshare. [Link]

• HSQC and HMBC. Columbia University NMR Core Facility. [Link]

• 2D HMBC. NMR Wiki. [Link]

• Measuring methods available and examples of their applications 2D HMBC (Heteronuclear Multiple-Bond Correlation spectroscopy). CF NMR CEITEC. [Link]

• 2D NMR: Overview of Heteronuclear Correlation Techniques. JoVE. [Link]

• 2D HSQC. NMR Wiki. [Link]

• 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990. PubChem. [Link]

• Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Human Metabolome Database. [Link]

Sources

• 1. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. use of nmr in structure ellucidation | PDF [slideshare.net]
• 3. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nmr.ceitec.cz [nmr.ceitec.cz]
• 5. nmr.oxinst.com [nmr.oxinst.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science [ncstate.pressbooks.pub]
• 8. Heteronuclear single quantum coherence spectroscopy - Wikipedia [en.wikipedia.org]
• 9. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 10. youtube.com [youtube.com]
• 11. nmr.ceitec.cz [nmr.ceitec.cz]
• 12. fiveable.me [fiveable.me]
• 13. 2D HSQC - NMR Wiki [nmrwiki.org]
• 14. 2D HMBC - NMR Wiki [nmrwiki.org]
• 15. Video: 2D NMR: Overview of Heteronuclear Correlation Techniques [jove.com]
• 16. JEOL USA blog | Deciphering Complex Chemical Structures with COSY [jeolusa.com]

A Researcher's Guide to the Orthogonal Identification of 4-Ethyl-1,2-dimethoxybenzene

An In-depth Technical Guide for the Cross-Verification of a Key Aromatic Intermediate

In the landscape of pharmaceutical research and fine chemical synthesis, the unambiguous identification of molecular structures is paramount. The subtle placement of functional groups can dramatically alter a compound's biological activity and chemical reactivity. This guide provides a comprehensive framework for the cross-verification of 4-Ethyl-1,2-dimethoxybenzene (also known as 4-ethylveratrole), a versatile substituted benzene derivative. We will explore how a multi-technique analytical approach provides a self-validating system for structural confirmation, ensuring the highest degree of scientific integrity. This guide is intended for researchers, scientists, and drug development professionals who rely on precise analytical data.

The Imperative of Cross-Verification

The molecular formula C₁₀H₁₄O₂ can represent numerous isomers of ethyl-dimethoxybenzene. Relying on a single analytical technique can lead to misidentification, with potentially significant consequences in a research or development pipeline. For instance, an isomeric impurity could introduce unforeseen toxicity or alter the intended reaction pathway. Therefore, a rigorous cross-verification strategy, employing orthogonal analytical techniques, is not merely good practice but a scientific necessity. Each technique provides a unique piece of the structural puzzle, and their collective agreement builds a robust and irrefutable identification.

The Analytical Gauntlet: A Multi-Technique Approach

To confidently identify 4-Ethyl-1,2-dimethoxybenzene, we will employ a suite of spectroscopic and chromatographic techniques. The synergy of these methods provides the necessary redundancy for accurate structural elucidation.

Gas Chromatography-Mass Spectrometry (GC-MS): The First Pass

Expertise & Experience: GC-MS is a powerful frontline technique for the analysis of volatile and semi-volatile compounds. The gas chromatography component separates the sample based on boiling point and polarity, providing a retention time that is characteristic of the compound under specific conditions. The mass spectrometer then fragments the eluted compound, generating a unique mass spectrum that serves as a molecular fingerprint.

Experimental Protocol: A dilute solution of the sample in a volatile solvent (e.g., dichloromethane) is injected into a GC equipped with a nonpolar capillary column (e.g., DB-5ms). The oven temperature is ramped to ensure separation from any impurities. The eluent is then introduced into a mass spectrometer operating in electron ionization (EI) mode.

Expected Data & Interpretation: For 4-Ethyl-1,2-dimethoxybenzene (molar mass: 166.22 g/mol ), the mass spectrum will exhibit a molecular ion peak (M⁺) at m/z 166.[1][2][3] The fragmentation pattern is key to confirming the structure. We expect to see a prominent peak at m/z 151, corresponding to the loss of a methyl group ([M-CH₃]⁺), and a base peak at m/z 137, resulting from the loss of an ethyl group ([M-C₂H₅]⁺). The presence of these fragments provides strong evidence for the ethyl and methoxy substituents on the benzene ring. The Kovats retention index, a standardized measure of retention time, further aids in identification.[2]

dot graph GCMS_Fragmentation { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} Caption: GC-MS Fragmentation Pathway.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architectural Blueprint

Expertise & Experience: NMR spectroscopy is arguably the most powerful tool for elucidating the precise arrangement of atoms in a molecule. ¹H NMR provides information about the chemical environment and connectivity of hydrogen atoms, while ¹³C NMR reveals the types of carbon atoms present.

¹H NMR Spectroscopy

Experimental Protocol: A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃) containing a reference standard like tetramethylsilane (TMS). The spectrum is acquired on a high-field NMR spectrometer.

Expected Data & Interpretation: The ¹H NMR spectrum of 4-Ethyl-1,2-dimethoxybenzene will display characteristic signals for the ethyl group, the two methoxy groups, and the aromatic protons.

• Ethyl Group: A triplet around 1.2 ppm (3H) corresponding to the methyl protons (-CH₃) coupled to the adjacent methylene protons, and a quartet around 2.6 ppm (2H) for the methylene protons (-CH₂-) coupled to the methyl protons.

• Methoxy Groups: Two singlets around 3.8-3.9 ppm (3H each), indicating two non-equivalent methoxy groups.

• Aromatic Protons: The 1,2,4-trisubstituted benzene ring will give rise to a complex multiplet or a set of distinct signals in the aromatic region (typically 6.7-6.9 ppm). The splitting pattern will be indicative of the ortho, meta, and para coupling between the aromatic protons.

¹³C NMR Spectroscopy

Experimental Protocol: The ¹³C NMR spectrum is typically acquired on the same sample used for ¹H NMR.

Expected Data & Interpretation: The proton-decoupled ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule.

• Aliphatic Carbons: Signals for the ethyl group's methyl and methylene carbons will appear in the upfield region (around 15-30 ppm).

• Methoxy Carbons: Two signals for the methoxy carbons will be observed around 55-56 ppm.

• Aromatic Carbons: Six signals will be present in the aromatic region (around 110-150 ppm), two of which will be quaternary carbons (C-1, C-2, and C-4) and will likely have lower intensities. The chemical shifts of the aromatic carbons are highly sensitive to the positions of the substituents.

dot graph NMR_Structure { node [shape=plaintext, fontname="Arial", fontsize=10]; edge [style=invis];

} Caption: NMR Structural Correlation.

Infrared (IR) Spectroscopy: The Functional Group Signature

Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: A spectrum can be obtained from a neat liquid sample (as a thin film between salt plates) or using an Attenuated Total Reflectance (ATR) accessory.

Expected Data & Interpretation: The IR spectrum of 4-Ethyl-1,2-dimethoxybenzene will show characteristic absorption bands:

• C-H Stretching (Aromatic): Aromatic C-H stretches will appear just above 3000 cm⁻¹.

• C-H Stretching (Aliphatic): Aliphatic C-H stretches from the ethyl and methoxy groups will be observed just below 3000 cm⁻¹.

• C=C Stretching (Aromatic): Aromatic ring C=C stretching vibrations will produce one or more sharp peaks in the 1600-1450 cm⁻¹ region.

• C-O Stretching (Ether): Strong C-O stretching bands for the aryl-alkyl ether linkages will be prominent in the 1250-1000 cm⁻¹ region.

• Out-of-Plane Bending: The substitution pattern on the benzene ring can often be inferred from the out-of-plane C-H bending vibrations in the 900-675 cm⁻¹ region.

UV-Vis Spectroscopy: The Electronic Transition Profile

Expertise & Experience: UV-Vis spectroscopy provides information about the electronic transitions within a molecule. For aromatic compounds, the position (λ_max) and intensity of the absorption bands are characteristic of the chromophore and the substitution pattern.

Experimental Protocol: A dilute solution of the sample in a UV-transparent solvent (e.g., methanol or ethanol) is prepared, and its absorbance is measured over the UV-Vis range (typically 200-400 nm).

Expected Data & Interpretation: Substituted benzenes typically exhibit two primary absorption bands. For 4-Ethyl-1,2-dimethoxybenzene, we would expect to see a strong primary band (E-band) around 200-220 nm and a weaker secondary band (B-band) with fine structure around 270-290 nm. The presence of the electron-donating methoxy and ethyl groups will cause a bathochromic (red) shift of these bands compared to unsubstituted benzene.

The Power of Convergence: Cross-Verification in Action

The true power of this multi-technique approach lies in the convergence of the data. The molecular weight from the mass spectrum must be consistent with the proposed structure. The number and types of protons and carbons observed in the NMR spectra must match the structure, and the splitting patterns in the ¹H NMR must reflect the connectivity. The functional groups identified by IR spectroscopy must be present in the proposed structure. Finally, the UV-Vis spectrum should be consistent with a substituted benzene chromophore.

dot graph CrossVerification { graph [rankdir=TB, splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} Caption: Cross-Verification Workflow.

Distinguishing from the Crowd: Comparison with Isomers

The importance of this orthogonal approach becomes even more apparent when considering the potential for isomeric confusion. Let's consider a plausible isomer, 2-Ethyl-1,4-dimethoxybenzene.

While both isomers have the same molecular weight and will exhibit similar functional group absorptions in their IR spectra, their NMR and mass spectra will be distinct.

• ¹H NMR: The aromatic region of 2-Ethyl-1,4-dimethoxybenzene would show a different splitting pattern due to the different symmetry and proton environments compared to the 1,2,4-trisubstituted pattern of our target molecule.

• ¹³C NMR: The chemical shifts of the aromatic carbons would differ significantly between the two isomers.

• Mass Spectrometry: While the molecular ion peak will be the same, the relative abundances of the fragment ions may differ due to the different substitution patterns influencing the fragmentation pathways.

Summary of Analytical Data

Analytical Technique	4-Ethyl-1,2-dimethoxybenzene	2-Ethyl-1,4-dimethoxybenzene (Isomer)
Molecular Formula	C₁₀H₁₄O₂	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol	166.22 g/mol
GC Retention Index	Kovats Index available[2]	Kovats Index available
Mass Spectrum (EI)	M⁺ at m/z 166, fragments at m/z 151, 137[1][3]	M⁺ at m/z 166, different fragment ion abundances
¹H NMR	Characteristic signals for 1,2,4-trisubstitution	Distinct aromatic proton splitting pattern
¹³C NMR	Unique set of 10 carbon signals	Different chemical shifts for aromatic carbons
IR Spectrum	C-H (aromatic & aliphatic), C=C (aromatic), C-O (ether)	Similar functional group absorptions
UV-Vis Spectrum	Absorption maxima characteristic of a substituted benzene	Similar absorption maxima

Conclusion

The rigorous and unambiguous identification of 4-Ethyl-1,2-dimethoxybenzene is achievable through a systematic and orthogonal analytical approach. By integrating data from GC-MS, NMR, IR, and UV-Vis spectroscopy, researchers can build a self-validating system that confirms the molecular structure with a high degree of confidence. This cross-verification strategy is essential for ensuring the quality, safety, and efficacy of research and development endeavors in the chemical and pharmaceutical sciences.

References

• PubChem. 2-Ethyl-1,4-dimethoxybenzene. National Center for Biotechnology Information. [Link]

• Photoinduced Geometric Isomerization of 1-Aryl-1,3-Butadienes: Influence of Substituent on Photoreactivity—Structural and Photochemical Insights. MDPI. [Link]

• Benzene, 2-(1,1-dimethylethyl)-1,4-dimethoxy-. NIST WebBook. [Link]

• Crystallographic and DFT study of novel dimethoxybenzene derivatives. National Center for Biotechnology Information. [Link]

• Benzene, 4-ethyl-1,2-dimethoxy-. NIST WebBook. [Link]

• Benzene, 1,4-dimethoxy-. NIST WebBook. [Link]

• 13C NMR Spectrum (1D, 15.09 MHz, CDCl3, experimental) (HMDB0032076). Human Metabolome Database. [Link]

• Synthesis of 1,4-di-t-butyl-2,5-dimethoxybenzene. The Royal Society of Chemistry. [Link]

• PubChem. 4-Ethyl-1,2-dimethoxybenzene. National Center for Biotechnology Information. [Link]

• Supporting information In situ acidic carbon dioxide/ethylene glycol system for aerobic oxidative iodination of electron-rich aromatics catalyzed by Fe(NO3)3·9H2O. The Royal Society of Chemistry. [Link]

• Interpreting simple 1H-NMR spectra - Spin-spin coupling, n+1 rule. [Link]

• (E)-4-(but-1-en-1-yl)-1,2-dimethoxybenzene - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

• Benzene, 4-ethyl-1,2-dimethoxy-. NIST WebBook. [Link]

• Benzene, 4-ethenyl-1,2-dimethoxy-. NIST WebBook. [Link]

• Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Human Metabolome Database. [Link]

• 2-tert-Butyl-1,4-dimethoxybenzene. PubChem. [Link]

• Supporting Information for Chemoselective and Stereospecific Iodination of Alkynes using Sulfonium Iodate(I) Salt Content. The Royal Society of Chemistry. [Link]

• 4-Allyl-1,2-dimethoxybenzene at BMRB. Biological Magnetic Resonance Bank. [Link]

• Benzene, 4-ethenyl-1,2-dimethoxy-. NIST WebBook. [Link]

• Benzene, 2-(1,1-dimethylethyl)-1,4-dimethoxy-. NIST WebBook. [Link]

• Benzene, 2-(1,1-dimethylethyl)-1,4-dimethoxy-. NIST WebBook. [Link]

• 1H and 13C NMR studies of the conformational mobility of 1,2-dimethoxybenzene in solution. ResearchGate. [Link]

• Synthesis of Stilbene-Based Resveratrol Analogs as Cytotoxic Agents. ResearchGate. [Link]

• Synthesis, Crystal Structure, and Biological Activity of Ethyl 4-Methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate Polymorphic Forms. MDPI. [Link]

• 4H-thieno[3,4-c]pyrrole: synthesis and characterization of the parent ring system. [Link]

• Benzene, 1,2-dimethoxy-. NIST WebBook. [Link]

• FT-IR and FT-Raman Spectral Investigation and DFT Computations of Pharmaceutical Important Molecule: Ethyl 2-(4-Benzoyl-2,5- Dimethylphenoxy) Acetate. ResearchGate. [Link]

• Synthesis, characterization, and applications of a novel poly(4-[pyrrol-1-yl methyl]benzoic acid)–silver composite. ResearchGate. [Link]

• Synthesis and Characterization of Benzo[1,2-b:4,3-b']dithiophene-Based Biaryls. MDPI. [Link]

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzene, 4-ethyl-1,2-dimethoxy- [webbook.nist.gov]

A Comparative Study of the Electronic Effects of Substituents on the Veratrole Ring: A Guide for Researchers

This guide provides a comprehensive comparative analysis of the electronic effects of various substituents on the veratrole (1,2-dimethoxybenzene) ring. Designed for researchers, scientists, and professionals in drug development, this document delves into the synthesis of key derivatives and the subsequent analysis of substituent-induced electronic perturbations using spectroscopic and electrochemical methods. The content is structured to offer not only procedural details but also the underlying scientific rationale, ensuring a deep and applicable understanding of the principles at play.

Introduction to Substituent Effects on Aromatic Systems

The electronic landscape of an aromatic ring is profoundly influenced by the nature of its substituents. These effects can be broadly categorized into two types: inductive and resonance effects.[1] Inductive effects are transmitted through the sigma (σ) bonds and are related to the electronegativity of the substituent. Resonance effects, on the other hand, involve the delocalization of π-electrons between the substituent and the aromatic ring.[1]

Substituents are generally classified as either electron-donating groups (EDGs) or electron-withdrawing groups (EWGs). EDGs increase the electron density of the aromatic ring, making it more nucleophilic and activating it towards electrophilic aromatic substitution.[2][3] Conversely, EWGs decrease the electron density, deactivating the ring towards electrophilic attack.[3][4] The interplay of these effects governs the reactivity, regioselectivity, and physicochemical properties of substituted aromatic compounds.

The veratrole ring, with its two electron-donating methoxy groups, is an electron-rich aromatic system. The introduction of additional substituents at various positions can either enhance or counteract the electron-donating nature of the methoxy groups, leading to a wide range of electronic environments. This guide will focus on the synthesis and analysis of a series of 4-substituted veratrole derivatives to systematically probe these electronic effects.

Experimental Design and Rationale

To quantitatively assess the electronic influence of substituents, a series of 4-substituted veratrole derivatives will be synthesized and analyzed. The choice of substituents is critical to span a range of electronic properties, from strongly electron-donating to strongly electron-withdrawing. The following substituents have been selected for this comparative study:

• -NO₂ (Nitro): A strong electron-withdrawing group through both resonance and induction.

• -Cl (Chloro): An electron-withdrawing group through induction but a weak electron-donating group through resonance.

• -H (Hydrogen): The unsubstituted reference compound.

• -NH₂ (Amino): A strong electron-donating group through resonance.

The investigation will proceed through three main stages:

• Synthesis: Preparation of the target 4-substituted veratrole derivatives.

• Spectroscopic Analysis: Characterization of the compounds using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy to probe changes in the local electronic environment of the aromatic ring.

• Electrochemical Analysis: Employing Cyclic Voltammetry (CV) to determine the redox potentials of the derivatives, which are sensitive to the overall electron density of the ring.

The experimental data will be correlated with Hammett substituent constants (σ), which provide a quantitative measure of the electronic effect of a substituent.[5]

Experimental Workflow Diagram

Caption: Workflow for the synthesis, analysis, and data correlation of 4-substituted veratrole derivatives.

Experimental Protocols

Synthesis of 4-Nitroveratrole

The nitration of veratrole is a classic example of electrophilic aromatic substitution. The reaction utilizes a mixture of concentrated nitric acid and sulfuric acid to generate the nitronium ion (NO₂⁺), which is the active electrophile.[4]

Procedure:

• In a flask equipped with a magnetic stirrer and cooled in an ice bath, slowly add 10 mL of concentrated sulfuric acid to 10 mL of veratrole.

• In a separate beaker, prepare the nitrating mixture by carefully adding 5 mL of concentrated nitric acid to 10 mL of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Slowly add the nitrating mixture dropwise to the veratrole solution, maintaining the reaction temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 30 minutes.

• Pour the reaction mixture onto crushed ice, which will cause the crude 4-nitroveratrole to precipitate.[6]

• Collect the solid product by vacuum filtration and wash with cold water until the filtrate is neutral.[6]

• Recrystallize the crude product from ethanol to obtain pure 4-nitroveratrole.

Synthesis of 4-Aminoveratrole

4-Aminoveratrole can be prepared by the reduction of 4-nitroveratrole. A common method involves the use of tin or stannous chloride in the presence of hydrochloric acid.[7] An alternative, cleaner reduction can be achieved through catalytic hydrogenation.[1]

Procedure (Catalytic Hydrogenation):

• Dissolve 5.0 g of 4-nitroveratrole in 100 mL of ethanol in a hydrogenation flask.

• Add a catalytic amount of 10% palladium on carbon (Pd/C).

• The flask is then placed under a hydrogen atmosphere (typically 3-4 atm) and shaken vigorously at room temperature.

• The reaction progress is monitored by the cessation of hydrogen uptake.

• Upon completion, the catalyst is removed by filtration through a pad of celite.

• The solvent is removed under reduced pressure to yield 4-aminoveratrole, which can be further purified by recrystallization.[1]

Synthesis of 4-Haloveratroles (via Sandmeyer Reaction)

The Sandmeyer reaction is a versatile method for converting primary aromatic amines into a variety of functional groups, including halogens, via a diazonium salt intermediate.[8][9] This protocol describes the synthesis of 4-bromoveratrole from 4-aminoveratrole.

Procedure for 4-Bromoveratrole:

• Diazotization: Dissolve 4-aminoveratrole in a mixture of aqueous hydrobromic acid (48%) and cool to 0-5 °C in an ice-salt bath. Slowly add a chilled aqueous solution of sodium nitrite dropwise, keeping the temperature below 5 °C.[10]

• Sandmeyer Reaction: In a separate flask, dissolve copper(I) bromide in aqueous hydrobromic acid and cool to 0 °C. Slowly add the cold diazonium salt solution to the cuprous bromide solution with vigorous stirring.[10][11]

• Allow the reaction mixture to warm to room temperature and then heat gently to 50-60 °C until the evolution of nitrogen gas ceases.

• Work-up: Cool the mixture and extract the product with a suitable organic solvent like diethyl ether or dichloromethane. Wash the organic layer with sodium hydroxide solution to remove any phenolic byproducts, followed by a water wash. Dry the organic layer over anhydrous magnesium sulfate and remove the solvent under reduced pressure. The crude 4-bromoveratrole can be purified by distillation or chromatography.

Data Analysis and Comparison

Hammett Plot Analysis

The Hammett equation, log(k/k₀) = σρ, provides a linear free-energy relationship that quantitatively describes the effect of meta- and para-substituents on the reactivity of aromatic compounds.[5] In this equation, k and k₀ are the rate constants for the substituted and unsubstituted reactants, respectively, σ is the substituent constant that depends on the nature and position of the substituent, and ρ is the reaction constant that is characteristic of the reaction under investigation.[5]

A positive ρ value indicates that the reaction is favored by electron-withdrawing groups, while a negative ρ value signifies that electron-donating groups accelerate the reaction.[12] By plotting the logarithm of the relative reaction rates (or equilibrium constants) against the Hammett σ constants for our series of 4-substituted veratroles, we can determine the ρ value for a given reaction and gain insight into its mechanism.

Table 1: Hammett Substituent Constants

Substituent	σₚ Value	Electronic Effect
-NO₂	0.78	Strongly Electron-Withdrawing
-Cl	0.23	Electron-Withdrawing
-H	0.00	Reference
-NH₂	-0.66	Strongly Electron-Donating

Source: Values are representative and sourced from established literature.

Spectroscopic Analysis: ¹H and ¹³C NMR

NMR spectroscopy is a powerful tool for probing the electronic environment of atomic nuclei. The chemical shift (δ) of a proton or carbon nucleus is highly sensitive to the local electron density. Electron-withdrawing groups deshield nearby nuclei, causing their signals to appear at a higher chemical shift (downfield), while electron-donating groups cause shielding, resulting in an upfield shift to lower δ values.

By analyzing the ¹H and ¹³C NMR spectra of our 4-substituted veratroles, we can directly observe the electronic perturbations caused by the substituents. We expect to see a correlation between the chemical shifts of the aromatic protons and carbons and the Hammett σ constants of the substituents.

Table 2: Expected Trends in ¹H and ¹³C NMR Chemical Shifts of 4-Substituted Veratroles

Substituent	Hammett σₚ	Expected ¹H Chemical Shift Trend (ppm)	Expected ¹³C Chemical Shift Trend (ppm)
-NO₂	0.78	Downfield (higher δ)	Downfield (higher δ)
-Cl	0.23	Downfield (higher δ)	Downfield (higher δ)
-H	0.00	Reference	Reference
-NH₂	-0.66	Upfield (lower δ)	Upfield (lower δ)

Note: These are predicted trends based on established principles of substituent effects on NMR chemical shifts.

Electrochemical Analysis: Cyclic Voltammetry

Cyclic voltammetry provides information about the redox properties of a molecule. The oxidation potential of an aromatic compound is related to the ease with which an electron can be removed from its highest occupied molecular orbital (HOMO). Electron-donating groups raise the energy of the HOMO, making the compound easier to oxidize (lower oxidation potential). Conversely, electron-withdrawing groups lower the HOMO energy, making oxidation more difficult (higher oxidation potential).

A plot of the oxidation potentials of the 4-substituted veratroles against their Hammett σ constants is expected to yield a linear relationship, demonstrating the direct influence of substituent electronic effects on the redox behavior of the veratrole ring.

Table 3: Expected Trends in Oxidation Potentials of 4-Substituted Veratroles

Substituent	Hammett σₚ	Expected Oxidation Potential (Epa) Trend
-NO₂	0.78	Higher (more positive)
-Cl	0.23	Higher (more positive)
-H	0.00	Reference
-NH₂	-0.66	Lower (less positive)

Note: These are predicted trends based on the expected electronic effects on the redox potentials.

Conclusion

This guide has outlined a systematic approach to the comparative study of electronic effects of substituents on the veratrole ring. By combining targeted synthesis with robust analytical techniques such as NMR spectroscopy and cyclic voltammetry, researchers can gain a detailed understanding of how substituents modulate the electronic properties of this important aromatic scaffold. The correlation of experimental data with Hammett constants provides a quantitative framework for this analysis, enabling the prediction of reactivity and properties for a wide range of substituted veratrole derivatives. The methodologies and principles detailed herein are broadly applicable to the study of substituent effects in other aromatic systems, providing a valuable resource for chemists and drug development professionals.

References

• Organic Syntheses Procedure: 4-aminoveratrole. [Link]

• Brainly: Synthesis of 4-Nitroveratrole Digital Lab Report. [Link]

• La Salle University: Substituent Effects. [Link]

• University of Calgary: Ch12: Substituent Effects. [Link]

• Lumen Learning: 14.3. Substituent Effects | Organic Chemistry II. [Link]

• OpenStax: 16.4 Substituent Effects in Electrophilic Substitutions - Organic Chemistry. [Link]

• MSU Denver Sites: Quantitative Measurement of Substituent Effects on Chemical Reactivity (2020). [Link]

• AJC-21500: Effect of Substituent on the 13C NMR Chemical Shifts of Substituted 26-Membered [2+2] Macrocyclic Compounds. [Link]

• Semantic Scholar: Correlation of nmr Chemical Shifts with Hammett σ Values and Analogous Parameters. [Link]

• Organic Chemistry Portal: Sandmeyer Reaction. [Link]

• CHEMISTRY: Experiment 19 REDUCTION WITH NaBH4 : STERIC AND CONJUGATION EFFECTS (3 Experiments) (2015). [Link]

• Chemistry 210 Experiment 10. [Link]

• ResearchGate: Hammett correlations for 13 C chemical shifts of substituted... | Download Scientific Diagram. [Link]

• Dalal Institute: Substituent and Reaction Constants. [Link]

• Wikipedia: Sandmeyer reaction. [Link]

• L.S.College, Muzaffarpur: Sandmeyer reaction (2022). [Link]

• Unit 4: Free Energy Relationships. [Link]

• SciELO: NMR Spectroscopy, Hammett Correlations and Biological Activity of Some Schiff Bases Derived from Piperonal. [Link]

• ResearchGate: Plot of the Hammett constants of the respective p‐R substituents and... [Link]

• Wikipedia: Hammett equation. [Link]

• Nitration of Substituted Aromatic Rings and Rate Analysis. [Link]

• YouTube: EAS Nitration Experiment & Recrystallization (2020). [Link]

• Semantic Scholar: A cyclic voltammetric study of some 4-substituted Benzene-1,2-diols. [Link]

• ScholarWorks@UARK: Hammett Correlations of Half-Wave Reduction Potentials in a Series of N-(Aryl substituted)-Dichloronicotinamides. [Link]

• 911 Metallurgist: Computational Redox Potential Predictions: Applications to Inorganic and Organic Aqueous Complexes, and Complexes Adsorbed to Mineral (2014). [Link]

• theijes: Cyclic Voltammetry and its Application to Synthesis New Compounds from Coumarin Derivatives (2024). [Link]

Sources

• 1. 4-Aminoveratrole synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. brainly.com [brainly.com]
• 5. Hammett equation - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 9. lscollege.ac.in [lscollege.ac.in]
• 10. benchchem.com [benchchem.com]
• 11. Sandmeyer Reaction [organic-chemistry.org]
• 12. dalalinstitute.com [dalalinstitute.com]

A Comparative Benchmarking Guide to the Synthesis of 4-Ethyl-1,2-dimethoxybenzene: Focusing on Yield and Purity

For researchers, scientists, and professionals in drug development, the efficient and high-purity synthesis of key chemical intermediates is paramount. 4-Ethyl-1,2-dimethoxybenzene, a veratrole derivative, is a critical building block in the synthesis of numerous pharmaceuticals and fine chemicals.[1] The selection of a synthetic route that maximizes yield and purity directly impacts the economic viability and quality of the final active pharmaceutical ingredient. This guide provides an in-depth, objective comparison of the primary synthesis routes to 4-Ethyl-1,2-dimethoxybenzene, supported by experimental insights to inform your synthetic strategy.

The Strategic Importance of 4-Ethyl-1,2-dimethoxybenzene

4-Ethyl-1,2-dimethoxybenzene, also known as 4-ethylveratrole, is a versatile organic compound utilized in various synthetic applications. Its structural motif, featuring an electron-rich dimethoxybenzene ring, makes it an excellent precursor for further functionalization in the construction of complex molecular architectures. The demand for high-purity 4-Ethyl-1,2-dimethoxybenzene is particularly strong in the pharmaceutical industry, where it serves as a starting material for a range of therapeutic agents.

Comparative Analysis of Synthetic Routes

The synthesis of 4-Ethyl-1,2-dimethoxybenzene is predominantly achieved through two well-established methodologies: a two-step Friedel-Crafts acylation followed by reduction, and a one-step direct Friedel-Crafts alkylation. Each route presents distinct advantages and challenges that merit careful consideration.

Route 1: Friedel-Crafts Acylation Followed by Reduction

This classical and widely adopted approach involves the acylation of 1,2-dimethoxybenzene (veratrole) to form an intermediate ketone, which is subsequently reduced to the desired ethyl group.[2] This two-step sequence is renowned for its reliability and high yields.

Mechanism and Experimental Rationale: The Friedel-Crafts acylation of veratrole with an acylating agent like acetyl chloride or acetic anhydride, in the presence of a Lewis acid catalyst such as aluminum chloride, proceeds via electrophilic aromatic substitution.[3] The electron-donating nature of the two methoxy groups directs the incoming acyl group predominantly to the para position, ensuring high regioselectivity and minimizing the formation of isomeric byproducts.

The subsequent reduction of the carbonyl group of the resulting 4-acetyl-1,2-dimethoxybenzene (acetoveratrone) can be accomplished through several methods, including the Clemmensen, Wolff-Kishner, or catalytic hydrogenation.

• Clemmensen Reduction: This method employs zinc amalgam and concentrated hydrochloric acid.[2][4] It is particularly effective for aryl-alkyl ketones.[2] However, the strongly acidic conditions can be detrimental to acid-sensitive substrates.[2]

• Wolff-Kishner Reduction: This reaction utilizes hydrazine hydrate and a strong base, such as potassium hydroxide, at elevated temperatures.[5][6] It is a suitable alternative for substrates that are unstable in acidic media.[7]

• Catalytic Hydrogenation: This is often the preferred method due to its milder reaction conditions and high efficiency. The ketone is reduced using hydrogen gas in the presence of a metal catalyst, typically palladium on carbon (Pd/C). This method avoids the use of harsh acids or bases and often leads to cleaner reaction profiles.

Experimental Protocol (Illustrative Example: Friedel-Crafts Acylation and Catalytic Hydrogenation):

Step 1: Friedel-Crafts Acylation of Veratrole

• In a reaction vessel, dissolve 1,2-dimethoxybenzene in a suitable inert solvent such as dichloromethane.

• Cool the solution in an ice bath and add a Lewis acid catalyst (e.g., aluminum chloride) portion-wise with stirring.

• Slowly add the acylating agent (e.g., acetyl chloride) to the mixture, maintaining a low temperature.

• After the addition is complete, allow the reaction to proceed at room temperature until completion (monitored by TLC or GC).

• Quench the reaction by carefully adding it to a mixture of ice and hydrochloric acid.

• Separate the organic layer, wash with water and brine, dry over anhydrous sulfate, and concentrate to obtain the crude 4-acetyl-1,2-dimethoxybenzene. The product can be purified by recrystallization or chromatography.

Step 2: Catalytic Hydrogenation of 4-Acetyl-1,2-dimethoxybenzene

• Dissolve the purified 4-acetyl-1,2-dimethoxybenzene in a suitable solvent like ethanol in a hydrogenation apparatus.

• Add a catalytic amount of Pd/C.

• Pressurize the system with hydrogen gas and stir the mixture at a slightly elevated temperature until the reaction is complete.

• Filter off the catalyst and concentrate the solvent to yield 4-Ethyl-1,2-dimethoxybenzene. The final product is typically purified by vacuum distillation.

Route 2: Direct Friedel-Crafts Alkylation

A more direct, one-step synthesis involves the Friedel-Crafts alkylation of veratrole with an ethylating agent, such as ethyl halide, in the presence of a Lewis acid catalyst.[8][9]

Mechanism and Experimental Rationale: This reaction also proceeds through electrophilic aromatic substitution. However, Friedel-Crafts alkylations are notoriously prone to polyalkylation, especially with activated aromatic rings like veratrole.[10] The initial ethylation product is more reactive than the starting material, leading to the formation of di- and tri-ethylated byproducts. Controlling the reaction stoichiometry and conditions is critical to maximize the yield of the desired mono-ethylated product.

Experimental Protocol (Illustrative Example):

• To a stirred solution of 1,2-dimethoxybenzene and a Lewis acid catalyst in an appropriate solvent, slowly add the ethylating agent at a controlled temperature.

• Allow the reaction to proceed until the desired conversion is achieved, closely monitoring the product distribution by GC.

• Quench the reaction and work up the product as described for the acylation reaction.

• Purification is typically achieved by fractional distillation to separate the desired product from unreacted starting material and polyalkylated byproducts.

Benchmarking Performance: Yield and Purity

The choice between these two primary routes often comes down to a trade-off between the number of steps and the achievable yield and purity.

Synthetic Route	Typical Yield	Typical Purity (Post-Purification)	Key Advantages	Key Disadvantages
Friedel-Crafts Acylation followed by Reduction	High (often >80%)	Very High (>99%)	Excellent regioselectivity, high purity of the final product.	Two-step process, requires a separate reduction step.
Direct Friedel-Crafts Alkylation	Moderate to Low	Good (>98%)	Single synthetic step.	Prone to polyalkylation, requires careful control of reaction conditions, separation of byproducts can be challenging.

Visualizing the Synthetic Pathways

Caption: Comparative workflows for the synthesis of 4-Ethyl-1,2-dimethoxybenzene.

Conclusion and Expert Recommendation

For applications demanding high purity and maximized yield, the two-step Friedel-Crafts acylation followed by reduction is the unequivocally superior methodology . The high regioselectivity of the acylation step effectively mitigates the formation of isomers, and the subsequent reduction of the clean intermediate ketone leads to a final product of exceptional purity. While this route involves an additional synthetic transformation, the benefits in terms of product quality and overall efficiency often outweigh the increased operational complexity.

The direct Friedel-Crafts alkylation may be considered for applications where a more streamlined process is prioritized and a slightly lower purity profile is acceptable. However, this route necessitates rigorous optimization and control to minimize the formation of polyalkylated impurities, which can complicate downstream processing and purification.

Ultimately, the optimal synthetic strategy will be dictated by the specific purity requirements, scale of production, and economic constraints of the project. This guide provides the foundational knowledge and comparative data to empower researchers to make an informed and strategic decision.

References

• De la Cruz-Cruz, J. I., et al. (2017). A Complete and Sustained Clemmensen Reduction Mechanism. Journal of Materials Science and Chemical Engineering, 5, 1-10.

• ResearchGate. (n.d.). Highly Efficient Friedel-Crafts Acylation of Veratrole over TiO2-SnOx Solid Solution Catalyst. Retrieved from [Link]

• Khayyat, S. A. (2017). Friedel-Crafts acylation of veratrole with acetic anhydride for the synthesis of acetoveratrone using nanocrystalline ZSM-5. 2nd European Organic Chemistry Congress.

• Wikipedia. (n.d.). Clemmensen reduction. Retrieved from [Link]

• Wikipedia. (n.d.). Wolff–Kishner reduction. Retrieved from [Link]

• The Organic Chemistry Tutor. (n.d.). Wolff-Kishner Reduction. Retrieved from [Link]

• IAS Fellows' Publications. (2017). Kinetics of Friedel–Crafts benzoylation of veratrole with benzoic anhydride using Cs2.5H0.

• Chem-Station. (2014). Clemmensen Reduction. Retrieved from [Link]

• Master Organic Chemistry. (2018). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. Retrieved from [Link]

• MDPI. (2021). Photoinduced Geometric Isomerization of 1-Aryl-1,3-Butadienes: Influence of Substituent on Photoreactivity—Structural and Photochemical Insights. Molecules, 26(11), 3183.

• PubChem. (n.d.). 4-Ethyl-1,2-dimethoxybenzene. Retrieved from [Link]

• ResearchGate. (n.d.). A two-step synthesis method for o-dimethoxy benzene. Retrieved from [Link]

• University Website. (n.d.).

• YouTube. (2020). Wolff Kishner Reduction Mechanism. Retrieved from [Link]

• PubMed. (2014). Substrate dependent reaction channels of the Wolff-Kishner reduction reaction: A theoretical study. Beilstein Journal of Organic Chemistry, 10, 259-270.
• Google Patents. (n.d.). A new process for the synthesis of 4-[2-(cyclopropylmethoxy)ethyl]phenol.

• Human Metabolome Database. (n.d.). Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene (HMDB0040176). Retrieved from [Link]

• SpringerLink. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. Molecular Diversity, 23(2), 481-507.

• ResearchGate. (n.d.). How can I prepare 1,4 dimethoxy benzene?. Retrieved from [Link]

• Google Patents. (n.d.). Synthesizing method for 1,2-dimethoxy benzene.
• The Royal Society of Chemistry. (n.d.). Synthesis of 1,4-di-t-butyl-2,5-dimethoxybenzene.
• Web Pages. (n.d.). 6. Friedel-Crafts Alkylation: 1,4- Dimethoxybenzene and Biphenyl.

• National Institutes of Health. (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products. Retrieved from [Link]

• Organic Syntheses. (n.d.). ETHYL α-ACETYL-β-(2,3-DIMETHOXYPHENYL)ACRYLATE. Retrieved from [Link]

• EduBirdie. (n.d.). Friedel-Crafts Alkylation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Enantio‐ and Diastereoselective, Complete Hydrogenation of Benzofurans by Cascade Catalysis. Retrieved from [Link]

• MDPI. (2021). Chemoselective Transfer Hydrogenation over MgO as the Catalyst: Acetylnaphthalenes, Diacylbenzenes, Acetophenone, Benzaldehyde, and Various Aliphatic Ketones as Hydrogen Acceptors.

Sources

• 1. 4-ethyl-1,2-dimethoxybenzene | Organic reagent | TargetMol [targetmol.com]
• 2. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 3. longdom.org [longdom.org]
• 4. A Complete and Sustained Clemmensen Reduction Mechanism [article.sapub.org]
• 5. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 9. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. web.mnstate.edu [web.mnstate.edu]

A Senior Application Scientist's Guide to Confirming the Identity of Commercial 4-Ethyl-1,2-dimethoxybenzene Samples

Introduction: The Imperative of Purity in Scientific Research

In the realms of pharmaceutical development, materials science, and synthetic chemistry, the absolute identity and purity of a chemical reagent are paramount. A seemingly minor impurity or an incorrect isomer can derail an entire research project, leading to irreproducible results, failed syntheses, or incorrect biological interpretations. 4-Ethyl-1,2-dimethoxybenzene (CAS No. 5888-51-7), an aromatic ether, serves as a valuable building block in organic synthesis.[1][2] Its precise molecular structure—an ethyl group and two methoxy groups at specific positions on the benzene ring—dictates its reactivity and physical properties.

However, commercial sources can vary in quality. Synthetic side reactions can lead to the formation of regioisomers (e.g., 1-ethyl-2,3-dimethoxybenzene) or impurities stemming from starting materials, such as incompletely ethylated precursors.[3] This guide provides a comprehensive, multi-technique approach for researchers to independently verify the structural integrity and purity of their 4-Ethyl-1,2-dimethoxybenzene samples, ensuring the reliability and validity of their experimental work. We will move beyond simple checklists, delving into the causality behind our analytical choices and establishing a self-validating workflow.

Pillar 1: Nuclear Magnetic Resonance (NMR) Spectroscopy – The Gold Standard for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive technique for determining the precise structure of an organic molecule. It provides detailed information about the chemical environment, connectivity, and quantity of each unique proton and carbon atom in the molecule.

Expertise & Causality: Why NMR is Essential

NMR allows us to "see" the hydrogen (¹H) and carbon (¹³C) skeleton of the molecule. For 4-Ethyl-1,2-dimethoxybenzene, ¹H NMR will not only confirm the presence of the ethyl and methoxy groups but will definitively prove their relative positions on the aromatic ring through characteristic splitting patterns and chemical shifts. An isomeric impurity would produce a distinctly different, and easily identifiable, spectral fingerprint.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the 4-Ethyl-1,2-dimethoxybenzene sample.

  • Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) in a standard 5 mm NMR tube.

  • Rationale: CDCl₃ is a standard, non-protic solvent that readily dissolves the analyte. TMS provides a zero-point reference (δ 0.00 ppm) for the chemical shift scale.[4]

• Instrumental Analysis:

  • Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

  • Rationale: Higher field strengths provide better signal dispersion and resolution, which is crucial for resolving complex splitting patterns in the aromatic region.

  • Typical acquisition parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16 scans.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the raw data (Free Induction Decay, FID).

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative number of protons for each peak.

Trustworthiness: Self-Validating Data Interpretation

A pure sample of 4-Ethyl-1,2-dimethoxybenzene will exhibit a ¹H NMR spectrum consistent with the data presented in Table 1. The integration values must correspond to the number of protons in each group, and the splitting patterns must follow predictable n+1 coupling rules.

Table 1: Expected ¹H NMR Spectral Data for 4-Ethyl-1,2-dimethoxybenzene in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~1.22	Triplet (t)	3H	-CH₂CH₃	The methyl protons are split into a triplet by the adjacent two methylene protons (n+1 = 2+1 = 3).
~2.60	Quartet (q)	2H	-CH₂ CH₃	The methylene protons are split into a quartet by the adjacent three methyl protons (n+1 = 3+1 = 4).
~3.87	Singlet (s)	3H	-OCH₃	Methoxy protons are singlets as they have no adjacent proton neighbors. Two peaks may be observed for the two distinct methoxy groups.
~3.88	Singlet (s)	3H	-OCH₃	Methoxy protons are singlets as they have no adjacent proton neighbors.
~6.75 - 6.85	Multiplet (m)	3H	Aromatic (Ar-H )	The three aromatic protons will show complex splitting due to coupling with each other, appearing in this characteristic region.

Note: Chemical shifts are predictive and may vary slightly based on solvent and spectrometer.

¹³C NMR Spectroscopy

A proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments. This is a crucial secondary check for identity.

Table 2: Expected ¹³C NMR Spectral Data for 4-Ethyl-1,2-dimethoxybenzene

Chemical Shift (δ, ppm)	Assignment
~16.0	-CH₂C H₃
~29.0	-C H₂CH₃
~56.0	-OC H₃ (two distinct signals expected)
~111.0	Aromatic C-H
~112.0	Aromatic C-H
~120.0	Aromatic C-H
~135.0	Aromatic C-Ethyl
~147.5	Aromatic C-OCH₃
~149.0	Aromatic C-OCH₃

Note: Based on data for structurally similar compounds.[4][5]

Pillar 2: Gas Chromatography-Mass Spectrometry (GC-MS) – A Powerful Duo for Purity and Identification

GC-MS combines the exceptional separating power of Gas Chromatography with the sensitive and specific detection capabilities of Mass Spectrometry. It is the ideal method for detecting and identifying volatile impurities.

Expertise & Causality: Why GC-MS is Essential

GC separates compounds based on their boiling points and interactions with the stationary phase of the GC column. This allows us to separate our target compound from any volatile impurities, which will appear as distinct peaks in the chromatogram. The mass spectrometer then bombards the eluted molecules with electrons, causing them to ionize and break apart into characteristic fragments. This fragmentation pattern is a unique "fingerprint" that helps confirm the molecular identity and structure.

Experimental Protocol: GC-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like ethyl acetate or dichloromethane.

  • Rationale: Dilution is necessary to avoid overloading and saturating the GC column and MS detector. The solvent choice should be one that dissolves the sample well and elutes very early in the chromatogram.

• Instrumental Analysis:

  • GC Parameters:

    • Column: A standard non-polar column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is suitable.[6]

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • Inlet: Splitless injection at 250°C.

    • Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.[6][7]

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 400.

    • Source Temperature: 230°C.

• Data Processing:

  • Integrate the peaks in the Total Ion Chromatogram (TIC). The purity can be estimated by the area percentage of the main peak.

  • Analyze the mass spectrum of the main peak and compare it to a reference library (e.g., NIST).[8]

Trustworthiness: Self-Validating Data Interpretation

A pure sample will show a single major peak in the gas chromatogram. The mass spectrum for this peak must match the expected data for 4-Ethyl-1,2-dimethoxybenzene.

• Expected Retention: The Kovats retention index for 4-Ethyl-1,2-dimethoxybenzene is approximately 1319 on a standard non-polar column.[9]

• Expected Mass Spectrum: The molecule has a molecular weight of 166.22 g/mol .[8] The EI mass spectrum should show a molecular ion peak (M⁺) at m/z = 166.

Table 3: Key Mass Fragments for 4-Ethyl-1,2-dimethoxybenzene

m/z (Mass-to-Charge Ratio)	Proposed Fragment Identity	Rationale
166	[M]⁺	Molecular Ion
151	[M - CH₃]⁺	Loss of a methyl radical from a methoxy group. This is a very common and characteristic fragmentation for methoxybenzenes.
137	[M - C₂H₅]⁺	Loss of the ethyl group via benzylic cleavage.
123	[M - CH₃ - CO]⁺	Subsequent loss of carbon monoxide from the [M-CH₃]⁺ fragment.
107	[C₇H₇O]⁺	Further fragmentation.

Source: Based on NIST Mass Spectrometry Data.[8][9]

Pillar 3: Fourier-Transform Infrared (FTIR) Spectroscopy – Functional Group Fingerprinting

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations.

Expertise & Causality: Why FTIR is a Useful Check

While not as structurally definitive as NMR, FTIR provides a quick and valuable confirmation of key functional groups. For 4-Ethyl-1,2-dimethoxybenzene, we can easily verify the presence of the aromatic ring, C-H bonds (both aromatic and aliphatic), and the characteristic C-O ether linkages. The absence of certain bands (e.g., a broad -OH stretch around 3300 cm⁻¹) can also confirm the absence of hydroxylated impurities like 4-ethylcatechol.[3]

Experimental Protocol: FTIR Analysis

• Sample Preparation:

  • Place one drop of the neat liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

  • Gently press the plates together to form a thin capillary film.

  • Rationale: This is the simplest method for analyzing a pure liquid. The salt plates are transparent to IR radiation in the analytical range.

• Instrumental Analysis:

  • Place the salt plates in the spectrometer's sample holder.

  • Acquire a background spectrum of the empty beam path first.

  • Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing:

  • The instrument software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the major absorption bands and compare them to reference values.

Trustworthiness: Self-Validating Data Interpretation

The obtained spectrum should contain all the characteristic absorption bands listed in Table 4 and lack any significant unexpected peaks.

Table 4: Characteristic FTIR Absorption Bands for 4-Ethyl-1,2-dimethoxybenzene

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3050 - 3000	C-H Stretch	Aromatic C-H
2960 - 2850	C-H Stretch	Aliphatic (Ethyl & Methoxy) C-H
~1600, ~1500	C=C Stretch	Aromatic Ring
~1250	C-O Stretch	Aryl-Alkyl Ether (asymmetric)
~1025	C-O Stretch	Aryl-Alkyl Ether (symmetric)

Source: Based on general IR correlation tables and data for similar compounds.[10][11][12]

Comparative Summary & Final Recommendation

Each technique provides a unique and complementary piece of the puzzle. A comprehensive and trustworthy confirmation of identity relies on the synergistic use of these methods.

Table 5: Comparison of Analytical Techniques

Technique	Primary Information Provided	Strengths	Limitations
¹H & ¹³C NMR	Definitive molecular structure, connectivity, and proton/carbon count.	Unambiguous structural elucidation; gold standard.	Lower throughput; requires more sample; less sensitive to trace impurities than GC-MS.
GC-MS	Purity, molecular weight, and fragmentation fingerprint.	Excellent for separating volatile impurities; high sensitivity; library matching.	Isomers may have similar fragmentation; not definitive for structure alone.
FTIR	Presence of key functional groups.	Very fast, simple, and non-destructive.	Provides limited structural information; not suitable for purity analysis.

Recommended Workflow for Unambiguous Confirmation:

• Initial Screening (FTIR): Perform a quick FTIR scan to confirm the presence of the correct functional groups (aromatic, ether, aliphatic C-H) and the absence of obvious contaminants like alcohols (-OH).

• Purity & Preliminary ID (GC-MS): Run a GC-MS analysis to assess purity (ideally >98% by peak area) and confirm the molecular weight (M⁺ at m/z 166) and key fragments.

• Definitive Confirmation (¹H NMR): Acquire a ¹H NMR spectrum. This is the critical final step. The spectrum must match the expected chemical shifts, integrations, and splitting patterns detailed in Table 1.

By following this three-pronged approach, researchers can have the highest degree of confidence in the identity and quality of their 4-Ethyl-1,2-dimethoxybenzene samples, thereby ensuring the integrity and reproducibility of their scientific endeavors.

References

• 1. 4-ethyl-1,2-dimethoxybenzene_TargetMol [targetmol.com]
• 2. chemuniverse.com [chemuniverse.com]
• 3. 4-Ethyl-1,2-dimethoxybenzene | CAS#:5888-51-7 | Chemsrc [chemsrc.com]
• 4. bmse001263 4-Allyl-1,2-dimethoxybenzene at BMRB [bmrb.io]
• 5. 1-Ethyl-4-methoxybenzene | C9H12O | CID 73690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. mdpi.com [mdpi.com]
• 8. Benzene, 4-ethyl-1,2-dimethoxy- [webbook.nist.gov]
• 9. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. irinsubria.uninsubria.it [irinsubria.uninsubria.it]
• 11. Benzene, 1,2-dimethoxy- [webbook.nist.gov]
• 12. 1,2-Dimethoxybenzene(91-16-7) IR Spectrum [m.chemicalbook.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Ethyl-1,2-dimethoxybenzene

As a Senior Application Scientist, my primary goal is to empower researchers with the knowledge to conduct their work safely and effectively. This guide moves beyond a simple checklist for the disposal of 4-Ethyl-1,2-dimethoxybenzene. It provides a procedural framework grounded in the chemical's properties and regulatory context, ensuring that safety and compliance are integrated into your laboratory workflow. The causality behind each step is explained to build a deeper, more intuitive understanding of safe chemical handling.

Core Safety Directives & Hazard Profile

Before addressing disposal, a clear understanding of the substance's hazard profile is paramount. While specific toxicological data for 4-Ethyl-1,2-dimethoxybenzene is limited, data from analogous compounds, such as 1,2-dimethoxybenzene and other derivatives, provide a strong basis for a conservative safety assessment.[1] This compound should be handled as a hazardous substance.

Immediate First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3]

• Skin Contact: Wash off immediately with plenty of soap and water while removing all contaminated clothing and shoes.[2][4]

• Ingestion: Do NOT induce vomiting. Call a poison center or doctor/physician if you feel unwell. Rinse mouth with water.[3][4]

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration.[2][4]

Hazard Identification and Personal Protective Equipment (PPE):

The primary hazards associated with dimethoxybenzene derivatives are oral toxicity, skin and eye irritation, and potential respiratory tract irritation.[2][5] They can also be combustible liquids.[5] Therefore, a stringent PPE protocol is non-negotiable.

Hazard Class	Potential Effect	Required PPE	Causality & Rationale
Acute Oral Toxicity	Harmful if swallowed.[3][4][5]	N/A (Procedural Control)	Prevents accidental ingestion through strict hygiene protocols (e.g., no eating/drinking in the lab).
Skin Irritation	May cause skin irritation upon contact.[2]	Chemically resistant gloves (e.g., Nitrile).[5]	Creates an impermeable barrier to prevent direct contact and absorption. Gloves must be inspected before use and disposed of properly after handling.[5]
Eye Irritation	May cause serious eye irritation.[2]	Tight-sealing safety goggles and/or face shield.[6]	Protects sensitive eye tissue from splashes or vapors.
Respiratory Irritation	Vapors or mists may irritate the respiratory tract.[2][5]	Use in a well-ventilated area or chemical fume hood.	Engineering controls are the first line of defense to minimize vapor concentration in the breathing zone.
Flammability	Combustible liquid and vapor.[5]	Keep away from heat, sparks, and open flames.[4][5]	Prevents ignition of vapors, which can form explosive mixtures with air.

Standard Disposal Protocol for 4-Ethyl-1,2-dimethoxybenzene

Disposal of this chemical must not be done via standard drains or as common refuse.[2][7] It must be treated as hazardous chemical waste. The overarching principle is to securely contain and label the waste for collection by a licensed hazardous material disposal company.[5][8]

Step-by-Step Waste Collection Procedure:

• Select an Appropriate Waste Container:

  • Use a clean, leak-proof container made of a material compatible with aromatic ethers (e.g., glass or a suitable plastic like HDPE).

  • The container must have a secure, tight-fitting screw cap.[9]

  • Ensure the container is clearly labeled as "Hazardous Waste."

• Waste Segregation (The "Why"):

  • Do NOT mix 4-Ethyl-1,2-dimethoxybenzene waste with incompatible materials. This is a critical safety step.

  • Incompatibles: Strong oxidizing agents and strong acids.[4][6]

  • Rationale: Mixing with oxidizers can create a fire or explosion hazard. Reaction with strong acids can lead to vigorous, exothermic reactions. Proper segregation prevents dangerous reactions within the waste container.

• Transferring the Waste:

  • Conduct all transfers within a chemical fume hood to minimize inhalation exposure.

  • Use a funnel to prevent spillage on the exterior of the container.

  • Do not fill the container to more than 90% capacity to allow for vapor expansion.[10]

• Labeling the Container:

  • Use an official hazardous waste label provided by your institution's Environmental Health & Safety (EHS) department.[11]

  • Clearly write the full chemical name: "4-Ethyl-1,2-dimethoxybenzene." Do not use abbreviations.

  • List all constituents and their approximate percentages if it is a mixed waste stream.

  • Indicate the date when waste was first added to the container (the "accumulation start date").[9]

• Storage and Collection:

  • Keep the sealed waste container in a designated, well-ventilated satellite accumulation area, such as a secondary containment bin within a safety cabinet.[10]

  • Store away from heat sources and incompatible materials.[9]

  • Arrange for pickup by your institution's EHS or a contracted hazardous waste disposal service in accordance with their schedule.

Spill Management and Decontamination

Accidental spills require immediate and methodical action to mitigate exposure and prevent environmental release.

Spill Cleanup Protocol:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Don PPE: At a minimum, wear a lab coat, safety goggles, and double-layered chemically resistant gloves. For large spills, respiratory protection may be necessary.[5]

• Contain the Spill: Prevent the spill from spreading or entering drains.[2][7]

• Absorb the Liquid: Cover the spill with a non-combustible absorbent material such as vermiculite, clay, or diatomaceous earth.[2][5] Do not use combustible materials like paper towels as the primary absorbent.

• Collect the Waste: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the Area:

  • Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or isopropanol), followed by a thorough wash with soap and water.

  • All cleaning materials (wipes, gloves, etc.) must be disposed of as hazardous waste.

• Seek Medical Attention: If you were exposed during the cleanup, follow the first aid procedures outlined in Section 1 and seek medical advice.

Disposal Workflow Visualization

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 4-Ethyl-1,2-dimethoxybenzene.

Caption: Decision workflow for handling 4-Ethyl-1,2-dimethoxybenzene from point of generation to final disposal.

References

• Safety Data Sheet - ChemDmart . Provides hazard classification, handling, and disposal information for 1,2-Dimethoxybenzene.

• SAFETY DATA SHEET - Fisher Scientific . Contains safety, handling, and disposal information for Veratrole (1,2-Dimethoxybenzene).

• 11 - SAFETY DATA SHEET . Details hazards and disposal considerations for 1,4-Dimethoxybenzene, noting waste is classified as hazardous.

• SAFETY DATA SHEET - Sigma-Aldrich . Outlines environmental hazards and disposal instructions for 1,4-Dimethoxybenzene.

• Hazardous Waste Disposal - University of Wisconsin–Madison . General guide on the disposal of chemical waste, including ethers.

• SAFETY DATA SHEET - Santa Cruz Biotechnology . Provides information on waste disposal regulations for 1,4-Dimethoxybenzene.

• 2-Ethyl-1,4-dimethoxybenzene - AK Scientific, Inc . Safety data sheet for a closely related ethyl-dimethoxybenzene isomer.

• Safety data sheet - CymitQuimica . European-format safety data sheet for 1,2-Dimethoxybenzene (Veratrole).

• 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem . Provides chemical identifiers and links to literature for the specific compound.

• Hazardous Waste Disposal Guide - Dartmouth College . Institutional guidelines for the collection and labeling of hazardous waste.

• SAFETY DATA SHEET - Fisher Scientific . Safety information for 1,4-Dimethoxybenzene, including PPE and incompatible materials.

• Showing metabocard for 4-Ethyl-1,2-dimethoxybenzene - Human Metabolome Database . Provides information on the classification and occurrence of the specific compound.

• Factsheet: Disposal of Hazardous Waste - Basic Principles - ETH Zürich . Outlines general principles for handling and containing hazardous waste in a research setting.

• 40 CFR Part 261 -- Identification and Listing of Hazardous Waste - eCFR . United States EPA regulations defining hazardous waste.

• SAFETY DATA SHEET - Spectrum Chemical . Safety data for Veratrole, including spill cleanup measures.

• Hazardous Waste Disposal Guide - Northwestern University . Institutional guide covering waste storage and collection procedures.

Sources

• 1. 4-Ethyl-1,2-dimethoxybenzene | C10H14O2 | CID 79990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aksci.com [aksci.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]
• 5. chemdmart.com [chemdmart.com]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. ethz.ch [ethz.ch]
• 11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Comprehensive Handling Guide: Personal Protective Equipment and Safety Protocols for 4-Ethyl-1,2-dimethoxybenzene

As a Senior Application Scientist, my primary objective is to empower researchers to achieve their goals safely and efficiently. This guide moves beyond a simple checklist to provide a deep, procedural framework for handling 4-Ethyl-1,2-dimethoxybenzene. The causality behind each recommendation is explained to foster a robust culture of safety and experimental integrity. This compound, while valuable in organic synthesis and biochemical research, requires meticulous handling to mitigate potential hazards.[1]

Core Hazard Assessment: Understanding the Risks

Before handling any chemical, a thorough understanding of its potential hazards is paramount. While specific toxicological data for 4-Ethyl-1,2-dimethoxybenzene is limited, data from structurally analogous compounds, such as 1,2-dimethoxybenzene and 1,4-dimethoxybenzene, provide a strong basis for a conservative safety assessment. The primary anticipated risks involve irritation to the skin and eyes and potential harm if ingested or inhaled.[2][3][4]

Hazard Classification	Anticipated Risk	Rationale & Supporting Data
Acute Oral Toxicity	Harmful if swallowed.[4][5]	Analogous compounds are classified as Acute Toxicity, Oral (Category 4).[4][6] Ingestion may lead to systemic effects.
Skin Corrosion/Irritation	May cause skin irritation.[3][7]	Direct contact can cause redness and discomfort. Prolonged exposure should be avoided.[2][8]
Serious Eye Damage/Irritation	Causes serious eye irritation.[2][3]	Vapors or splashes can cause significant irritation, pain, and potential damage to eye tissue.[7]
Respiratory Irritation	May cause respiratory tract irritation.[3][4]	Inhalation of vapors or aerosols, especially in poorly ventilated areas, can irritate the respiratory system.
Combustibility	Combustible liquid.[4][9]	The material can burn, and its vapors may form flammable mixtures with air, particularly upon heating.

Mandated Protective Measures: A Multi-Layered Defense

A multi-layered approach to safety, starting with engineering controls and followed by appropriate Personal Protective Equipment (PPE), is non-negotiable.

The primary method for controlling exposure is to handle 4-Ethyl-1,2-dimethoxybenzene within a properly functioning and certified chemical fume hood. This engineering control captures vapors at the source, preventing inhalation and minimizing contamination of the laboratory environment.[3][10] Furthermore, an eyewash station and safety shower must be readily accessible and tested regularly.[2][3]

The following table summarizes the minimum required PPE for handling this compound.

Body Area	Required PPE	Standard & Justification
Eyes/Face	Chemical Splash Goggles	Must conform to OSHA 29 CFR 1910.133 or EU EN166 standards.[2][10] Goggles provide a full seal to protect against splashes and vapors, which is superior to standard safety glasses.
Hands	Nitrile Gloves	Nitrile offers good resistance to a range of organic compounds and solvents.[11] Always inspect gloves for tears or punctures before use and remove them correctly to avoid skin contamination.
Body	Chemical-Resistant Lab Coat & Full Coverage	A lab coat should be worn and fully buttoned. Long pants and closed-toe, chemical-resistant shoes are mandatory to protect the skin from potential spills.[10]
Respiratory	Not typically required with proper engineering controls	If engineering controls fail, or for large-scale spills, a NIOSH/MSHA-approved respirator with an appropriate organic vapor cartridge may be necessary.[8]

Operational and Disposal Plans: From Benchtop to Waste Stream

Safe handling extends beyond PPE to include procedural and disposal considerations.

• Preparation: Before handling, ensure the chemical fume hood is operational. Clear the workspace of any unnecessary items. Don all required PPE.

• Dispensing: Handle the container with care. If the chemical is a solid, use a spatula to transfer. If it is a liquid, pour slowly to avoid splashing. Keep the container tightly closed when not in use.[6]

• Heating: Avoid strong heating, as vapors can form explosive mixtures with air. Keep away from open flames, sparks, and hot surfaces.[6]

• Incompatibilities: Store and handle away from strong oxidizing agents and strong acids, as these can lead to vigorous or hazardous reactions.[6][8]

• Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after handling is complete, even if gloves were worn.[2][10] Decontaminate the work surface.

First Aid: In the event of exposure, immediate and correct first aid is critical.

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][10]
Skin Contact	Take off immediately all contaminated clothing. Wash skin with plenty of soap and water. If skin irritation occurs, get medical advice.[2]
Inhalation	Remove the person to fresh air and keep them in a position comfortable for breathing. If feeling unwell, call a poison center or doctor.[2][10]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a POISON CENTER or doctor immediately.[5][10]

Spill Response: For minor spills within a chemical fume hood:

Sources

• 1. 4-ethyl-1,2-dimethoxybenzene | Organic reagent | TargetMol [targetmol.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. chemdmart.com [chemdmart.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. sds.metasci.ca [sds.metasci.ca]
• 10. aksci.com [aksci.com]
• 11. hsa.ie [hsa.ie]